1,1,2-Trichlorotrifluoroethane

• CAS: 76-13-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Hazards of 1,1,2-Trichlorotrifluoroethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,2-Trichlorotrifluoroethane, also known as CFC-113 or Freon 113, is a chlorofluorocarbon (CFC) with the chemical formula C₂Cl₃F₃.[1][2] Historically, it was widely used as a refrigerant, solvent for cleaning and degreasing, and as a blowing agent for foams due to its low toxicity and non-flammability.[3][4] However, its production and use have been largely phased out under the Montreal Protocol due to its significant contribution to the depletion of the stratospheric ozone layer.[4] This guide provides a comprehensive overview of its chemical properties, associated hazards, and the experimental protocols used to determine these characteristics, tailored for a technical audience.

Chemical and Physical Properties

1,1,2-Trichlorotrifluoroethane is a colorless, volatile liquid with a faint, ether-like odor at high concentrations.[1][5][6] Its key quantitative properties are summarized in the table below.

Property	Value
Molecular Formula	C₂Cl₃F₃[1][2]
Molecular Weight	187.37 g/mol [5]
CAS Number	76-13-1[1][3]
Boiling Point	47.6 °C (117.7 °F) at 101.325 kPa[7]
Melting Point	-35 °C (-31 °F)[2]
Density	1.56 g/mL at 25 °C[2]
Vapor Pressure	38 kPa (285 mmHg) at 20 °C[1][7]
Water Solubility	170 mg/L[7]
Vapor Density	6.5 (Air = 1)[5]
Ozone Depletion Potential (ODP)	0.8[8]
Global Warming Potential (GWP)	6130[8]

Experimental Protocols

The determination of the physicochemical properties of chemical substances like 1,1,2-Trichlorotrifluoroethane follows internationally recognized standardized methods, such as the OECD Guidelines for the Testing of Chemicals. These guidelines ensure data consistency and reliability.

Boiling Point Determination (OECD Guideline 103)

The boiling point is determined as the temperature at which the vapor pressure of the liquid equals the standard atmospheric pressure. OECD Guideline 103 describes several methods, including:

• Ebulliometer Method: This method involves measuring the boiling temperature of the liquid in an ebulliometer, an apparatus designed for precise boiling point determination. The temperature at which the liquid and its vapor are in equilibrium is recorded.

• Dynamic Method: A loose-fitting stopper with a thermometer and a side arm is inserted into a test tube containing the liquid. The side arm is connected to a pressure-regulating system. The pressure is reduced and then slowly increased while the liquid is heated. The temperature at which boiling is observed at a given pressure is recorded.

• Distillation Method: The substance is distilled according to a standardized procedure, and the boiling temperature range is recorded.

• Siwoloboff Method: A small amount of the substance is heated in a sample tube, which is immersed in a heating bath. A capillary tube, sealed at the upper end, is placed in the sample tube. The boiling point is the temperature at which a continuous stream of bubbles emerges from the capillary.[9][10]

Density Determination (OECD Guideline 109)

The density of a liquid is its mass per unit volume. OECD Guideline 109 outlines several methods suitable for liquids like 1,1,2-Trichlorotrifluoroethane:

• Hydrometer: A calibrated, weighted glass float is immersed in the liquid. The density is read directly from the scale on the stem of the hydrometer at the point where the liquid surface meets the stem.[2]

• Hydrostatic Balance (Westphal Balance): A body of known volume is weighed in air and then weighed again while submerged in the liquid. The density is calculated from the difference in these weights.

• Oscillating Densimeter: A U-shaped tube is filled with the liquid and subjected to electromagnetic oscillations. The density is determined from the characteristic frequency of the oscillation, which is dependent on the mass of the liquid in the tube.[2]

• Pycnometer: A glass flask of a precisely known volume is weighed empty, then filled with the liquid and weighed again. The density is calculated from the mass of the liquid and the known volume of the pycnometer.[5]

Vapor Pressure Determination (OECD Guideline 104)

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases at a given temperature. OECD Guideline 104 provides several methods for its determination:

• Dynamic Method (Cottrell's Method): This method involves measuring the boiling point of the liquid at various controlled pressures. The vapor pressure at a given temperature is the pressure at which the liquid boils at that temperature.[1]

• Static Method: The substance is placed in a thermostatically controlled container connected to a manometer. The pressure of the vapor in equilibrium with the liquid is measured at a constant temperature.[1][11]

• Isoteniscope Method: This is a specific type of static method where the pressure of the vapor is balanced by a column of a confining liquid, allowing for precise measurement.[1]

• Gas Saturation Method: A stream of an inert gas is passed through or over the substance at a known rate, becoming saturated with its vapor. The amount of vaporized substance is then determined, and the vapor pressure is calculated based on the volume of gas used.[1]

Chemical Hazards and Toxicology

While 1,1,2-Trichlorotrifluoroethane is non-flammable, it poses significant health and environmental hazards.

Hazard Type	Description
Toxicity	Inhalation: High concentrations can cause central nervous system depression, leading to dizziness, headache, incoordination, and loss of consciousness.[6] It can also sensitize the myocardium to the effects of epinephrine (B1671497), potentially leading to cardiac arrhythmias.[6][12] Oral: Low acute oral toxicity.[13] Dermal: Prolonged contact may cause skin irritation and dermatitis.[6]
Environmental	Ozone Depletion: As a stable CFC, it migrates to the stratosphere where it is broken down by UV radiation, releasing chlorine atoms that catalytically destroy ozone molecules.
Reactivity	Stable under normal conditions but can decompose on contact with hot surfaces or flames to produce toxic and corrosive gases such as hydrogen chloride, hydrogen fluoride, and phosgene.[6] It can react violently with chemically active metals like barium, lithium, and powdered aluminum.

Experimental Protocol for Cardiac Sensitization

A widely used experimental protocol to assess the potential of a substance to induce cardiac sensitization involves the use of a dog model.[12][14]

Objective: To determine the concentration of a test substance that sensitizes the heart to epinephrine, leading to cardiac arrhythmias.

Methodology:

• Healthy, conscious beagle dogs are used for the experiment.

• A control injection of epinephrine is administered intravenously to establish a baseline response.

• The dog is then exposed to a specific concentration of the test substance (e.g., 1,1,2-Trichlorotrifluoroethane) in the air it breathes for a set period, typically around 5-10 minutes.

• Following the exposure period, a "challenge" dose of epinephrine is administered intravenously.

• The dog's electrocardiogram (ECG) is monitored throughout the procedure.

• A positive response, indicating cardiac sensitization, is the observation of a serious cardiac arrhythmia, such as ventricular fibrillation, following the epinephrine challenge in the presence of the test substance.

• The concentration of the test substance is varied to determine the threshold for sensitization.[12][14]

Visualizations

Stratospheric Ozone Depletion Pathway

The following diagram illustrates the catalytic cycle of ozone depletion initiated by the photolysis of 1,1,2-Trichlorotrifluoroethane in the stratosphere.

Caption: Catalytic cycle of ozone depletion by CFC-113.

Proposed Mechanism of Cardiac Sensitization

This diagram outlines a potential signaling pathway for cardiac sensitization induced by 1,1,2-Trichlorotrifluoroethane in the presence of epinephrine, focusing on the role of connexin 43.

References

• 1. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 2. OECD n°109: Density of liquids and solids - Analytice [analytice.com]
• 3. oecd.org [oecd.org]
• 4. oecd.org [oecd.org]
• 5. oecd.org [oecd.org]
• 6. Evaluation of the Dog Cardiac Sensitization Test - Toxicity of Alternatives to Chlorofluorocarbons - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. oecd.org [oecd.org]
• 8. β2-Adrenergic receptor agonists activate CFTR in intestinal organoids and subjects with cystic fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Physical chemical testing studies | Essem Compliance [essem-compliance.com]
• 10. laboratuar.com [laboratuar.com]
• 11. consilab.de [consilab.de]
• 12. Cardiac Sensitization - iodotrifluoromethane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. oecd.org [oecd.org]
• 14. The effect of myocardial infarction on the cardiac sensitization potential of certain halocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Production of 1,1,2-Trichlorotrifluoroethane (CFC-113)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,2-Trichlorotrifluoroethane, commonly known as CFC-113, is a chlorofluorocarbon with the chemical formula CCl₂FCClF₂. Historically, it was widely used as a refrigerant, solvent for cleaning and degreasing, and as a chemical intermediate.[1][2] Although its production and use have been largely phased out under the Montreal Protocol due to its ozone-depleting properties, its synthesis routes remain of interest for understanding industrial chemical processes and for potential niche applications where its use is still permitted or for the remediation of contaminated sites.[3][4][5] This technical guide provides a detailed overview of the primary synthesis and production methods for 1,1,2-trichlorotrifluoroethane.

Core Synthesis Methodologies

The industrial production of 1,1,2-trichlorotrifluoroethane primarily relies on the fluorination of chlorinated hydrocarbons with anhydrous hydrogen fluoride (B91410) (HF). The two main precursors for this process are hexachloroethane (B51795) (C₂Cl₆) and tetrachloroethylene (B127269) (perchloroethylene, C₂Cl₄).[6] Both liquid-phase and vapor-phase processes have been commercially employed.[3]

Fluorination of Hexachloroethane

The direct fluorination of hexachloroethane is a significant route for CFC-113 production. The overall reaction is as follows:

C₂Cl₆ + 3HF → CCl₂FCClF₂ + 3HCl[6]

This reaction is typically catalyzed and can be carried out in either a liquid or vapor phase.

Liquid-Phase Fluorination:

This method often employs an antimony pentachloride (SbCl₅) catalyst.[3][7] The catalyst can be modified with chlorine to maintain its pentavalent state, which is crucial for its catalytic activity. The reaction is carried out in a liquid medium, and the products are subsequently separated.

Vapor-Phase Fluorination:

In the vapor phase, the reaction is typically carried out at elevated temperatures over a solid catalyst. Chromium-based catalysts, such as chromium trifluoride (CrF₃), are commonly used for this process.[8]

Fluorination of Tetrachloroethylene

An alternative and widely used industrial method involves the reaction of tetrachloroethylene with chlorine and hydrogen fluoride. This process can be considered as an in-situ generation of hexachloroethane followed by fluorination. The overall reaction is:

C₂Cl₄ + Cl₂ + 3HF → CCl₂FCClF₂ + 3HCl

Similar to the hexachloroethane route, this process can also be conducted in both liquid and vapor phases using appropriate catalysts.

Quantitative Data on Synthesis Parameters

The following tables summarize key quantitative data for the different synthesis methods of 1,1,2-trichlorotrifluoroethane.

Parameter	Liquid-Phase Fluorination of C₂Cl₆	Vapor-Phase Fluorination of C₂Cl₄ + Cl₂
Catalyst	Antimony Pentachloride (SbCl₅)	Chromium Oxide (Cr₂O₃) or Chromium Trifluoride (CrF₃)
Temperature	60°C to 140°C	200°C to 450°C
Pressure	Atmospheric to 10 bar	Atmospheric
Reactant Molar Ratio (HF:Chlorocarbon)	Excess HF is typically used	Varies depending on desired product distribution
Phase	Liquid	Vapor

Table 1: Comparison of Liquid-Phase and Vapor-Phase Synthesis Conditions.

Temperature (°C)	Conversion of Trichlorotrifluoroethane (%)	Selectivity for Dichlorotetrafluoroethane (B1200811) (%)
370	40.2	91.8 (1,2-isomer)

Table 2: Example of Vapor-Phase Fluorination of Trichlorotrifluoroethane to Dichlorotetrafluoroethane over a Chromium Trifluoride Catalyst. [8] (Note: This demonstrates a further fluorination step, but provides insight into the conditions used in vapor-phase fluorination with this catalyst system).

Experimental Protocols

While detailed, step-by-step industrial protocols are often proprietary, the following sections outline the general methodologies for the key synthesis routes based on available literature and patents.

Protocol 1: Liquid-Phase Fluorination of Hexachloroethane with SbCl₅ Catalyst

Objective: To synthesize 1,1,2-trichlorotrifluoroethane via the liquid-phase fluorination of hexachloroethane.

Materials:

• Hexachloroethane (C₂Cl₆)

• Anhydrous Hydrogen Fluoride (HF)

• Antimony Pentachloride (SbCl₅)

• Chlorine (Cl₂) (for catalyst maintenance)

• Alkali solution (e.g., NaOH or KOH) for neutralization

• Drying agent (e.g., molecular sieves)

Equipment:

• Jacketed glass or nickel alloy reactor suitable for corrosive materials

• Stirring mechanism

• Inlets for gaseous and liquid reactants

• Reflux condenser

• Scrubber for acidic off-gases

• Distillation apparatus for product purification

Procedure:

• Catalyst Preparation: The antimony pentachloride catalyst is activated by reacting it with anhydrous HF to form an antimony chlorofluoride species (SbCl₅₋ₓFₓ).[9] This is typically done in the reactor prior to the introduction of the main reactants. A small amount of chlorine may be co-fed to maintain the antimony in its active pentavalent state.

• Reaction: Hexachloroethane is charged into the reactor containing the activated catalyst. Anhydrous HF is then continuously fed into the reactor. The reaction mixture is maintained at a temperature between 70°C and 120°C.[9] The reaction is exothermic and requires cooling to maintain the desired temperature.

• Product Recovery: The reaction is a continuous process where the crude product mixture, containing CFC-113, unreacted starting materials, and byproducts, is continuously withdrawn.

• Purification:

  • The crude product stream is first passed through a scrubber containing an alkali solution to neutralize and remove acidic gases like HCl and unreacted HF.[3]

  • The neutralized organic phase is then dried using a suitable drying agent.

  • Finally, the dried product is purified by fractional distillation to separate 1,1,2-trichlorotrifluoroethane from other chlorofluorocarbons and unreacted starting materials.[3]

Protocol 2: Vapor-Phase Fluorination of Tetrachloroethylene and Chlorine with Chromium-Based Catalyst

Objective: To synthesize 1,1,2-trichlorotrifluoroethane via the vapor-phase reaction of tetrachloroethylene, chlorine, and hydrogen fluoride.

Materials:

• Tetrachloroethylene (C₂Cl₄)

• Chlorine (Cl₂)

• Anhydrous Hydrogen Fluoride (HF)

• Chromium oxide (Cr₂O₃) or Chromium trifluoride (CrF₃) catalyst

• Inert gas (e.g., Nitrogen)

• Alkali solution for scrubbing

• Drying agent

Equipment:

• Fixed-bed reactor made of a corrosion-resistant alloy (e.g., Inconel or nickel)

• Vaporizers for liquid reactants (tetrachloroethylene and HF)

• Mass flow controllers for gaseous reactants

• Furnace for heating the reactor

• Condenser to cool the product stream

• Scrubbing and drying train

• Cold trap for product collection

Procedure:

• Catalyst Activation: The chromium oxide catalyst is typically pre-treated with a flow of anhydrous HF at an elevated temperature (e.g., 250-400°C) to activate it. This process converts the oxide to an oxyfluoride, which is the active catalytic species.[10]

• Reaction: Gaseous tetrachloroethylene, chlorine, and anhydrous hydrogen fluoride are continuously fed into the heated fixed-bed reactor containing the activated catalyst. The reaction temperature is maintained between 300°C and 400°C.[11]

• Product Quenching and Collection: The hot gaseous effluent from the reactor, containing CFC-113, HCl, and other products, is passed through a condenser to cool it down. The condensed liquid is collected in a cold trap.

• Purification:

  • The collected crude product is first washed with water and then with an alkali solution to remove acidic components.

  • The organic layer is separated and dried.

  • The final purification of 1,1,2-trichlorotrifluoroethane is achieved through fractional distillation.

Process Visualizations

The following diagrams, generated using Graphviz, illustrate the experimental workflows for the described synthesis methods.

Liquid-Phase Synthesis Workflow

Vapor-Phase Synthesis Workflow

Conclusion

The synthesis of 1,1,2-trichlorotrifluoroethane is a well-established industrial process with two primary routes: the fluorination of hexachloroethane and the fluorination of tetrachloroethylene in the presence of chlorine. Both liquid-phase and vapor-phase methodologies have been successfully implemented, with the choice of catalyst and reaction conditions being critical to achieving high yields and selectivities. While the production of CFC-113 is now heavily restricted, a thorough understanding of its synthesis provides valuable insights into the broader field of halocarbon chemistry and industrial catalytic processes. The information presented in this guide serves as a comprehensive technical resource for researchers and professionals in the chemical and pharmaceutical sciences.

References

• 1. osti.gov [osti.gov]
• 2. 1,1,2-trichlorotrifluoroethane, 76-13-1 [thegoodscentscompany.com]
• 3. Chlorofluorocarbons, fully halogenated (EHC 113, 1990) [inchem.org]
• 4. epa.gov [epa.gov]
• 5. notes.fluorine1.ru [notes.fluorine1.ru]
• 6. 1,1,2-Trichloro-1,2,2-trifluoroethane - Wikipedia [en.wikipedia.org]
• 7. ag.state.mn.us [ag.state.mn.us]
• 8. US3632834A - Process for preparing trichlorotrifluoroethane and dichlorotetrafluoroethane - Google Patents [patents.google.com]
• 9. EP0129863A1 - Fluorination process - Google Patents [patents.google.com]
• 10. benchchem.com [benchchem.com]
• 11. US3157707A - Method of reacting tetrachloroethylene, chlorine and hydrogen fluoride - Google Patents [patents.google.com]

Spectroscopic Analysis of 1,1,2-Trichlorotrifluoroethane: A Technical Guide

This guide provides a comprehensive overview of the spectroscopic data for 1,1,2-Trichlorotrifluoroethane (CFC-113), a compound of significant interest in various scientific and industrial applications. The following sections detail its infrared (IR), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopic characteristics, offering valuable data for researchers, scientists, and drug development professionals.

Spectroscopic Data Summary

The quantitative spectroscopic data for 1,1,2-Trichlorotrifluoroethane are summarized in the tables below for easy reference and comparison.

Infrared (IR) Spectroscopy Data

The infrared spectrum of 1,1,2-Trichlorotrifluoroethane is characterized by strong absorptions corresponding to the stretching and bending vibrations of its carbon-chlorine and carbon-fluorine bonds.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment
1195	Strong	C-F Stretch
1100	Strong	C-F Stretch
901	Strong	C-C Stretch / C-F Stretch
830	Medium	C-Cl Stretch
670	Medium	C-Cl Stretch
540	Medium	C-Cl Bend

Data sourced from the NIST Chemistry WebBook.[1]

Mass Spectrometry (MS) Data

The electron ionization mass spectrum of 1,1,2-Trichlorotrifluoroethane shows a characteristic fragmentation pattern, providing a unique fingerprint for its identification. The molecular ion peak is often weak or absent due to the compound's instability upon ionization.

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Ion Fragment
151	100	[C₂Cl₂F₃]⁺
116	60	[C₂ClF₂]⁺
85	45	[CCl₂F]⁺
66	30	[CClF]⁺
47	25	[CCl]⁺

Data sourced from the NIST Chemistry WebBook.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Due to the absence of protons, only ¹³C and ¹⁹F NMR are applicable for 1,1,2-Trichlorotrifluoroethane. The molecule's structure (Cl₂FC-CClF₂) presents two distinct carbon and two distinct fluorine environments, which will result in two signals in both the ¹³C and ¹⁹F NMR spectra.

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Multiplicity
-CClF₂	118 - 122	Triplet (due to coupling with two ¹⁹F)
-CCl₂F	110 - 114	Doublet (due to coupling with one ¹⁹F)

Predicted values based on analogous chlorofluorocarbons.

Fluorine Atom	Predicted Chemical Shift (δ, ppm, relative to CFCl₃)	Multiplicity
-CClF₂	-70 to -90	Triplet (due to coupling with the other ¹⁹F group)
-CCl₂F	-60 to -80	Doublet of triplets (due to coupling with the other ¹⁹F group and splitting from the carbon)

Predicted values based on typical chemical shift ranges for fluorinated alkanes.

Experimental Protocols

The following sections provide detailed methodologies for the key spectroscopic experiments.

Infrared (IR) Spectroscopy

Objective: To obtain the infrared absorption spectrum of 1,1,2-Trichlorotrifluoroethane to identify its functional groups.

Methodology:

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used.

• Sample Preparation: As 1,1,2-Trichlorotrifluoroethane is a volatile liquid, the spectrum can be obtained using a gas cell or by preparing a thin film between two infrared-transparent salt plates (e.g., NaCl or KBr). For the thin film method, a single drop of the neat liquid is placed on one plate, and the second plate is carefully placed on top to create a thin, uniform film.

• Data Acquisition: The prepared sample is placed in the spectrometer's sample compartment. A background spectrum of the empty salt plates or gas cell is recorded first. The sample spectrum is then acquired over a typical range of 4000-400 cm⁻¹.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Objective: To determine the mass-to-charge ratio of the molecule and its fragments to elucidate its molecular weight and structure.

Methodology:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source is typically used for volatile compounds.

• Sample Introduction: A dilute solution of 1,1,2-Trichlorotrifluoroethane in a volatile solvent (e.g., dichloromethane) is injected into the GC inlet. The GC separates the analyte from the solvent and any impurities.

• Ionization: As the compound elutes from the GC column, it enters the ion source of the mass spectrometer, where it is bombarded with a high-energy electron beam (typically 70 eV). This causes the molecule to ionize and fragment.

• Mass Analysis: The resulting positively charged fragments are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• Detection: A detector records the abundance of each fragment at its respective m/z value, generating the mass spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹³C and ¹⁹F NMR spectra to determine the chemical environments of the carbon and fluorine atoms in the molecule.

Methodology:

• Instrumentation: A high-field NMR spectrometer equipped with a broadband probe capable of detecting ¹³C and ¹⁹F nuclei.

• Sample Preparation: Approximately 50-100 mg of 1,1,2-Trichlorotrifluoroethane is dissolved in a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS) for ¹³C NMR or trichlorofluoromethane (B166822) (CFCl₃) for ¹⁹F NMR, may be added.

• ¹³C NMR Acquisition:

  • The spectrometer is tuned to the ¹³C frequency.

  • A standard proton-decoupled pulse sequence is used to acquire the spectrum. This removes splitting from any residual protons and enhances the signal-to-noise ratio.

  • A sufficient number of scans are accumulated to achieve a good signal-to-noise ratio.

• ¹⁹F NMR Acquisition:

  • The spectrometer is tuned to the ¹⁹F frequency.

  • A standard single-pulse experiment is typically sufficient due to the high sensitivity of the ¹⁹F nucleus.

  • Proton decoupling is generally not necessary unless there are proton-containing impurities.

• Data Processing: The acquired free induction decays (FIDs) for both ¹³C and ¹⁹F are Fourier transformed, phase-corrected, and baseline-corrected to obtain the final NMR spectra. Chemical shifts are referenced to the appropriate standard.

Workflow Visualization

The following diagram illustrates the logical workflow for the spectroscopic analysis of a chemical compound like 1,1,2-Trichlorotrifluoroethane.

References

• 1. Ethane, 1,1,2-trichloro-1,2,2-trifluoro- [webbook.nist.gov]

An In-depth Technical Guide to Fluorocarbon 113 for Laboratory Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of Fluorocarbon 113 (1,1,2-Trichloro-1,2,2-trifluoroethane). The information is intended for laboratory professionals who may encounter this compound in historical contexts or specialized applications. Due to its significant environmental impact, the production of Fluorocarbon 113 has been phased out under the Montreal Protocol. However, existing stocks and its presence in older equipment or procedures necessitate a thorough understanding of its characteristics.

Core Physical and Chemical Properties

Fluorocarbon 113 is a colorless, volatile liquid with a faint, ether-like odor.[1][2] It is non-flammable and has low toxicity, which contributed to its widespread historical use.[1][3] A summary of its key physical and chemical properties is presented in the tables below.

General and Physical Properties

Property	Value	References
Chemical Name	1,1,2-Trichloro-1,2,2-trifluoroethane	[2]
Synonyms	CFC-113, Freon 113, R-113	[4][5][6]
CAS Number	76-13-1	[4]
Molecular Formula	C2Cl3F3	[3][4]
Molecular Weight	187.37 g/mol	[2]
Appearance	Colorless, volatile liquid	[1][3][4]
Odor	Nearly odorless to a faint, sweet, ether-like odor	[7][8]

Thermodynamic and Other Physical Properties

Property	Value	References
Boiling Point	47.6 °C (117.7 °F)	[5][6]
Melting Point	-35 °C (-31 °F)	[1][4][5]
Density	1.56 g/mL at 25 °C	[4][5]
Vapor Pressure	285 mmHg at 20 °C	[4][5]
Water Solubility	170 mg/L	[5]
Refractive Index	1.358 at 20 °C	[1]
Viscosity	0.68 mPa·s at 25 °C	[3]

Historical Laboratory Applications and Experimental Protocols

Historically, Fluorocarbon 113 was a versatile solvent used in a variety of laboratory applications, primarily due to its chemical inertness, low boiling point, and non-flammability.[1][5] Its principal uses in a laboratory setting included:

• Cleaning and Degreasing: It was highly effective for cleaning sensitive electronic components, precision instruments, and glassware, as it could dissolve oils and greases without damaging the underlying materials.[1][9][10]

• Solvent for Extractions: Its properties made it suitable as a solvent for certain types of chemical extractions.

• Dry-Cleaning Solvent: In some specialized laboratory applications, it was used for the delicate cleaning of fabrics or other materials.[10]

• Refrigerant and Heat Transfer Fluid: In laboratory-scale cooling systems and for specific experimental setups requiring precise temperature control, it served as a refrigerant.[10][11]

Due to the phase-out of CFCs, other solvents have now largely replaced Fluorocarbon 113 in these applications.[1][5]

General Experimental Protocol for Cleaning with Fluorocarbon 113

The following is a generalized protocol for the use of Fluorocarbon 113 as a cleaning solvent, reflecting its historical application. This is for informational purposes only, as its use is now highly restricted.

Objective: To clean and degrease laboratory equipment or components.

Materials:

• Fluorocarbon 113

• Contaminated component(s)

• Glass beakers or other suitable containers

• Ultrasonic bath (optional)

• Fume hood

• Appropriate Personal Protective Equipment (PPE): safety goggles, gloves

Procedure:

• Preparation: Ensure all work is conducted within a well-ventilated fume hood to avoid inhalation of vapors.[12] Wear appropriate PPE.

• Immersion: Place the contaminated component into a beaker. Add a sufficient volume of Fluorocarbon 113 to completely submerge the component.

• Agitation (Optional): For more effective cleaning, the beaker can be placed in an ultrasonic bath for a specified period. Gentle manual agitation can also be employed.

• Soaking: Allow the component to soak for a period sufficient to dissolve the contaminants.

• Rinsing: Remove the component from the initial bath and rinse with fresh, clean Fluorocarbon 113 in a separate beaker to remove any residual contaminants.

• Drying: The component can be air-dried in the fume hood. The low boiling point of Fluorocarbon 113 allows for rapid evaporation.

• Waste Disposal: All used Fluorocarbon 113 must be collected and disposed of as hazardous waste according to institutional and regulatory guidelines. Do not dispose of it down the drain.

Laboratory Workflow Visualization

The following diagram illustrates a general workflow for a laboratory cleaning procedure using a solvent like Fluorocarbon 113.

A generalized workflow for laboratory cleaning.

Safety and Handling

While having low toxicity, Fluorocarbon 113 is a volatile substance and can displace air in enclosed spaces, acting as a simple asphyxiant.[9] Inhalation of high concentrations can cause central nervous system depression, including dizziness and loss of coordination.[9] Direct contact with the liquid can cause skin irritation.[9] It is crucial to handle Fluorocarbon 113 in a well-ventilated area, preferably a fume hood, and to wear appropriate personal protective equipment.[12] It is incompatible with alkali metals and chemically active metals like magnesium, zinc, and aluminum.[4]

Environmental Impact

Fluorocarbon 113 is a chlorofluorocarbon (CFC) with a high ozone depletion potential.[5][13] When released into the atmosphere, it can persist for a long time and, upon reaching the stratosphere, is broken down by UV radiation, releasing chlorine atoms that catalytically destroy the ozone layer.[5] This has led to its global phase-out.

References

• 1. 1,1,2-trichlorotrifluoroethane, 76-13-1 [thegoodscentscompany.com]
• 2. Cfc 113 | Cl2FCCClF2 | CID 6428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]
• 4. uwaterloo.ca [uwaterloo.ca]
• 5. 1,1,2-Trichloro-1,2,2-trifluoroethane - Wikipedia [en.wikipedia.org]
• 6. FLUOROCARBON 113 - Emergency and Continuous Exposure Limits for Selected Airborne Contaminants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. 1,1,2-Trichloro-1,2,2-trifluoroethane (freon 113) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Trichlorofluoroethane (Freon 113) | Regenesis [regenesis.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. dhss.delaware.gov [dhss.delaware.gov]
• 11. summitrefrigerants.com [summitrefrigerants.com]
• 12. fishersci.com [fishersci.com]
• 13. agas.com [agas.com]

An In-depth Technical Guide to the Thermochemical Properties of 1,1,2-Trichloro-1,2,2-trifluoroethane (CAS 76-13-1)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for 1,1,2-trichloro-1,2,2-trifluoroethane, commonly known as CFC-113, Freon 113, or R-113. The information is compiled from various scientific sources to support research, development, and safety assessments involving this compound.

Core Thermochemical Data

The following tables summarize the key thermochemical properties of 1,1,2-trichloro-1,2,2-trifluoroethane. Data has been aggregated and standardized for ease of comparison.

Table 1: Fundamental Physicochemical and Thermochemical Properties

Property	Value	Units	Reference(s)
Molecular Formula	C₂Cl₃F₃	-	[1][2]
Molar Mass	187.37	g/mol	[2]
Normal Boiling Point	47.7	°C	[2]
Melting Point	-35	°C	[2]
Standard Enthalpy of Vaporization (ΔvapH°)	27.0	kJ/mol	[3]
Standard Enthalpy of Formation (liquid, ΔfH°liquid)	-726.8 ± 4.3	kJ/mol	[4]
Density (liquid, at 25°C)	1.56	g/mL	[2]
Vapor Pressure (at 20°C)	285	mmHg	[2][5]
Vapor Density (air = 1)	6.5	-	[6]
Ionization Potential	11.99	eV	[5]

Table 2: Temperature-Dependent Vapor Pressure

Temperature (°C)	Vapor Pressure (psia)	Vapor Pressure (mmHg)	Reference
21.1	5.6	289.4	[6]
-20	-	22.2	[7]
-10	-	25.8	[7]
0	-	29.1	[7]
10	-	18.7 (in Hg vac)	[7]
20	-	12.5 (in Hg vac)	[7]
30	-	6.4 (in Hg vac)	[7]
40	7.2	371.8	[7]
50	9.2	475.2	[7]
60	11.2	578.6	[7]
70	14.3	738.6	[7]

Note: Negative values in the original reference for mmHg at lower temperatures are presented as inches of Mercury vacuum and have been noted as such.

Table 3: Liquid Phase Heat Capacity (Cp,liquid)

Temperature (K)	Heat Capacity (J/mol·K)	Reference
298.15	172.8	[8]
298.15	172.9	[8]
298.15	179.8	[8]
298.2	177.0	[8]
303.15	172.5	[8]

Experimental Protocols

Enthalpy of Formation

The standard enthalpy of formation of halogenated ethanes, such as 1,1,2-trichloro-1,2,2-trifluoroethane, is typically determined using combustion calorimetry .

• Principle: A known mass of the substance is completely combusted in a high-pressure oxygen environment within a sealed container known as a "bomb." The heat released by the combustion reaction is absorbed by the surrounding water bath of the calorimeter. By measuring the temperature change of the water, and knowing the heat capacity of the calorimeter system, the heat of combustion can be calculated. The standard enthalpy of formation is then derived from the heat of combustion using Hess's Law, along with the known standard enthalpies of formation of the combustion products (CO₂, H₂O, HF, and HCl).

• General Procedure:

  • A weighed sample of the liquid is sealed in a combustible ampoule.

  • The ampoule is placed in the bomb calorimeter, which is then pressurized with pure oxygen.

  • The sample is ignited electrically.

  • The temperature of the water in the calorimeter is monitored until it reaches a maximum and then begins to cool.

  • The heat of combustion is calculated from the temperature rise and the heat capacity of the calorimeter.

  • The standard enthalpy of formation is calculated from the standard enthalpy of combustion.

Heat Capacity

The heat capacity of liquid 1,1,2-trichloro-1,2,2-trifluoroethane has been measured using adiabatic calorimetry .

• Principle: In an adiabatic calorimeter, the sample is thermally isolated from its surroundings. A known amount of heat is added to the sample, and the resulting temperature increase is measured. The heat capacity is the ratio of the heat added to the temperature change.

• General Procedure:

  • A known mass of the sample is placed in a sample container within the calorimeter.

  • The calorimeter is cooled to the desired starting temperature.

  • A measured amount of electrical energy is supplied to a heater in thermal contact with the sample.

  • The temperature of the sample is recorded as a function of time until thermal equilibrium is reached.

  • The heat capacity is calculated from the amount of heat supplied and the observed temperature rise.

Vapor Pressure

Vapor pressure measurements for refrigerants like CFC-113 are commonly performed using the static method or the ebulliometric method .

• Static Method:

  • Principle: The sample is placed in a thermostated, evacuated container connected to a pressure-measuring device. At a given temperature, the pressure of the vapor in equilibrium with the liquid is measured directly.

  • General Procedure:

    • The sample is degassed to remove any dissolved air.

    • A small amount of the liquid sample is introduced into the thermostated cell.

    • The system is allowed to reach thermal and phase equilibrium.

    • The pressure is measured using a high-precision manometer or pressure transducer.

• Ebulliometric Method (Boiling Point Method):

  • Principle: The boiling temperature of the liquid is measured at a known external pressure. The vapor pressure at that temperature is equal to the applied external pressure.

  • General Procedure:

    • The liquid is heated in an ebulliometer, an apparatus designed to ensure equilibrium between the liquid and vapor phases at the boiling point.

    • The pressure in the system is controlled and measured accurately.

    • The temperature at which the liquid boils is measured with a calibrated thermometer.

Visualizations

The following diagrams illustrate key relationships and workflows relevant to the thermochemical data of 1,1,2-trichloro-1,2,2-trifluoroethane.

Caption: Workflow for determining thermochemical properties of CFC-113.

Caption: Phase transitions of 1,1,2-trichloro-1,2,2-trifluoroethane.

References

• 1. surfacemeasurementsystems.com [surfacemeasurementsystems.com]
• 2. 1,1,2-Trichloro-1,2,2-trifluoroethane - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Thermochemistry of Haloethanes [chooser.crossref.org]
• 5. "Method of Measuring the Vapor Pressure and Concentration of Fluids usi" by Momin Elhadi Abdalla and Siddharth Pannir [docs.lib.purdue.edu]
• 6. books.rsc.org [books.rsc.org]
• 7. cc.kyushu-u.ac.jp [cc.kyushu-u.ac.jp]
• 8. Ethane, 1,1,2-trichloro-1,2,2-trifluoro- [webbook.nist.gov]

A Technical Guide to the Historical Scientific Applications of CFC-113

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,2-Trichloro-1,2,2-trifluoroethane, commonly known as CFC-113 or Freon 113, is a chlorofluorocarbon that, prior to its phase-out due to environmental concerns, saw widespread use in various industrial and scientific applications. Its unique combination of properties, including high density, low toxicity, non-flammability, and chemical inertness, made it an invaluable tool in the laboratory.[1][2][3] This technical guide provides an in-depth look at the historical applications of CFC-113 in scientific research, offering detailed experimental protocols and quantitative data for key methodologies. While its production is now heavily restricted under the Montreal Protocol due to its ozone-depleting potential, understanding its historical use can provide context for the development of alternative solvents and techniques.[4]

Core Scientific Applications of CFC-113

The primary scientific applications of CFC-113 were centered around its properties as a solvent and a tracer. It was particularly prominent in analytical chemistry, virology, and environmental sciences.

Analytical Chemistry: Gas Chromatography and Sample Preparation

CFC-113 was extensively used as a solvent and a standard in the analysis of volatile organic compounds (VOCs) in environmental samples using gas chromatography (GC).[5][6] Its high purity and well-defined properties made it an excellent reference compound. A crucial application was in the purge-and-trap method for extracting and concentrating VOCs from water and soil samples prior to GC analysis.[7]

Experimental Protocol: Purge-and-Trap for Aqueous Samples (Based on EPA Method 5030C)

This protocol outlines the general steps for the purge-and-trap of VOCs from aqueous samples, a technique where CFC-113 was often a target analyte and sometimes used as a standard.

• Sample Collection and Preservation: Collect water samples in 40-mL vials with screw-caps and PTFE-lined septa. Ensure no headspace is present. If residual chlorine is suspected, add a quenching agent like sodium thiosulfate. Store samples at 4°C.

• Apparatus: A standard purge-and-trap system connected to a gas chromatograph is required. The system consists of a purging vessel, a trap filled with adsorbent materials (e.g., Tenax®, silica (B1680970) gel, and charcoal), and a desorber.

• Purging:

  • Place a 5-mL aliquot of the water sample into the purging vessel.

  • Add internal standards and surrogates to the sample.

  • Purge the sample with an inert gas (e.g., helium or nitrogen) at a flow rate of 40 mL/min for 11 minutes at ambient temperature. The volatile organics are transferred from the aqueous phase to the vapor phase.

• Trapping: The vapor is passed through the adsorbent trap, where the VOCs are retained.

• Desorption and Analysis:

  • After purging, the trap is heated rapidly to 180-250°C and backflushed with the inert carrier gas to desorb the trapped compounds onto the GC column.

  • The gas chromatograph is programmed for the specific analytes of interest. For CFC-113, a capillary column and an electron capture detector (ECD) are typically used for high sensitivity.[5]

Quantitative Data: Physical Properties and Detection Limits

The following tables summarize the key physical and chemical properties of CFC-113 and typical detection limits achievable with historical analytical methods.

Property	Value
Molecular Formula	C2Cl3F3
Molecular Weight	187.37 g/mol [8]
Boiling Point	47.6 °C[2]
Melting Point	-35 °C[2]
Density	1.57 g/mL at 25 °C[2]
Solubility in Water	170 mg/L at 25 °C[8]
Vapor Pressure	285 mmHg at 20 °C
Ozone Depletion Potential (ODP)	0.8[3]

Analytical Method	Analyte	Matrix	Method Detection Limit (MDL)
Purge-and-Trap GC-ECD	CFC-113	Water	0.0043 pmol/kg[9]

Experimental Workflow: Purge-and-Trap Gas Chromatography

Workflow for Purge-and-Trap Gas Chromatography Analysis.

Virology: Purification of Non-Enveloped Viruses

CFC-113 was an essential component in the purification of certain viruses, particularly non-enveloped viruses like reoviruses and caliciviruses.[10][11] Its role was to separate viral particles from cellular debris and lipids in crude cell lysates. The low boiling point and immiscibility with water, combined with its ability to denature and precipitate cellular proteins and lipids without damaging the viral capsid, made it highly effective.

Experimental Protocol: Reovirus Purification using Freon (Historical Method)

This protocol is based on historical methods for reovirus purification and highlights the step where CFC-113 was employed. Modern protocols have replaced CFC-113 with safer alternatives like Vertrel XF™.[11][12]

• Cell Culture and Infection: Grow a suitable cell line (e.g., L929 cells) in suspension or monolayer culture and infect with the reovirus at a specific multiplicity of infection (MOI). Incubate until significant cytopathic effect (CPE) is observed.

• Cell Lysis: Harvest the infected cells by centrifugation. Resuspend the cell pellet in a buffer (e.g., homogenization buffer) and lyse the cells through multiple freeze-thaw cycles or sonication.

• Solvent Extraction (CFC-113 Step):

  • To the cell lysate, add an equal volume of CFC-113.

  • Homogenize the mixture vigorously for several minutes. This creates an emulsion.

  • Separate the phases by low-speed centrifugation (e.g., 2,000 x g for 10 minutes).

  • Three layers will form: a top aqueous layer containing the virus, a middle layer of denatured cellular debris, and a bottom organic (CFC-113) layer.

  • Carefully collect the top aqueous layer containing the partially purified virus.

• Further Purification: The virus in the aqueous phase is then further purified and concentrated using methods such as ultracentrifugation through a cesium chloride (CsCl) density gradient.

• Dialysis and Storage: The purified virus band is collected from the CsCl gradient, dialyzed against a storage buffer to remove the CsCl, and stored at -80°C.

Logical Relationship: Virus Purification Process

References

• 1. 1,1,2-Trichloro-1,2,2-trifluoroethane (freon 113) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,1,2-trichlorotrifluoroethane, 76-13-1 [thegoodscentscompany.com]
• 3. grokipedia.com [grokipedia.com]
• 4. REPLACEMENT FOR FREON 113 | Office of Justice Programs [ojp.gov]
• 5. USGS Groundwater Dating Lab [water.usgs.gov]
• 6. agilent.com [agilent.com]
• 7. gcms.cz [gcms.cz]
• 8. Cfc 113 | Cl2FCCClF2 | CID 6428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. eawag.ch [eawag.ch]
• 10. A comparative analysis of freon substitutes in the purification of reovirus and calicivirus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. protocols.io [protocols.io]

An In-depth Technical Guide to the Molecular Structure and Isomerism of Trichlorotrifluoroethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, isomerism, and analytical methodologies for trichlorotrifluoroethane. The content is tailored for a scientific audience, with a focus on delivering precise data and detailed experimental protocols.

Introduction to Trichlorotrifluoroethane

Trichlorotrifluoroethane, with the chemical formula C₂Cl₃F₃, is a halogenated hydrocarbon belonging to the chlorofluorocarbon (CFC) family. Historically, it found widespread use as a refrigerant, solvent, and cleaning agent due to its low toxicity and non-flammability. However, its significant contribution to ozone layer depletion has led to a drastic reduction in its use, as mandated by the Montreal Protocol. From a chemical standpoint, trichlorotrifluoroethane is notable for its isomerism, existing in two primary structural forms with distinct physical and chemical properties.

Molecular Structure and Isomerism

The molecular formula C₂Cl₃F₃ allows for two structural isomers, which differ in the arrangement of the chlorine and fluorine atoms on the two-carbon ethane (B1197151) backbone.

The two primary isomers are:

• 1,1,1-Trichloro-2,2,2-trifluoroethane (CFC-113a): In this isomer, one carbon atom is bonded to three chlorine atoms, and the other is bonded to three fluorine atoms.

• 1,1,2-Trichloro-1,2,2-trifluoroethane (CFC-113): This isomer features one carbon atom bonded to two chlorine atoms and one fluorine atom, while the second carbon is bonded to one chlorine atom and two fluorine atoms.

These structural differences, though seemingly minor, lead to significant variations in their physical properties and, consequently, their behavior in chemical and physical processes.

Caption: Molecular structures of the two isomers of trichlorotrifluoroethane.

Quantitative Data Summary

The distinct structural arrangements of the isomers of trichlorotrifluoroethane give rise to measurable differences in their physical properties. The following table summarizes key quantitative data for both isomers, facilitating a direct comparison.

Property	1,1,1-Trichloro-2,2,2-trifluoroethane (CFC-113a)	1,1,2-Trichloro-1,2,2-trifluoroethane (CFC-113)
Molecular Weight ( g/mol )	187.376	187.376
Melting Point (°C)	13.5	-35
Boiling Point (°C)	45.9	47.6
Density (g/cm³ at 25°C)	1.57	1.56
Refractive Index (at 20°C)	~1.361	~1.355
CAS Number	354-58-5	76-13-1

Experimental Protocols for Isomer Differentiation

The separation and identification of the trichlorotrifluoroethane isomers are crucial for quality control and research purposes. Due to their different physical properties, several analytical techniques can be employed.

Gas Chromatography (GC)

Gas chromatography is a powerful technique for separating and quantifying volatile compounds. The difference in boiling points and polarity between the two isomers allows for their effective separation on a suitable GC column.

Methodology:

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS) for detection.

• Column: A non-polar capillary column, such as one with a polydimethylsiloxane (B3030410) (PDMS) stationary phase (e.g., DB-1 or equivalent), is recommended. A column length of 30 meters with an internal diameter of 0.25 mm and a film thickness of 0.25 µm is a good starting point.

• Carrier Gas: Helium or nitrogen at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 200°C.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: Increase to 100°C at a rate of 10°C/min.

  • Hold: Maintain at 100°C for 2 minutes.

• Detector Temperature: 250°C (for FID).

• Sample Preparation: Dilute the sample in a suitable solvent, such as hexane (B92381) or methanol, to an appropriate concentration.

• Data Analysis: The retention times of the two isomers will differ, allowing for their identification by comparison with known standards. The peak areas can be used for quantification.

Fractional Distillation

The notable difference in the boiling points of the two isomers allows for their separation on a laboratory or industrial scale using fractional distillation.

Methodology:

• Apparatus: A distillation flask, a fractionating column (e.g., Vigreux or packed column), a condenser, a receiving flask, and a controlled heating source.

• Procedure:

  • The mixture of isomers is placed in the distillation flask.

  • The mixture is heated to its boiling point. The vapor, enriched in the more volatile component (CFC-113a), will rise through the fractionating column.

  • The series of condensation and vaporization cycles within the column will further enrich the vapor in the more volatile isomer.

  • The vapor that reaches the top of the column is then condensed and collected in the receiving flask.

  • Careful control of the distillation temperature is crucial to achieve good separation. The temperature at the top of the column should be monitored and maintained close to the boiling point of the desired isomer.

Spectroscopic Methods

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy can be used to identify and characterize the isomers based on their unique molecular structures.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹⁹F NMR: This is a particularly powerful technique for distinguishing the isomers. CFC-113a will show a single resonance for its three equivalent fluorine atoms. In contrast, CFC-113 will exhibit two distinct resonances with a 2:1 integration ratio, corresponding to the -CF₂Cl and -CClF₂ groups.

  • ¹³C NMR: The two isomers will also display different numbers of signals and chemical shifts in their ¹³C NMR spectra due to the different chemical environments of the carbon atoms.

• Infrared (IR) Spectroscopy: The IR spectra of the two isomers will show characteristic differences in the fingerprint region (below 1500 cm⁻¹). The C-Cl and C-F stretching and bending vibrations will occur at different frequencies, allowing for their differentiation. The NIST Chemistry WebBook is a valuable resource for reference spectra of these compounds.[1][2]

Logical Workflow for Isomer Analysis

The following diagram illustrates a logical workflow for the analysis and differentiation of trichlorotrifluoroethane isomers.

References

• 1. Ethane, 1,1,2-trichloro-1,2,2-trifluoro- [webbook.nist.gov]
• 2. Ethane, 1,1,1-trichloro-2,2,2-trifluoro- [webbook.nist.gov]

The Environmental Fate and Atmospheric Lifetime of CFC-113: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chlorofluorocarbon-113 (CFC-113), chemically known as 1,1,2-trichloro-1,2,2-trifluoroethane, is a synthetic compound historically used in a variety of industrial applications, including as a solvent and refrigerant. Due to its significant contribution to stratospheric ozone depletion, its production and consumption have been phased out under the Montreal Protocol. This technical guide provides a comprehensive overview of the environmental fate and atmospheric lifetime of CFC-113, intended for a scientific audience. It details the chemical's atmospheric transport, degradation pathways, and the experimental methodologies used to quantify its environmental impact. All quantitative data are presented in structured tables for clarity, and key processes are visualized using Graphviz diagrams.

Introduction

CFC-113 is a fully halogenated chlorofluorocarbon, characterized by its high chemical stability in the troposphere. This stability allows it to persist in the atmosphere for extended periods, facilitating its transport to the stratosphere. Once in the stratosphere, CFC-113 undergoes photodissociation by high-energy ultraviolet (UV) radiation, releasing chlorine atoms. These chlorine atoms catalytically destroy ozone molecules, contributing to the depletion of the ozone layer, which shields the Earth from harmful UV-B radiation.[1][2] Understanding the atmospheric journey and ultimate fate of CFC-113 is crucial for assessing its environmental impact and monitoring the effectiveness of international regulations.

Physicochemical Properties and Environmental Impact Factors

The environmental persistence and impact of CFC-113 are quantified by several key metrics, which are summarized in the tables below. These values are essential for atmospheric modeling and environmental risk assessment.

Table 1: Key Physicochemical and Environmental Properties of CFC-113

Property	Value	Reference(s)
Chemical Formula	CCl₂FCClF₂
Molar Mass	187.37 g/mol
Atmospheric Lifetime	85 - 109 years	[3]
Ozone Depletion Potential (ODP)	0.8 - 0.85	[3]
Global Warming Potential (GWP-100yr)	5820 - 6130	[3]

Atmospheric Fate and Transport

The environmental journey of CFC-113 begins with its emission into the troposphere. Due to its low reactivity in the lower atmosphere, it is not significantly removed by common atmospheric oxidants such as the hydroxyl radical (OH).[4] This chemical inertness allows for its gradual accumulation and transport to the stratosphere.

The primary mechanism for the removal of CFC-113 from the atmosphere is photolysis by short-wavelength UV radiation in the stratosphere.[1][5] A minor contribution to its degradation comes from its reaction with electronically excited oxygen atoms, O(¹D).[1]

Stratospheric Photodissociation

Once CFC-113 reaches the stratosphere, it absorbs UV radiation in the wavelength range of 190-230 nm, leading to the cleavage of a carbon-chlorine bond and the release of a chlorine atom.

Reaction: CCl₂FCClF₂ + hν (λ < 230 nm) → CClFCClF₂ + Cl

The released chlorine atom then participates in a catalytic cycle that destroys ozone:

Catalytic Ozone Depletion Cycle: Cl + O₃ → ClO + O₂ ClO + O → Cl + O₂ Net Reaction: O₃ + O → 2O₂

Reaction with O(¹D)

A smaller fraction of CFC-113 is removed through reaction with excited oxygen atoms (O(¹D)), which are produced from the photolysis of ozone.

Reaction: CCl₂FCClF₂ + O(¹D) → Products (including Cl release)

The contribution of this reaction to the total atmospheric loss of CFC-113 is estimated to be around 6%.[1]

Atmospheric Lifetime Determination: Experimental Protocols

The atmospheric lifetime of CFC-113 is a critical parameter for understanding its long-term environmental impact. It is primarily determined by its stratospheric loss rate. Several experimental and modeling techniques are employed to estimate this value.

Measurement of UV Absorption Cross-Sections

Objective: To determine the efficiency with which CFC-113 absorbs UV radiation at different wavelengths and temperatures, which is a prerequisite for calculating its photolysis rate.

Methodology:

• Sample Preparation: A pure sample of CFC-113 is diluted in a bath gas (e.g., nitrogen or air) to known concentrations in a temperature-controlled absorption cell.

• Spectroscopic Measurement: A beam of UV light from a light source (e.g., a deuterium (B1214612) lamp) is passed through the absorption cell. The intensity of the light transmitted through the cell is measured by a detector (e.g., a spectrometer) over a range of wavelengths (typically 190-230 nm).

• Data Acquisition: The absorption spectrum is recorded with the cell filled with the CFC-113 mixture (I) and with the cell evacuated or filled with only the bath gas (I₀).

• Calculation of Absorption Cross-Section (σ): The absorption cross-section is calculated using the Beer-Lambert law: σ(λ, T) = (1 / (n * L)) * ln(I₀(λ) / I(λ)) where:

  • σ(λ, T) is the absorption cross-section at a specific wavelength (λ) and temperature (T).

  • n is the number density of CFC-113 molecules in the cell.

  • L is the optical path length of the cell.

• Temperature Dependence: The measurements are repeated at various temperatures representative of the stratosphere (e.g., 200-300 K) to determine the temperature dependence of the cross-sections.

Table 2: UV Absorption Cross-Section Data for CFC-113a (CCl₃CF₃)

Wavelength (nm)	Cross-Section at 296 K (10⁻²⁰ cm²/molecule)	Cross-Section at 216 K (10⁻²⁰ cm²/molecule)	Reference(s)
192.5	150.0	140.0
200.0	50.0	40.0
210.0	5.0	3.0
220.0	0.5	0.2
230.0	0.05	0.01

Determination of O(¹D) Reaction Rate Constants

Objective: To measure the rate at which CFC-113 reacts with electronically excited oxygen atoms.

Methodology (Relative Rate Method):

• Reaction Chamber: A mixture of a reference compound with a known O(¹D) reaction rate constant, CFC-113, and an O(¹D) precursor (e.g., ozone) is prepared in a reaction chamber.

• O(¹D) Generation: O(¹D) atoms are generated by photolysis of the precursor using a pulsed laser.

• Concentration Monitoring: The concentrations of CFC-113 and the reference compound are monitored over time using techniques such as gas chromatography-mass spectrometry (GC-MS).

• Data Analysis: The relative rates of disappearance of CFC-113 and the reference compound are used to calculate the unknown rate constant for the reaction of O(¹D) with CFC-113.

Table 3: Reaction Rate Constant for CFC-113 with O(¹D)

Temperature (K)	Rate Constant (cm³/molecule·s)	Reference(s)
298	(2.0 ± 0.5) x 10⁻¹⁰	[1]

Atmospheric Lifetime Calculation from Kinetic Data

Objective: To calculate the atmospheric lifetime of CFC-113 using the experimentally determined UV absorption cross-sections and O(¹D) reaction rate constants.

Methodology:

• Atmospheric Modeling: A 2-D or 3-D atmospheric model is used, which incorporates data on atmospheric transport, solar actinic flux, and the concentrations of other atmospheric species (e.g., O₃).

• Photolysis Rate Calculation: The photolysis rate (J) of CFC-113 at different altitudes and latitudes is calculated using the following integral: J = ∫ σ(λ, T) * φ(λ) * I(λ, z) dλ where:

  • σ(λ, T) is the absorption cross-section.

  • φ(λ) is the photodissociation quantum yield (assumed to be 1).

  • I(λ, z) is the solar actinic flux at a specific wavelength and altitude (z).

• Loss Rate Calculation: The total local loss frequency (L) is the sum of the loss frequencies from photolysis and reaction with O(¹D): L = J + k(O¹D) * [O(¹D)]

• Global Lifetime Calculation: The global atmospheric lifetime (τ) is calculated by integrating the inverse of the total loss frequency over the entire atmosphere, weighted by the atmospheric distribution of CFC-113.

Multi-Species Inverse Modeling

Objective: To infer the atmospheric lifetime of CFC-113 from long-term atmospheric concentration measurements.

Methodology:

• Atmospheric Observations: Long-term, high-frequency measurements of CFC-113 concentrations are obtained from global monitoring networks such as the Advanced Global Atmospheric Gases Experiment (AGAGE) and the National Oceanic and Atmospheric Administration Global Monitoring Division (NOAA GMD).

• Emission Inventories: Historical emission data for CFC-113 are compiled.

• Atmospheric Transport Model: A global 3-D chemical transport model is used to simulate the atmospheric distribution of CFC-113 based on the emission inventories and assumed atmospheric lifetimes.

• Inverse Modeling: A Bayesian inverse modeling framework is used to find the atmospheric lifetime that results in the best agreement between the model simulations and the atmospheric observations. This involves iteratively adjusting the lifetime and emissions to minimize the mismatch between the modeled and measured concentrations.

Visualizations of Key Processes

The following diagrams, generated using the DOT language, illustrate the atmospheric degradation pathway of CFC-113 and the workflow for determining its environmental fate.

Caption: Atmospheric degradation pathway of CFC-113.

Caption: Workflow for assessing the environmental fate of CFC-113.

Conclusion

The environmental fate of CFC-113 is characterized by its long atmospheric lifetime, primarily governed by stratospheric photolysis. This persistence allows it to act as a significant source of ozone-depleting chlorine in the stratosphere. The experimental and modeling methodologies outlined in this guide are essential for accurately quantifying its atmospheric lifetime and environmental impact. Continued atmospheric monitoring and refinement of these techniques are crucial for tracking the recovery of the ozone layer and ensuring the effectiveness of international environmental regulations. While the production of CFC-113 has been largely phased out, its long lifetime means it will remain a component of the atmosphere for many decades to come, necessitating ongoing scientific attention.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. researchgate.net [researchgate.net]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. ntrs.nasa.gov [ntrs.nasa.gov]
• 5. researchgate.net [researchgate.net]

Solubility of 1,1,2-Trichlorotrifluoroethane in organic solvents.

An In-Depth Technical Guide to the Solubility of 1,1,2-Trichlorotrifluoroethane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,1,2-Trichlorotrifluoroethane (CAS: 76-13-1), commonly known as CFC-113 or Freon 113. Due to its chemical stability, low toxicity, and non-flammable nature, CFC-113 was historically a solvent of choice for precision cleaning, refrigeration, and as a chemical intermediate.[1] Understanding its solubility profile remains pertinent for historical context, environmental fate studies, and in niche research applications.

Solubility Profile of 1,1,2-Trichlorotrifluoroethane

1,1,2-Trichlorotrifluoroethane is a non-polar molecule, a characteristic that dictates its solubility behavior. Following the principle of "like dissolves like," it exhibits high solubility in or is completely miscible with a wide range of non-polar and weakly polar organic solvents.[2] Conversely, it has very low solubility in highly polar solvents such as water. Fully halogenated chlorofluorocarbons like CFC-113 are generally characterized by low water solubility and miscibility with many organic solvents.[3]

Quantitative Solubility Data

While extensive quantitative data for the solubility of CFC-113 in various organic solvents is not prevalent in publicly available literature, its miscibility with several common solvents is well-documented. Miscibility refers to solubility in all proportions, representing the highest possible degree of solubility. For context, its limited solubility in water is well-quantified.

Solvent Class	Solvent	Formula	Solubility	Temperature (°C)
Alcohols	Ethanol	C₂H₅OH	Miscible[4], Soluble[5][6][7]	Not Specified
Ethers	Diethyl Ether	(C₂H₅)₂O	Miscible[4][6], Soluble[5][7]	Not Specified
Halogenated Alkanes	Chloroform	CHCl₃	Miscible[4], Soluble[7]	Not Specified
Aromatics	Benzene	C₆H₆	Miscible[6], Soluble[5]	Not Specified
Aqueous	Water	H₂O	0.017% (w/w)[8]	25
170 mg/L[5][9]	25
0.02 g/100mL[6]	20

Experimental Protocol for Solubility Determination

The determination of the precise solubility of a volatile liquid like CFC-113 in an organic solvent requires a robust experimental methodology. The most common and reliable approach is the static equilibrium or "shake-flask" method, followed by quantitative analysis of the saturated solution.[10][11] Given the volatile nature of CFC-113, Gas Chromatography (GC) is the recommended analytical technique for accurate quantification.[12][13][14]

Detailed Methodology

• Materials and Purity:

  • Source high-purity (>99.5%) 1,1,2-Trichlorotrifluoroethane and the desired organic solvent.

  • The purity of both solute and solvent must be verified, typically via GC analysis, as impurities can significantly affect solubility measurements.[11]

• Preparation of Solvent Mixtures:

  • In a series of sealed, temperature-resistant glass vials, add a precise volume of the organic solvent.

  • Add an excess amount of CFC-113 to each vial. The presence of a distinct, undissolved phase of CFC-113 is necessary to ensure that the solvent becomes fully saturated.[10]

  • Seal the vials immediately with airtight caps (B75204) (e.g., PTFE-lined septa) to prevent the loss of the volatile components.

• Equilibration:

  • Place the sealed vials in a thermostatically controlled shaker bath set to the desired experimental temperature (e.g., 25 °C). The temperature must be maintained with high precision (e.g., ±0.1 °C).[15]

  • Agitate the vials for a sufficient period to ensure that thermodynamic equilibrium is reached. This can range from 24 to 72 hours, depending on the solvent system.[11] It is recommended to determine the required equilibration time by taking measurements at different time points (e.g., 24, 48, 72 hours) until the measured concentration remains constant.[15]

• Phase Separation and Sampling:

  • After equilibration, cease agitation and allow the vials to rest in the temperature bath for several hours (e.g., 12-24 hours) to ensure complete separation of the saturated solvent phase from the excess CFC-113.

  • Carefully extract an aliquot from the upper, saturated solvent phase using a gastight syringe. It is critical to avoid disturbing the lower, undissolved CFC-113 layer.

  • Immediately transfer the aliquot into a known volume of a suitable diluent in a sealed GC vial for analysis. This step must be performed quickly to minimize evaporative losses.

• Quantitative Analysis via Gas Chromatography (GC):

  • Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is suitable. An MS detector provides higher selectivity and definitive identification.[13]

  • Calibration: Prepare a series of calibration standards by dissolving known masses of CFC-113 in the diluent solvent. Run these standards to generate a calibration curve of detector response versus concentration.

  • Sample Analysis: Inject the diluted sample aliquot into the GC. The concentration of CFC-113 in the sample is determined by comparing its peak area to the calibration curve.

  • Calculation: The solubility is calculated from the measured concentration in the diluted aliquot, accounting for the dilution factor. The final result is typically expressed in units of g/100mL or mol/L.

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of CFC-113.

Caption: Experimental workflow for determining the solubility of CFC-113.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. Solvent Miscibility Table [sigmaaldrich.com]
• 3. www2.mst.dk [www2.mst.dk]
• 4. fao.org [fao.org]
• 5. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 6. Cfc 113 | Cl2FCCClF2 | CID 6428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1,1,2-trichlorotrifluoroethane, 76-13-1 [thegoodscentscompany.com]
• 8. 1 [macro.lsu.edu]
• 9. 1,1,2-Trichloro-1,2,2-trifluoroethane - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. lup.lub.lu.se [lup.lub.lu.se]
• 12. Determination of the solubility of low volatility liquid organic compounds in water using volatile-tracer assisted headspace gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Gas Chromatography (GC): Separating Volatile Compounds with High Precision - Agriculture Notes by Agriculture.Institute [agriculture.institute]
• 15. pubs.acs.org [pubs.acs.org]

A Comprehensive Technical Guide to the Vapor Pressure and Boiling Point of 1,1,2-Trichlorotrifluoroethane

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the vapor pressure and boiling point of 1,1,2-Trichlorotrifluoroethane (also known as CFC-113, Freon 113, or R-113). This document consolidates key physical property data, outlines the experimental methodologies for their determination, and presents a logical framework for understanding the interplay between temperature and these crucial characteristics.

Physical Properties: Vapor Pressure and Boiling Point

1,1,2-Trichlorotrifluoroethane is a colorless, volatile liquid.[1] Its vapor pressure and boiling point are fundamental physical properties that dictate its behavior in various applications, including its historical use as a refrigerant and solvent.[1]

Boiling Point

The normal boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure (1 atmosphere or 760 mmHg). For 1,1,2-Trichlorotrifluoroethane, the normal boiling point is consistently reported in the range of 47 to 48 °C.[2][3][4]

Vapor Pressure Data

The vapor pressure of 1,1,2-Trichlorotrifluoroethane increases with temperature, a characteristic behavior of volatile liquids. The following table summarizes available vapor pressure data at various temperatures.

Temperature (°C)	Temperature (K)	Vapor Pressure (hPa)	Vapor Pressure (kPa)	Vapor Pressure (mmHg)	Vapor Pressure (psi)
20	293.15	23[2]	36[5]	284[6]	5.5[4]
25	298.15	363 (estimated)[3]
25.0	298.15	284[7]

Experimental Determination of Vapor Pressure and Boiling Point

The accurate determination of vapor pressure and boiling points is crucial for the characterization of volatile compounds like 1,1,2-Trichlorotrifluoroethane. Several established experimental protocols are employed for this purpose.

Ebulliometry (Boiling Point Method)

Ebulliometry is a primary technique for the precise measurement of boiling points and can also be used to determine vapor pressure.[8]

Methodology:

• Apparatus: An ebulliometer is used, which is designed to heat a liquid to its boiling point in a controlled manner while accurately measuring the temperature of the vapor-liquid equilibrium. The apparatus is connected to a pressure control system to maintain a constant pressure.

• Procedure:

  • The sample of 1,1,2-Trichlorotrifluoroethane is placed in the ebulliometer.

  • The system pressure is set to a desired value.

  • The liquid is heated until it boils. The design of the ebulliometer ensures that the boiling is smooth and that the thermometer is bathed in the vapor-liquid equilibrium mixture, preventing superheating effects.

  • The temperature at which the liquid and vapor are in equilibrium is recorded as the boiling point at that specific pressure.

• Vapor Pressure Curve: By systematically varying the pressure and measuring the corresponding boiling points, a vapor pressure curve can be constructed.

A comparative ebulliometric apparatus can also be utilized where multiple ebulliometers are connected to a common pressure manifold. One is filled with a reference substance with a well-known vapor pressure-temperature relationship, and the others with the substance under investigation. This allows for precise pressure determination based on the boiling temperature of the reference.[8]

Static Method

The static method directly measures the vapor pressure of a substance at a given temperature in a closed system at equilibrium.

Methodology:

• Apparatus: A thermostatted container equipped with a pressure transducer and a temperature sensor is used. The system must be capable of being evacuated.

• Procedure:

  • A small, degassed sample of 1,1,2-Trichlorotrifluoroethane is introduced into the evacuated container.

  • The container is immersed in a constant temperature bath and allowed to reach thermal equilibrium.

  • At equilibrium, a portion of the liquid will have vaporized, and the pressure exerted by this vapor is measured by the pressure transducer. This is the vapor pressure at that temperature.

• Data Collection: Measurements are repeated at various temperatures to obtain the vapor pressure curve.

Transpiration Method (Gas Saturation Method)

The transpiration method is a dynamic technique suitable for determining the vapor pressure of substances with low volatility.

Methodology:

• Apparatus: A stream of an inert gas (e.g., nitrogen) is passed at a known and controlled flow rate through or over a sample of 1,1,2-Trichlorotrifluoroethane maintained at a constant temperature.[9]

• Procedure:

  • The inert gas becomes saturated with the vapor of the substance.

  • The vapor is then collected in a cold trap or on a sorbent material downstream.

  • The amount of condensed vapor is determined gravimetrically or by a suitable analytical technique like gas chromatography.

• Calculation: The vapor pressure is calculated from the mass of the transported substance, the volume of the carrier gas, and the temperature, assuming the ideal gas law and Dalton's law of partial pressures.[9]

Relationship Between Temperature, Vapor Pressure, and Boiling Point

The relationship between temperature and vapor pressure is fundamental to understanding the transition of a liquid to a gas. The following diagram illustrates this relationship for 1,1,2-Trichlorotrifluoroethane, culminating in the boiling point.

Caption: Logical flow of increasing temperature on molecular energy, vapor pressure, and phase change.

This guide provides a foundational understanding of the vapor pressure and boiling point of 1,1,2-Trichlorotrifluoroethane, critical for its handling, application, and in silico modeling in scientific and industrial contexts. The provided data and methodologies serve as a valuable resource for professionals in research and development.

References

• 1. 1,1,2-Trichloro-1,2,2-trifluoroethane - Wikipedia [en.wikipedia.org]
• 2. fishersci.com [fishersci.com]
• 3. 1,1,2-trichlorotrifluoroethane, 76-13-1 [thegoodscentscompany.com]
• 4. 1,1,2-Trichlorotrifluoroethane HPLC grade, = 99.9 76-13-1 [sigmaaldrich.com]
• 5. ICSC 0050 - 1,1,2-TRICHLORO-1,2,2-TRIFLUOROETHANE [inchem.org]
• 6. 1 [macro.lsu.edu]
• 7. 1,1,2-TRICHLORO-1,2,2-TRIFLUOROETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. books.rsc.org [books.rsc.org]
• 9. files01.core.ac.uk [files01.core.ac.uk]

Protocols & Analytical Methods

The Use of 1,1,2-Trichlorotrifluoroethane in HPLC: A Historical Perspective and Modern Reassessment

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive overview of 1,1,2-trichlorotrifluoroethane, also known as CFC-113 or Freon 113, in the context of its historical application as a solvent for High-Performance Liquid Chromatography (HPLC). Due to its significant environmental impact and subsequent global phase-out, its use in modern laboratory settings is obsolete. This application note serves as a historical reference, detailing the physicochemical properties that made it a candidate for specific chromatographic applications, alongside a thorough examination of the safety and environmental hazards that led to its discontinuation. We strongly advise against the use of 1,1,2-trichlorotrifluoroethane in any current research or drug development activities.

Introduction: A Phased-Out Solvent

1,1,2-Trichlorotrifluoroethane is a chlorofluorocarbon (CFC) that was once valued for its unique properties, including low toxicity, non-flammability, and volatility, which made it a versatile solvent for various industrial and laboratory applications, including as a mobile phase component in normal-phase HPLC.[1] Historically, it was used for the separation of nonpolar compounds due to its nonpolar nature and miscibility with other organic solvents.

However, the discovery of the detrimental effects of CFCs on the Earth's ozone layer led to the establishment of the Montreal Protocol on Substances that Deplete the Ozone Layer.[2] Under this international treaty, the production and consumption of 1,1,2-trichlorotrifluoroethane have been phased out globally. Consequently, its use in HPLC and other applications is no longer scientifically or ethically viable.

Physicochemical Properties of 1,1,2-Trichlorotrifluoroethane

The properties of 1,1,2-trichlorotrifluoroethane made it suitable for certain chromatographic applications, particularly for the analysis of nonpolar analytes where miscibility with other nonpolar solvents was required. A summary of its key properties is presented in Table 1.

Property	Value	References
Chemical Formula	C2Cl3F3	[3]
Molecular Weight	187.38 g/mol	[3]
Appearance	Colorless, volatile liquid	[1][4]
Boiling Point	47-48 °C	[4]
Density	1.57 g/mL	[4]
UV Cutoff	~231 nm	[3]
Polarity	Nonpolar
Solubility in Water	170 mg/L

Table 1: Physicochemical Properties of 1,1,2-Trichlorotrifluoroethane

Historical Chromatographic Applications

Prior to its phase-out, 1,1,2-trichlorotrifluoroethane was primarily used in normal-phase HPLC for the separation of nonpolar compounds such as lipids, oils, and polymers. Its volatility was advantageous for sample recovery after fractionation. It was also explored in size-exclusion chromatography for the analysis of polymers that were soluble in this solvent.

It is critical to reiterate that these applications are purely of historical interest. Modern, environmentally benign solvents and stationary phases have replaced the need for 1,1,2-trichlorotrifluoroethane in these contexts.

Safety and Environmental Hazards: The Case Against Use

The primary reason for the obsolescence of 1,1,2-trichlorotrifluoroethane is its severe environmental impact. As an ozone-depleting substance, its release into the atmosphere contributes to the destruction of the stratospheric ozone layer, which protects the Earth from harmful ultraviolet radiation.

In addition to its environmental hazards, 1,1,2-trichlorotrifluoroethane poses several health and safety risks. A summary of these hazards is provided in Table 2.

Hazard Category	Description
Environmental	Hazardous to the ozone layer. Toxic to aquatic life with long-lasting effects.
Health	May cause respiratory irritation. Causes serious eye irritation. Causes skin irritation.
Safety	Decomposes on contact with hot surfaces or flames, producing toxic fumes.

Table 2: Summary of Hazards Associated with 1,1,2-Trichlorotrifluoroethane

The logical decision-making process for solvent selection in modern HPLC is illustrated in the diagram below, highlighting why 1,1,2-trichlorotrifluoroethane is not a viable option.

Solvent Selection Workflow

Experimental Protocols: A Note on Unavailability

No experimental protocols for the use of 1,1,2-trichlorotrifluoroethane in HPLC are provided in this document. The dissemination of protocols for a phased-out and hazardous substance would be contrary to responsible scientific practice. Researchers are directed to utilize modern, validated methods with safer alternative solvents. Information on green analytical chemistry and alternative solvents is widely available in current scientific literature.

The workflow for handling a historical protocol that specifies the use of 1,1,2-trichlorotrifluoroethane is outlined in the diagram below.

Protocol Modernization Workflow

Conclusion and Recommendation

While 1,1,2-trichlorotrifluoroethane possesses certain physicochemical properties that were historically exploited in HPLC, its severe environmental and health hazards have led to its global phase-out. Its use in any modern laboratory setting is not recommended. Researchers and scientists are urged to adopt green chemistry principles and utilize the wide array of safer, more effective, and environmentally benign solvents and technologies available for modern chromatographic separations. This document serves as a historical record and a cautionary note against the use of this hazardous and obsolete substance.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. ez.restek.com [ez.restek.com]
• 3. 1,2,2-三氟-1,1,2-三氯乙烷 HPLC grade, ≥99.9% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 1,1,2-Trichlorotrifluoroethane, for HPLC 99%+ 76-13-1 India [ottokemi.com]

Application Notes and Protocols: 1,1,2-Trichlorotrifluoroethane for Non-Polar Compound Extraction

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,2-Trichlorotrifluoroethane, also known as CFC-113 or Freon 113, is a non-flammable, colorless, and volatile liquid.[1][2] Historically, it was a widely used solvent due to its chemical stability, low toxicity, and excellent ability to dissolve non-polar compounds such as oils, greases, and lipids.[3][4][5] Its applications ranged from precision cleaning of electronic and aerospace components to dry cleaning and use as a refrigerant.[1][3][6]

However, due to its significant contribution to the depletion of the stratospheric ozone layer, the production and use of 1,1,2-trichlorotrifluoroethane have been drastically curtailed under the Montreal Protocol.[1][7][8] While its use in laboratory analytics has largely been replaced by other solvents, these notes serve as a reference for historical methods and for specialized applications where its unique properties might still be considered in controlled environments, with a strong emphasis on the environmental and regulatory context.[1][5]

Physicochemical Properties

The properties of 1,1,2-trichlorotrifluoroethane made it an effective solvent for various applications. A summary of its key physical and chemical properties is presented below.

Property	Value
Molecular Formula	C2Cl3F3[2]
Molecular Weight	187.37 g/mol [1][2]
Boiling Point	47-48 °C[4][9]
Melting Point	-35 °C[1][4]
Density	1.57 g/mL at 25 °C[1][4]
Vapor Pressure	285 mmHg at 20 °C[1]
Solubility in Water	170 mg/L[1]
Refractive Index	n20/D 1.358[4][10]
Appearance	Colorless, volatile liquid[1][4]
Odor	Similar to carbon tetrachloride at high concentrations[1][2]
Flammability	Non-flammable[4]

Applications in Non-Polar Compound Extraction

1,1,2-Trichlorotrifluoroethane has been utilized in several extraction applications, primarily for non-polar compounds.

• Lipid Extraction: A notable application is in the extraction and purification of lipids from biological samples, such as mammalian liver.[11] It has been used in a mixture with isopropyl alcohol to create a biphasic system for separating lipids from non-lipid materials.[11] This method was considered a less toxic alternative to the commonly used chloroform/methanol system.[11]

• Petroleum Hydrocarbon Analysis: It has been employed as an extraction solvent for the analysis of petroleum hydrocarbons, oils, and greases.[4] However, studies have shown that for this specific application, carbon tetrachloride might have a higher extraction efficiency due to its more non-polar nature.[12]

• Precision Cleaning: In industries like electronics and aerospace, 1,1,2-trichlorotrifluoroethane was the solvent of choice for precision cleaning and degreasing.[3] Its low toxicity, non-flammability, and compatibility with a wide range of materials, including delicate electronic components and reactive metals like beryllium, made it ideal for critical cleaning tasks where residue-free surfaces were essential.[3][13]

• Dry Cleaning: It was also marketed as a dry-cleaning solvent, for example, under the trade name "Valclene".[1]

Experimental Protocols

Below are detailed protocols for key experiments involving 1,1,2-trichlorotrifluoroethane as an extraction solvent.

Protocol 1: Extraction of Lipids from Mammalian Liver

This protocol is based on the method described by Shoukry (1980) for a simple, single-step extraction and purification of lipids from rat liver using a less toxic solvent system.[11]

Materials:

• 1,1,2-Trichlorotrifluoroethane

• Isopropyl alcohol

• Deionized water

• Pulverized liver tissue (fresh or frozen)

• Homogenizer

• Centrifuge tubes

• Centrifuge

• Glass Pasteur pipettes

• Evaporation system (e.g., rotary evaporator or nitrogen stream)

Procedure:

• Homogenization: In a centrifuge tube, homogenize the pulverized liver tissue with a 1:1 (v/v) mixture of 1,1,2-trichlorotrifluoroethane and isopropyl alcohol.

• Phase Separation: Add a sufficient amount of deionized water to the lipid extract to create a biphasic system. The exact volume of water may need to be optimized depending on the sample size but should be enough to induce clear separation.

• Centrifugation: Centrifuge the mixture to facilitate the separation of the two phases.

• Isolation of Lipid Extract: The lower phase will contain the 1,1,2-trichlorotrifluoroethane and the extracted lipids, while the upper aqueous phase will contain the non-lipid materials.[11] Carefully collect the lower layer using a glass Pasteur pipette.

• Solvent Evaporation: Evaporate the solvent from the collected lower phase using a rotary evaporator or under a gentle stream of nitrogen to obtain the pure lipid extract.

Visualizations

Caption: Workflow for lipid extraction using 1,1,2-trichlorotrifluoroethane.

Caption: Properties and applications of 1,1,2-trichlorotrifluoroethane.

Safety, Handling, and Regulatory Considerations

Safety Precautions:

• Ventilation: Always handle 1,1,2-trichlorotrifluoroethane in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.[7]

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and safety goggles or a face shield to prevent skin and eye contact.[7][14]

• Inhalation: High concentrations of vapors can cause drowsiness, dizziness, and cardiac sensitization.[7][15] If inhaled, move the individual to fresh air.

• Incompatibilities: 1,1,2-trichlorotrifluoroethane is incompatible with chemically active metals such as alkali metals, magnesium, zinc, and aluminum.[4] It can also react violently with powdered metals.[2]

• Thermal Decomposition: Avoid contact with hot surfaces or flames, as it can decompose to produce toxic and corrosive gases like phosgene (B1210022) and hydrogen fluoride.[2]

Regulatory Status:

The use of 1,1,2-trichlorotrifluoroethane is severely restricted globally due to its classification as an ozone-depleting substance under the Montreal Protocol.[8] Its production was phased out in developed countries by 1996.[13] Researchers must comply with all applicable national and international regulations regarding the use and disposal of this chemical. The scientific community has largely transitioned to more environmentally benign alternatives. Exploring these alternatives is strongly encouraged.

References

• 1. 1,1,2-Trichloro-1,2,2-trifluoroethane - Wikipedia [en.wikipedia.org]
• 2. Cfc 113 | Cl2FCCClF2 | CID 6428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. books.rsc.org [books.rsc.org]
• 4. 1,1,2-Trichlorotrifluoroethane | 76-13-1 [chemicalbook.com]
• 5. 1,1,2-trichlorotrifluoroethane, 76-13-1 [thegoodscentscompany.com]
• 6. corrosionpedia.com [corrosionpedia.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. electronics.org [electronics.org]
• 9. 1,1,2-Trichlorotrifluoroethane CAS#: 76-13-1 [m.chemicalbook.com]
• 10. 1,1,2-Trichlorotrifluoroethane HPLC grade, = 99.9 76-13-1 [sigmaaldrich.com]
• 11. Extraction of lipids from mammalian liver using nontoxic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 14. fishersci.com [fishersci.com]
• 15. 1,1,2-Trichloro-1,2,2-trifluoroethane - Hazardous Agents | Haz-Map [haz-map.com]

Application Note: High-Purity Determination of 1,1,2-Trichlorotrifluoroethane Using Gas Chromatography

AN-GC-001

Abstract

This application note details a robust gas chromatography (GC) method for the quantitative analysis of 1,1,2-Trichlorotrifluoroethane (also known as CFC-113 or Freon 113) purity. The protocol is designed for researchers, scientists, and quality control professionals in the pharmaceutical and chemical industries. The described method utilizes a packed column with a polydimethylsiloxane (B3030410) stationary phase and flame ionization detection (FID) to separate and quantify potential volatile chlorinated hydrocarbon (CHC) and chlorofluorocarbon (CFC) impurities.[1] This document provides comprehensive experimental protocols, data presentation guidelines, and a visual representation of the analytical workflow.

Introduction

1,1,2-Trichlorotrifluoroethane is a colorless, volatile liquid historically used as a refrigerant, solvent, and cleaning agent.[2][3][4][5] For many applications, particularly in the electronics and pharmaceutical sectors, high purity is essential to ensure product quality and performance.[1] Gas chromatography is a powerful analytical technique for separating and quantifying volatile and semi-volatile compounds, making it an ideal method for assessing the purity of 1,1,2-Trichlorotrifluoroethane. This method is suitable for determining common volatile CHC and CFC impurities.[1]

Principle

The analytical method is based on the separation of 1,1,2-Trichlorotrifluoroethane from its potential impurities using a gas chromatograph. A liquid sample is injected into the GC, where it is vaporized and transported by an inert carrier gas through a chromatographic column.[1] The separation is achieved based on the differential partitioning of the analytes between the mobile phase (carrier gas) and the stationary phase within the column.[1] As the separated components elute from the column, they are detected by a Flame Ionization Detector (FID). The purity of the 1,1,2-Trichlorotrifluoroethane is determined by calculating the sum of all impurity peak areas and subtracting this from the total peak area, expressed as a percentage.[1][2]

Instrumentation and Reagents

• Gas Chromatograph: A system equipped with a packed column injection port and a Flame Ionization Detector (FID).[1]

• Chromatography Data System: Software for instrument control, data acquisition, and analysis.

• GC Column: A packed column containing a polydimethylsiloxane stationary phase is recommended.[1] Alternatively, a fused silica (B1680970) capillary column with a suitable bonded stationary phase that provides baseline or near-baseline resolution can be used.[1] Other column options include a combination of 30% PEG 400 and 30% dinonylphthalate on a pink firebrick support, or a column packed with Porapak Q 130.[2]

• Carrier Gas: High-purity helium or nitrogen.[1][2]

• Detector Gases: High-purity hydrogen and air for the FID.

• Syringes: Appropriate for GC injection.

• Vials: 2 mL autosampler vials with caps.

• 1,1,2-Trichlorotrifluoroethane: Reference standard and sample for analysis.

• Solvents: High-purity solvents for cleaning and potential sample dilution.

Experimental Protocol

Gas Chromatograph Conditions

The following table summarizes the recommended starting conditions for the GC analysis. These parameters may be optimized to achieve the desired separation.

Parameter	Value
Column	Polydimethylsiloxane packed column[1]
Carrier Gas	Helium[1]
Injector Temperature	200 °C (or suitable for sample vaporization)
Detector	Flame Ionization Detector (FID)[1][2]
Detector Temperature	250 °C
Oven Temperature Program	Isothermal at 50°C[2] or a temperature program may be developed to separate specific impurities.
Injection Volume	1.0 µL

Note: An alternative method utilizes a 2.75 m x 0.5 cm i.d. column packed with 30% PEG 400 on pink firebrick (first 1.80 m) and the remainder with 30% dinonylphthalate on the same support, with nitrogen as the carrier gas and an FID detector at a column temperature of 50°C.[2]

Sample Preparation

• Ensure the 1,1,2-Trichlorotrifluoroethane sample is at room temperature and properly mixed.

• Using a clean, dry syringe, draw an appropriate amount of the sample.

• If necessary, transfer the sample to a 2 mL autosampler vial.

Analysis Procedure

• Set up the gas chromatograph according to the conditions specified in Table 1.

• Allow the system to stabilize.

• Inject the 1,1,2-Trichlorotrifluoroethane sample into the GC.

• Start the data acquisition.

• Record the chromatogram until all expected impurity peaks have eluted.

Data Analysis and Purity Calculation

• Integrate all peaks in the resulting chromatogram.

• Identify the main peak corresponding to 1,1,2-Trichlorotrifluoroethane and any impurity peaks.

• The purity of 1,1,2-Trichlorotrifluoroethane is calculated by the area percent method using the following formula:

  Purity (%) = (Area of 1,1,2-Trichlorotrifluoroethane Peak / Total Area of All Peaks) x 100

  Alternatively, the concentration of known and unknown impurities can be summed and subtracted from 100% to determine the purity.[1] For more accurate quantification of specific impurities, the standard addition method can be employed.[1]

Experimental Workflow

The following diagram illustrates the logical workflow for the GC analysis of 1,1,2-Trichlorotrifluoroethane purity.

Caption: Workflow for GC Purity Analysis of 1,1,2-Trichlorotrifluoroethane.

Summary

The gas chromatography method outlined in this application note provides a reliable and accurate means of determining the purity of 1,1,2-Trichlorotrifluoroethane. By following the detailed protocol and utilizing the specified instrumentation, researchers and quality control professionals can effectively identify and quantify impurities, ensuring the quality of the product for its intended application.

References

• 1. osti.gov [osti.gov]
• 2. fao.org [fao.org]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. 1,1,2-Trichlorotrifluoroethane, GR 99%+ - Manufacturers & suppliers with worldwide shipping [ottokemi.com]

Application Notes and Protocols for Laboratory Equipment Cleaning and Degreasing: A Focus on CFC-113 and its Modern Alternatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Historically, Chlorofluorocarbon-113 (CFC-113), also known as 1,1,2-trichloro-1,2,2-trifluoroethane, was a solvent of choice for precision cleaning and degreasing of laboratory equipment. Its widespread use was attributed to a unique combination of properties: high density, low surface tension, non-flammability, low toxicity, and high stability. These characteristics made it highly effective for removing a wide range of contaminants, including oils, greases, waxes, and particulates, from delicate and intricate components without damaging the underlying materials.[1][2][3] However, the significant environmental impact of CFC-113, specifically its role in the depletion of the stratospheric ozone layer, led to its production and use being phased out under the Montreal Protocol.[2]

These application notes provide a comprehensive overview of the historical application of CFC-113 in a laboratory setting, detailed protocols for its use (based on historical practices), and an in-depth guide to modern, safer, and environmentally friendly alternatives. This document is intended to inform researchers and laboratory personnel on best practices for equipment cleaning and degreasing, emphasizing the transition from historical solvents to current sustainable and effective methods.

Historical Application of CFC-113: Properties and Use

CFC-113 was favored for cleaning a variety of laboratory equipment, including glassware, stainless steel instruments, electronic components, and precision optical devices. Its effectiveness stemmed from its ability to dissolve a wide array of organic compounds and its physical properties that allowed it to penetrate small crevices and evaporate quickly without leaving a residue.

Key Properties of CFC-113:

Property	Value	Reference
Chemical Formula	C2Cl3F3	[2]
Molecular Weight	187.37 g/mol	[2]
Boiling Point	47.6 °C (117.7 °F)	[2]
Density	1.56 g/cm³ at 25 °C	-
Vapor Pressure	285 mmHg at 20 °C	[4]
Surface Tension	17.3 mN/m at 25 °C	-
Kauri-Butanol Value	31
Flammability	Non-flammable
OSHA PEL (8-hr TWA)	1000 ppm	[5]
NIOSH REL (10-hr TWA)	1000 ppm	[5]
ACGIH TLV (8-hr TWA)	1000 ppm	[5]

Experimental Protocols (Historical Context)

The following protocols are provided for informational purposes and reflect historical practices. Due to its environmental impact and regulatory restrictions, the use of CFC-113 is no longer recommended.

Protocol 1: Manual Cleaning of Laboratory Glassware and Instruments

This protocol was used for the general cleaning of glassware, stainless steel tools, and other small, non-electronic instruments.

Materials:

• CFC-113 (laboratory grade)

• Beakers or trays for immersion

• Squirt bottle

• Lint-free wipes

• Fume hood

• Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves (e.g., nitrile), safety goggles, lab coat.

Procedure:

• Pre-cleaning: Mechanically remove any gross contamination from the equipment. For glassware, a pre-rinse with a suitable solvent to remove soluble residues was common.

• Immersion: In a fume hood, place the items to be cleaned in a beaker or tray and add enough CFC-113 to fully immerse them.

• Agitation: Gently agitate the items in the solvent for 2-5 minutes. For stubborn residues, sonication in a bath containing CFC-113 could be employed for 5-15 minutes.

• Rinsing: Remove the items from the immersion bath and rinse thoroughly with fresh CFC-113 from a squirt bottle to remove any remaining dissolved contaminants.

• Drying: Place the cleaned items on a clean, lint-free surface within the fume hood to air dry. The high volatility of CFC-113 resulted in rapid, residue-free drying. A final wipe with a lint-free cloth was sometimes performed.

• Waste Disposal: Collect all used CFC-113 and any contaminated wipes for disposal as hazardous waste according to institutional guidelines.

Protocol 2: Vapor Degreasing of Complex or Sensitive Components (Historical)

Vapor degreasing was a highly effective method for cleaning complex assemblies or sensitive components where liquid immersion might be problematic. This process utilized the condensation of pure solvent vapors on the cool surface of the object to be cleaned.

Equipment:

• Vapor degreaser unit

• CFC-113 (vapor degreasing grade)

• Appropriate PPE

Procedure:

• System Startup: The vapor degreaser's sump is filled with CFC-113, which is then heated to its boiling point to create a vapor zone. Cooling coils at the top of the unit condense the vapor, preventing its escape and returning it to the sump.

• Component Placement: The item to be cleaned is suspended in the vapor zone above the boiling liquid.

• Cleaning Cycle: The cooler temperature of the component causes the hot CFC-113 vapor to condense on its surface. This continuous condensation of pure, distilled solvent effectively washes away oils, greases, and other contaminants. The dissolved residue drips off the component and collects in the sump.

• Rinsing and Drying: As the component heats up to the vapor temperature, condensation ceases, and the part is left clean and dry. The component is then slowly withdrawn from the vapor zone to ensure complete drying and minimize solvent drag-out.

• System Shutdown and Waste: The heating system is turned off, and the unit is allowed to cool. The contaminated solvent in the sump is collected for proper hazardous waste disposal or recycling.

Modern Alternatives to CFC-113

The phase-out of CFC-113 spurred the development of a wide range of alternative cleaning agents and technologies. The selection of an appropriate alternative depends on several factors, including the nature of the contaminant, the material of the equipment, the required level of cleanliness, and environmental and safety regulations.

Overview of Alternative Solvents and Cleaning Methods:

Cleaning Agent/Method	Description	Advantages	Disadvantages
Aqueous Cleaners	Water-based solutions containing detergents, builders, and other additives.[6]	Environmentally friendly, non-flammable, effective on a wide range of soils.[7]	May require rinsing and drying steps, potential for microbial growth in cleaning systems, may not be suitable for water-sensitive components.[8]
Semi-Aqueous Cleaners	Formulations containing hydrocarbons or esters, followed by a water rinse.	High cleaning efficacy for heavy greases and oils, low volatility.	Requires a two-step process (solvent wash and water rinse), potential for emulsification of contaminants.
Alcohols (Isopropanol, Ethanol)	Polar solvents effective at removing ionic contaminants, light oils, and fluxes.[9][10][11]	Readily available, relatively low toxicity, evaporate quickly.[12][11]	Flammable, may not be effective on heavy, non-polar greases.[9]
Ketones (Acetone)	A strong, polar aprotic solvent effective for a wide range of organic materials.[11]	High solvency for many resins and soils, fast evaporation.[11]	Highly flammable, can be aggressive towards certain plastics.[13][14]
Esters (Ethyl Acetate)	Effective for a variety of resins, inks, and adhesives.	Good solvency for many polymers, relatively fast evaporation.	Flammable, distinct odor.
Hydrofluoroethers (HFEs)	Non-flammable, low toxicity solvents with good material compatibility.	Good replacement for CFC-113 in vapor degreasing, low ozone depletion potential.	Lower solvency for some heavy oils and greases compared to chlorinated solvents, higher cost.
Hydrochlorofluoroolefins (HFOs)	Newer generation of fluorinated solvents with very low global warming potential and zero ozone depletion potential.	Excellent environmental profile, good cleaning performance.	Higher cost, newer technology with less long-term data.

Quantitative Comparison of Cleaning Solvents

The following tables provide a summary of key quantitative data for CFC-113 and a selection of common alternative solvents.

Table 1: Physical and Cleaning Properties

Solvent	Boiling Point (°C)	Vapor Pressure (mmHg @ 20°C)	Surface Tension (mN/m @ 25°C)	Kauri-Butanol (KB) Value
CFC-113	47.6	285	17.3	31
Isopropanol	82.6	33	21.7	~80
Acetone	56	180	23.7	~60
Ethyl Acetate (B1210297)	77.1	73	23.9	~70
n-Propyl Bromide *	71	110	26.3	125
HFE-7100	61	202	13.6	10

*Note: n-Propyl Bromide is facing increasing regulatory scrutiny due to health concerns.

Table 2: Safety and Environmental Data

Solvent	OSHA PEL (8-hr TWA) (ppm)	NIOSH REL (ppm)	Flammability Limits in Air (% by vol)	Ozone Depletion Potential (ODP)	Global Warming Potential (GWP, 100-yr)
CFC-113	1000[5]	1000[5]	Non-flammable	0.8	~6130
Isopropanol	400	TWA 400; STEL 500	2.0 - 12.7	0	~33
Acetone	1000[15]	250[14]	2.5 - 12.8[15]	0	<1
Ethyl Acetate	400[16][17]	400[16][17]	2.0 - 11.5	0	~12
n-Propyl Bromide *	0.1	0.1	4.0 - 7.8	0.013-0.027	~1
HFE-7100	750	Not Established	Non-flammable	0	320

Protocols for Modern Alternative Solvents

The following protocols are generalized and should be adapted based on the specific equipment, contaminant, and institutional safety guidelines. Always consult the Safety Data Sheet (SDS) for the chosen solvent before use.

Protocol 3: Manual Cleaning with Alcohols (Isopropanol/Ethanol)

Application: General cleaning of glassware, stainless steel surfaces, and removal of light oils and fingerprints.

Materials:

• Isopropanol or Ethanol (70-99% purity)

• Beakers, squirt bottles

• Lint-free wipes

• Fume hood or well-ventilated area

• Appropriate PPE (gloves, safety glasses)

Procedure:

• Preparation: Ensure the work area is well-ventilated. For large quantities or prolonged use, a fume hood is recommended.

• Direct Application: For surface cleaning, moisten a lint-free wipe with the alcohol and wipe the surface.

• Immersion: For smaller items, they can be immersed in a beaker of alcohol and gently agitated or sonicated for 5-10 minutes.

• Rinsing: A final rinse with high-purity (e.g., 99%) alcohol can be used to ensure no residues are left behind.

• Drying: Allow the items to air dry in a well-ventilated area. The evaporation is rapid.

• Waste Disposal: Collect used alcohol and contaminated wipes for disposal as flammable hazardous waste.

Protocol 4: Aqueous Cleaning of Laboratory Equipment

Application: Removal of a broad range of contaminants from robust equipment such as glassware and stainless steel instruments.

Materials:

• Laboratory-grade detergent

• Deionized (DI) water

• Brushes, sponges

• Sonication bath (optional)

• Drying oven or rack

• Appropriate PPE

Procedure:

• Pre-rinse: Rinse the equipment with tap water to remove loose debris.

• Washing: Prepare a warm solution of laboratory detergent in water according to the manufacturer's instructions. Submerge the items and scrub with brushes as needed. Sonication for 15-30 minutes can enhance cleaning.

• Rinsing: Rinse the items thoroughly with tap water to remove all detergent residues.

• Final Rinse: Perform a final rinse with DI water to remove any remaining mineral deposits from the tap water. A triple rinse is often recommended.

• Drying: Place the items in a drying oven (typically 60-80°C) or on a clean drying rack.

• Waste Disposal: Dispose of the detergent solution according to local regulations.

Visualization of Solvent Selection Logic

The selection of an appropriate cleaning solvent is a multi-faceted decision. The following diagram illustrates a logical workflow for this process.

Caption: Decision workflow for selecting a laboratory cleaning solvent.

Material Compatibility

The compatibility of a cleaning solvent with the materials of the laboratory equipment is critical to prevent damage. The following table provides a general guide. Always test on a small, inconspicuous area if unsure.

Table 3: General Material Compatibility of Common Solvents

Material	Isopropanol/Ethanol	Acetone	Aqueous (Mild Detergent)	HFEs/HFOs
Glass (Borosilicate)	Excellent	Excellent	Excellent	Excellent
Stainless Steel	Excellent	Excellent	Excellent	Excellent
Polypropylene (PP)	Good	Poor-Good (can cause swelling)	Excellent	Excellent
Polyethylene (PE)	Good	Poor	Excellent	Excellent
Polytetrafluoroethylene (PTFE)	Excellent	Excellent	Excellent	Excellent
Polyetheretherketone (PEEK)	Excellent	Good (potential for swelling)[18]	Excellent	Excellent
Polycarbonate (PC)	Poor (can cause crazing)	Poor (attacks material)	Good	Good
Acrylic (PMMA)	Poor (can cause crazing)	Poor (attacks material)	Good	Good
Elastomers (e.g., Viton®, Silicone)	Varies	Poor-Good (swelling is common)	Excellent	Good-Excellent

Note: Chemical resistance can be affected by temperature, concentration, and duration of exposure.

Safety Precautions

When handling any cleaning solvent, adherence to safety protocols is paramount.

• Consult the SDS: Always read the Safety Data Sheet for any chemical before use to understand its specific hazards, handling procedures, and emergency measures.

• Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, especially when using volatile organic solvents.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety glasses or goggles, and a lab coat.

• Ignition Sources: For flammable solvents like alcohols and ketones, ensure there are no open flames, hot surfaces, or sources of static discharge in the vicinity.

• Storage: Store solvents in appropriate, clearly labeled containers in a designated solvent storage cabinet.

• Waste Disposal: Dispose of all chemical waste, including used solvents and contaminated materials, in accordance with institutional and regulatory guidelines.

Conclusion

While CFC-113 was once a staple in laboratory cleaning and degreasing due to its effective and gentle cleaning action, its detrimental impact on the ozone layer necessitated its replacement. Today, a wide array of effective and more environmentally benign alternatives are available. The selection of the most appropriate cleaning agent and method requires a careful consideration of the contaminant, the equipment material, the required level of cleanliness, and safety and environmental factors. By following the protocols and guidelines outlined in these application notes, researchers and laboratory professionals can ensure the cleanliness and integrity of their equipment while maintaining a safe and sustainable laboratory environment.

References

• 1. USGS Groundwater Dating Lab [water.usgs.gov]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. pharmatimesofficial.com [pharmatimesofficial.com]
• 5. academics.eckerd.edu [academics.eckerd.edu]
• 6. CDC - NIOSH Pocket Guide to Chemical Hazards - Acetone [cdc.gov]
• 7. osha.gov [osha.gov]
• 8. labproinc.com [labproinc.com]
• 9. University of Glasgow - Schools - School of Infection & Immunity - Information for students - Safety handbook - COSHH Intro - Flammable solvents [gla.ac.uk]
• 10. nist.gov [nist.gov]
• 11. tophim.com.ua [tophim.com.ua]
• 12. labproinc.com [labproinc.com]
• 13. 2024.sci-hub.se [2024.sci-hub.se]
• 14. Acetone - IDLH | NIOSH | CDC [cdc.gov]
• 15. ACETONE | Occupational Safety and Health Administration [osha.gov]
• 16. Ethyl acetate - IDLH | NIOSH | CDC [cdc.gov]
• 17. CDC - NIOSH Pocket Guide to Chemical Hazards - Ethyl acetate [cdc.gov]
• 18. Understanding PEEK Chemical Compatibility | Learn More [atlasfibre.com]

Application Notes and Protocols: The Historical Use and Modern Replacement of 1,1,2-Trichlorotrifluoroethane (R-113) in Laboratory Cooling Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 1,1,2-Trichlorotrifluoroethane (R-113), a once-common refrigerant in laboratory cooling systems. Due to its significant environmental impact, its use is now phased out under the Montreal Protocol. This document details its historical application, physicochemical properties, the reasons for its discontinuation, and protocols for the safe decommissioning of equipment containing R-113. Furthermore, it offers guidance on selecting and implementing modern, environmentally friendly alternatives for laboratory cooling needs.

Historical Context and Properties of 1,1,2-Trichlorotrifluoroethane (R-113)

1,1,2-Trichlorotrifluoroethane, also known as CFC-113 or Freon 113, is a chlorofluorocarbon (CFC) that was widely used in various industrial and laboratory applications.[1] Its non-flammable nature and chemical stability made it a popular choice for refrigeration, particularly in centrifugal chillers, as well as for use as a cleaning solvent for delicate electronic and aerospace components.[1]

Key Properties of R-113:

The following table summarizes the key physical and chemical properties of R-113.

Property	Value
Chemical Formula	C₂Cl₃F₃
Molar Mass	187.37 g/mol [2]
Boiling Point	47.7 °C (117.9 °F)[2]
Melting Point	-35 °C (-31 °F)[2]
Density	1.56 g/mL[2]
Ozone Depletion Potential (ODP)	0.8[3]
Global Warming Potential (GWP, 100-year)	5820[3]
ASHRAE Safety Group	A1[3]

Reasons for Phase-Out:

The primary reason for the discontinuation of R-113 is its significant contribution to the depletion of the stratospheric ozone layer.[1] As a CFC, when R-113 is released into the atmosphere, it can remain for up to 90 years, eventually migrating to the stratosphere.[2] There, it is broken down by ultraviolet radiation, releasing chlorine radicals that catalytically destroy ozone molecules.[2] This led to the global agreement known as the Montreal Protocol on Substances that Deplete the Ozone Layer to phase out the production and consumption of ozone-depleting substances, including R-113.[4][5] Production of R-113 was banned in 1996 under this protocol.[6]

Protocol for Decommissioning Laboratory Cooling Systems Containing R-113

It is critical that any remaining laboratory equipment containing R-113 be decommissioned safely and in accordance with environmental regulations to prevent the release of this harmful substance.

Objective: To safely remove and dispose of R-113 from a laboratory cooling system.

Materials:

• Personal Protective Equipment (PPE): Safety goggles, gloves, and appropriate respiratory protection.[7]

• Refrigerant recovery machine and certified recovery cylinders.

• Leak detector.

• Certified and licensed HVAC technician.

Procedure:

• Preparation and Safety:

  • Ensure the work area is well-ventilated.[8]

  • Post warning signs indicating that refrigerant recovery is in progress.

  • The procedure must be carried out by a certified technician trained in handling CFC refrigerants.

• System Identification:

  • Positively identify the refrigerant as R-113 by checking the equipment labels and documentation.

  • If the refrigerant type is unknown, a sample should be tested.

• Refrigerant Recovery:

  • Connect the refrigerant recovery machine to the service ports of the cooling system.

  • Start the recovery machine and transfer the R-113 from the system into a designated and properly labeled recovery cylinder.

  • Monitor the process to ensure all recoverable R-113 is removed.

• System Flushing (if required):

  • If the system is being retrofitted for a new refrigerant, a system flush may be necessary to remove residual R-113 and mineral oil, which is incompatible with many modern refrigerants and lubricants.

• Disposal:

  • The recovered R-113 must be sent to a certified reclamation facility for destruction.

  • Maintain detailed records of the amount of refrigerant recovered and the disposal manifest.

• Equipment Labeling:

  • Once the R-113 has been evacuated, the equipment should be clearly labeled as "Decommissioned - Contains No Refrigerant" or updated with the details of the new refrigerant if it has been retrofitted.

Decommissioning Workflow

Modern Alternatives to R-113 in Laboratory Cooling

With the phase-out of R-113, a variety of more environmentally friendly refrigerants have been developed and are now widely used in laboratory chillers and cooling systems. The selection of a suitable alternative depends on the specific application, operating temperatures, and equipment design.

Comparison of Alternative Refrigerants:

The following table provides a comparison of common alternatives to R-113.

Refrigerant	Type	ODP	GWP (100-year)	Key Characteristics
R-123	HCFC	0.02	77	A common retrofit for R-113 in low-pressure centrifugal chillers, but is also being phased out.[9]
R-134a	HFC	0	1430	Widely used in various refrigeration applications, but has a high GWP and is subject to phase-down regulations.[10]
R-290 (Propane)	HC	0	3	Excellent thermodynamic properties and very low GWP, but is highly flammable (A3 safety group).[11]
R-600a (Isobutane)	HC	0	3	Used in smaller systems, also flammable (A3 safety group).[11]
R-717 (Ammonia)	Natural	0	0	Highly efficient with zero ODP and GWP, but is toxic and requires specific safety measures.[10]
R-1233zd	HFO	~0	1	A newer, low-GWP alternative for low-pressure centrifugal chillers.[3]
R-1234yf	HFO	0	<1	Primarily used in automotive air conditioning, but is also finding use in other applications.[11]

Protocol for Selecting a New Laboratory Cooling System

When replacing an old R-113 system, a systematic approach should be taken to select a new, efficient, and compliant cooling solution.

Objective: To select and implement a sustainable and efficient laboratory cooling system.

Procedure:

• Define Cooling Requirements:

  • Determine the required cooling capacity (in kW or tons).

  • Specify the target operating temperature range.

  • Consider the heat load from laboratory equipment.

• Evaluate Refrigerant Options:

  • Based on the data in the comparison table, assess the suitability of different refrigerants.

  • Prioritize refrigerants with low ODP and low GWP.

  • Consider the safety implications of flammable or toxic refrigerants and ensure the laboratory infrastructure can support them.

• Assess System Efficiency:

  • Compare the Coefficient of Performance (COP) or Energy Efficiency Ratio (EER) of different chiller models.

  • Consider systems with variable speed drives for improved part-load efficiency.

• Regulatory Compliance:

  • Ensure the selected refrigerant and equipment comply with all current and anticipated environmental regulations (e.g., EPA SNAP program, EU F-Gas regulations).[12]

• Vendor Selection and Installation:

  • Choose a reputable vendor with experience in installing and servicing the selected type of cooling system.

  • Ensure the installation is performed by certified technicians.

• Commissioning and Training:

  • Thoroughly commission the new system to verify its performance.

  • Provide training to laboratory personnel on the proper operation and maintenance of the new system.

New System Selection Logic

Disclaimer: This document is for informational purposes only. The handling and disposal of refrigerants must be performed by qualified and certified professionals in accordance with all applicable laws and regulations. Always consult the Safety Data Sheet (SDS) for any chemical before handling.[7][13][14]

References

• 1. R-113 Refrigerant - Refrigerant Services | Michigan Refrigerant Recovery and Removal [refrigerantservicesllc.com]
• 2. 1,1,2-Trichloro-1,2,2-trifluoroethane - Wikipedia [en.wikipedia.org]
• 3. R-113 – Hudson Technologies [hudsontech.com]
• 4. Montreal Protocol - Wikipedia [en.wikipedia.org]
• 5. The Montreal Protocol on Substances That Deplete the Ozone Layer - United States Department of State [state.gov]
• 6. R113 | Sell your Refrigerant 113 [agasem.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. airgas.com [airgas.com]
• 9. agas.com [agas.com]
• 10. Common Refrigerant Types Used in Chillers - Cold Shot Chillers [waterchillers.com]
• 11. Alternative Refrigerants for 21st Century Laboratories | Tark Thermal Solutions [tark-solutions.com]
• 12. epa.gov [epa.gov]
• 13. uwaterloo.ca [uwaterloo.ca]
• 14. synquestlabs.com [synquestlabs.com]

Application Notes and Protocols for Using 1,1,2-Trichlorotrifluoroethane in NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,2-Trichlorotrifluoroethane, also known as CFC-113 or Freon 113, is a chlorofluorocarbon that has historically seen use as a refrigerant, cleaning agent, and solvent.[1][2] While its production and use have been largely phased out due to its ozone-depleting properties under the Montreal Protocol, it is recognized in some chemical databases as an NMR solvent.[3] These application notes provide a protocol for its use in NMR spectroscopy, with a strong emphasis on safety and environmental considerations, reflecting its historical application and limited modern use.

Given the scarcity of commercially available deuterated 1,1,2-trichlorotrifluoroethane, its primary utility in NMR is as a non-protonated solvent for dissolving samples for ¹³C NMR or as a solvent and potential reference in ¹⁹F NMR. Its use for ¹H NMR is generally not feasible for observing the spectra of dissolved analytes due to the overwhelming solvent signal.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,1,2-trichlorotrifluoroethane is provided in the table below. This data is essential for safe handling and for understanding its behavior as an NMR solvent.

Property	Value
Chemical Formula	C₂Cl₃F₃
Molecular Weight	187.37 g/mol
Appearance	Colorless, volatile liquid
Odor	Sweet, ether-like
Density	1.57 g/mL at 25 °C
Boiling Point	47.6 °C
Melting Point	-35 °C
Vapor Pressure	285 mmHg at 20 °C
Water Solubility	Insoluble
Autoignition Temperature	Not flammable

Safety Precautions and Handling

Extreme caution must be exercised when handling 1,1,2-trichlorotrifluoroethane due to its hazardous properties and environmental impact.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

• Ventilation: Work in a well-ventilated area, preferably within a certified chemical fume hood, to avoid inhalation of vapors.

• Incompatible Materials: Avoid contact with chemically active metals such as alkali and alkaline earth metals, as well as powdered aluminum, zinc, and magnesium.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from heat sources.

• Disposal: Dispose of 1,1,2-trichlorotrifluoroethane and any contaminated materials as hazardous waste in accordance with local, state, and federal regulations. Do not release it into the environment.

Experimental Protocols

General Sample Preparation for NMR Spectroscopy

This protocol outlines the general steps for preparing a sample for NMR analysis using 1,1,2-trichlorotrifluoroethane as the solvent.

• Sample Weighing: Accurately weigh the desired amount of the sample to be analyzed into a clean, dry vial.

• Solvent Addition: In a chemical fume hood, add a measured volume of 1,1,2-trichlorotrifluoroethane to the vial to dissolve the sample. The typical volume for a standard 5 mm NMR tube is 0.6-0.7 mL.

• Dissolution: Gently agitate the vial to ensure complete dissolution of the sample. Sonication may be used if necessary, but care should be taken to avoid heating the sample due to the solvent's low boiling point.

• Filtration: Filter the solution through a pipette with a small plug of glass wool into a clean, dry NMR tube to remove any particulate matter.

• Capping: Securely cap the NMR tube to prevent solvent evaporation.

• Labeling: Clearly label the NMR tube with the sample identification.

Use in ¹³C NMR Spectroscopy

Since 1,1,2-trichlorotrifluoroethane contains no protons, it will not produce a solvent signal in ¹H NMR, but more importantly for this application, its carbon signals are distinct and can be easily identified and excluded from the spectral region of interest for the analyte.

• Referencing: An internal standard such as tetramethylsilane (B1202638) (TMS) can be added for chemical shift referencing. However, given the potential for interaction, referencing may also be done externally or by referencing to the known chemical shift of a non-reactive internal standard.

• Acquisition Parameters: Standard ¹³C NMR acquisition parameters can be used. Due to the potential for long relaxation times of both the solvent and analyte carbons, a longer relaxation delay may be necessary for quantitative measurements.

Use in ¹⁹F NMR Spectroscopy

1,1,2-Trichlorotrifluoroethane can be a useful solvent for ¹⁹F NMR, especially for analytes that are soluble in it.

• Referencing: The chemical shift of 1,1,2-trichlorotrifluoroethane itself can potentially be used as a secondary reference if its chemical shift relative to a primary standard like CFCl₃ is accurately known under the experimental conditions. Alternatively, an external reference standard in a sealed capillary can be used. Common ¹⁹F NMR reference standards include CFCl₃ (0 ppm) and trifluoroacetic acid (-76.55 ppm).[4]

• Spectral Windows: The presence of fluorine in the solvent will produce signals in the ¹⁹F NMR spectrum. It is important to know the chemical shifts of these signals to set the spectral window appropriately and to avoid overlap with analyte signals. The chemical shift of the -CClF₂ and -CCl₂F groups will be distinct.

Data Presentation

Nucleus	Chemical Shift (ppm)	Coupling Constants (Hz)	Multiplicity
¹³C (-CClF₂)	Not available	Not available	Not available
¹³C (-CCl₂F)	Not available	Not available	Not available
¹⁹F (-CClF₂)	Not available	Not available	Not available
¹⁹F (-CCl₂F)	Not available	Not available	Not available

Note: Researchers intending to use 1,1,2-trichlorotrifluoroethane in NMR spectroscopy should first acquire a reference spectrum of the pure solvent under their experimental conditions to determine the exact chemical shifts of the solvent signals.

Visualizations

Experimental Workflow for Safe Handling and Sample Preparation

Caption: A logical workflow for the safe handling and preparation of NMR samples using 1,1,2-trichlorotrifluoroethane.

Principle of External Referencing in ¹⁹F NMR

Caption: Diagram illustrating the use of an external reference standard in a sealed capillary for ¹⁹F NMR spectroscopy.

References

• 1. 1,1,2-trichlorotrifluoroethane, 76-13-1 [thegoodscentscompany.com]
• 2. ozone.unep.org [ozone.unep.org]
• 3. ozone.unep.org [ozone.unep.org]
• 4. colorado.edu [colorado.edu]

Application Notes &amp; Protocols for the Quantitative Determination of Compounds Using 1,1,2-Trichlorotrifluoroethane

Disclaimer: 1,1,2-Trichlorotrifluoroethane, also known as CFC-113 or Freon 113, is a Class 1 ozone-depleting substance.[1] Its production and use have been phased out globally under the Montreal Protocol.[2][3][4][5] The following application notes and protocols are provided for historical and informational purposes only. Modern, environmentally-friendly alternatives should be used for all current research and analytical applications.

Introduction

1,1,2-Trichlorotrifluoroethane (CFC-113) is a colorless, volatile liquid that was historically employed as a versatile solvent due to its low toxicity, non-flammability, and unique solvency characteristics.[3][6] Before its phase-out, it was widely used in various industrial and laboratory applications, including precision cleaning of electronics, as a refrigerant, and notably as an extraction solvent for quantitative chemical analysis.[2][3][5][6]

Its primary analytical application was in the determination of non-volatile hydrocarbons, oils, fats, waxes, and greases in aqueous matrices.[7] The chemical inertness of CFC-113 and its lack of carbon-hydrogen bonds made it an ideal solvent for infrared (IR) spectroscopy-based quantification of hydrocarbons.[8] This document details the historical methods for such analyses.

Principle Analytical Applications

The most significant and well-documented use of 1,1,2-trichlorotrifluoroethane in quantitative analysis was for the determination of oil and grease in water and wastewater. This was standardized in methods such as EPA Method 413.1, Standard Methods 5520B, and ASTM D3921.[1][8][9][10] These methods have been officially replaced by methods using alternative solvents like n-hexane (e.g., EPA Method 1664A).[9]

Core Principle: The fundamental principle involves liquid-liquid extraction of the target analytes from an aqueous sample into the immiscible CFC-113 solvent. Following extraction, the concentration of the analytes in the solvent is determined, typically by gravimetric or spectroscopic techniques.

Application Note 1: Gravimetric Determination of Oil & Grease in Water

1.1. Overview This method, historically based on EPA Method 413.1, was used for the quantitative determination of total recoverable oil and grease in water samples by extraction with 1,1,2-trichlorotrifluoroethane followed by gravimetric analysis.

1.2. Experimental Protocol

1.2.1. Materials and Reagents

• 1,1,2-Trichlorotrifluoroethane (CFC-113): Reagent grade.

• Hydrochloric Acid (HCl): Concentrated.

• Sodium Sulfate (B86663) (Na₂SO₄): Anhydrous, granular.

• Separatory Funnel: 2-liter, with a TFE stopcock.

• Distillation Flask: Appropriate size.

• Water Bath: Capable of maintaining 70°C.

• Vacuum Pump or Aspirator.

• Desiccator.

• Analytical Balance: Readable to 0.1 mg.

1.2.2. Sample Preparation

• Collect a 1-liter representative water sample in a glass bottle.

• Acidify the sample to a pH of 2 or less by adding concentrated HCl (approximately 5 mL). This inhibits bacterial degradation of the analytes.

1.2.3. Extraction Procedure

• Transfer the acidified sample to a 2-liter separatory funnel.

• Add 30 mL of 1,1,2-trichlorotrifluoroethane to the sample bottle, cap, and rinse the inner surfaces by shaking.

• Transfer the solvent rinse into the separatory funnel.

• Shake the separatory funnel vigorously for 2 minutes. Periodically vent the funnel to release pressure.

• Allow the layers to separate. The CFC-113, being denser than water, will form the bottom layer.

• Drain the solvent layer through a funnel containing a filter paper and 10 g of anhydrous sodium sulfate (to remove residual water) into a clean, pre-weighed distillation flask.

• Repeat the extraction process two more times with fresh 30 mL portions of CFC-113, combining all extracts in the same distillation flask.

1.2.4. Solvent Evaporation and Quantification

• Connect the distillation flask to a distillation apparatus. Place the flask in a water bath set to 70°C.

• Distill the 1,1,2-trichlorotrifluoroethane from the flask to recover the solvent.

• When the solvent has evaporated, draw air through the flask using a vacuum for the final 1 minute to remove all solvent vapors.

• Cool the flask in a desiccator to room temperature.

• Weigh the flask to the nearest 0.1 mg.

• The concentration of oil and grease is calculated using the following formula:

  • mg/L Oil & Grease = (Weight of Residue (mg) / Volume of Sample (L))

1.3. Workflow Diagram

Caption: Workflow for Gravimetric Oil & Grease Analysis.

Application Note 2: Infrared Spectroscopic Determination of Oil & Grease

2.1. Overview This method, historically aligned with ASTM D3921, utilized the transparency of 1,1,2-trichlorotrifluoroethane in the C-H stretching region of the infrared spectrum to quantify hydrocarbon-based oil and grease.[8][10] It offered greater sensitivity than the gravimetric method and could differentiate between polar and non-polar materials.

2.2. Experimental Protocol

2.2.1. Materials and Reagents

• All materials from the gravimetric protocol.

• Silica (B1680970) Gel: Anhydrous, 60-200 mesh, deactivated to 2-3% water content.

• Infrared Spectrophotometer: Double beam, scanning.

• Matched Silica Cells: 10 mm path length.

2.2.2. Calibration

• Prepare a stock standard solution of a reference oil (e.g., a 1:1:1 mixture of n-hexadecane, isooctane, and chlorobenzene) in CFC-113.

• Prepare a series of working standards by diluting the stock solution with CFC-113.

• Scan each standard in the infrared spectrophotometer from 3200 cm⁻¹ to 2700 cm⁻¹.

• Determine the absorbance at the peak maximum near 2930 cm⁻¹ for each standard, using CFC-113 as the reference.

• Construct a calibration curve by plotting absorbance versus the concentration (mg/L) of the standards.

2.2.3. Extraction Procedure

• Follow the same extraction procedure as described in the gravimetric method (Section 1.2.3.), collecting the extract in a 100 mL volumetric flask.

• After the third extraction, rinse the filter and sodium sulfate with a final small portion of CFC-113 and bring the total volume in the flask to 100 mL.

2.2.4. Spectroscopic Measurement

• Fill one of the matched silica cells with the sample extract and the other with clean CFC-113 (as the reference).

• Scan the sample from 3200 cm⁻¹ to 2700 cm⁻¹.

• Record the absorbance at the peak maximum near 2930 cm⁻¹.

• Determine the concentration of oil and grease in the extract by comparing the sample's absorbance to the calibration curve.

• Calculate the concentration in the original water sample, accounting for the initial sample volume and final extract volume.

2.3. Quantitative Data Summary

The performance of these historical methods has been compared to the modern replacement methods. The following table provides a summary of typical quantitative parameters, with EPA Method 1664A (n-hexane extraction) shown for reference.

Parameter	Method 413.1 (CFC-113, Gravimetric)	ASTM D3921 (CFC-113, IR)	Method 1664A (n-Hexane, Gravimetric)
Analyte	Total Recoverable Oil & Grease	Hydrocarbon-based Oil & Grease	n-Hexane Extractable Material (HEM)
Detection Principle	Mass of residue	IR absorbance of C-H bonds	Mass of residue
Typical Range	10 - 1000 mg/L	1 - 1000 mg/L	5 - 1000 mg/L[7]
MDL (Method Detection Limit)	~5-10 mg/L[8]	~1 mg/L	1.4 mg/L[7]
ML (Minimum Level of Quantitation)	Not specified	Not specified	5.0 mg/L[7]

2.4. Logical Relationship Diagram

Caption: Evolution of Oil & Grease Analysis Methods.

Conclusion for Researchers and Scientists

While 1,1,2-trichlorotrifluoroethane was an effective solvent for the quantitative analysis of certain compounds, its severe environmental impact has led to its complete replacement in standard analytical protocols.[1][2][9] Researchers referencing historical data or literature must be aware of the methods employed and their potential differences from modern techniques. For all new and ongoing work, it is mandatory to use the currently approved, environmentally benign methods, such as EPA Method 1664A or ASTM D7066.[9][10] These newer methods have undergone extensive validation to ensure they provide data of comparable quality to the historical CFC-113-based methods.[11][12]

References

• 1. hydroflotech.com [hydroflotech.com]
• 2. Cfc 113 | Cl2FCCClF2 | CID 6428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,1,2-Trichloro-1,2,2-trifluoroethane - Wikipedia [en.wikipedia.org]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. dhss.delaware.gov [dhss.delaware.gov]
• 6. 1,1,2-trichlorotrifluoroethane, 76-13-1 [thegoodscentscompany.com]
• 7. epa.gov [epa.gov]
• 8. scielo.br [scielo.br]
• 9. epa.gov [epa.gov]
• 10. bcluae.com [bcluae.com]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. downloads.regulations.gov [downloads.regulations.gov]

Handling and disposal procedures for 1,1,2-Trichlorotrifluoroethane in a lab setting.

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and protocols for the safe handling and disposal of 1,1,2-Trichlorotrifluoroethane (also known as Freon 113 or CFC-113) in a laboratory setting. It includes information on its properties, hazards, personal protective equipment, and step-by-step procedures for its use and disposal as a hazardous waste.

Properties and Hazards of 1,1,2-Trichlorotrifluoroethane

1,1,2-Trichlorotrifluoroethane is a colorless, volatile liquid.[1] It is a chlorofluorocarbon (CFC) that has been used as a refrigerant, cleaning agent for delicate electrical and electronic components, and in laboratory analytics.[2] Due to its impact on the ozone layer, its use has been significantly reduced under the Montreal Protocol.[3]

1.1. Physical and Chemical Properties

Property	Value
Molecular Formula	C2Cl3F3[1]
CAS Number	76-13-1[1]
Melting Point	-35 °C[1]
Boiling Point	48 °C[1]
Vapor Density	6.5 (air = 1)[1]
Vapor Pressure	285 mm Hg at 20 °C[1]
Density	1.5635 g/cm³ at 25 °C[1]
Water Solubility	Negligible[1]
Flash Point	None[1]

1.2. Health and Safety Hazards

Inhalation of 1,1,2-Trichlorotrifluoroethane can irritate the lungs and may cause coughing or shortness of breath.[4] High concentrations in the air can lead to a deficiency of oxygen, with the risk of unconsciousness or death.[5] Exposure can also result in headaches, dizziness, fatigue, and confusion.[4] Direct skin contact with the liquid can cause frostbite.[4] While it is not classifiable as a human carcinogen, repeated or prolonged skin contact may lead to dermatitis.[5][6] The substance is toxic to aquatic organisms.[5]

1.3. Occupational Exposure Limits

Organization	TWA	STEL
ACGIH	1000 ppm[5][7]	1250 ppm[5][7]
NIOSH	1000 ppm (10-hour)[4]	1250 ppm (15-minute)[4]
OSHA	1000 ppm[4]	-

Experimental Protocols

2.1. General Handling Protocol

This protocol outlines the general steps for handling 1,1,2-Trichlorotrifluoroethane in a laboratory setting.

Materials:

• 1,1,2-Trichlorotrifluoroethane

• Appropriate glassware

• Chemical fume hood

• Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves (double nitrile or Viton), lab coat.[8]

Procedure:

• Preparation: Ensure all work is conducted in a well-ventilated area, preferably within a certified chemical fume hood.[3][8] Before starting, ensure that an emergency eye wash fountain and safety shower are readily accessible.[9]

• Personal Protective Equipment: Don the appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[9]

• Dispensing: Carefully dispense the required amount of 1,1,2-Trichlorotrifluoroethane. Keep the container tightly closed when not in use.[3] Avoid inhalation of vapors.[6]

• Performing the Experiment: Conduct the experimental procedure, minimizing the generation of vapors.

• Post-Experiment: After completion, transfer any waste to a designated halogenated solvent waste container.

• Decontamination: Clean the work area thoroughly. Wash hands with soap and water after handling the substance.[3]

2.2. Spill Response Protocol

In the event of a spill, follow these procedures:

• Evacuation: Evacuate all non-essential personnel from the immediate area.

• Ventilation: Ensure the area is well-ventilated.

• Containment: For small spills, absorb the liquid with an inert absorbent material such as sand or vermiculite.[5]

• Collection: Collect the absorbed material and place it in a sealed, properly labeled container for hazardous waste disposal.[6] Do not let the chemical enter the environment.[5]

• Large Spills: For large spills, contact the institution's environmental health and safety (EHS) office immediately.[10]

Disposal Procedures

1,1,2-Trichlorotrifluoroethane is a halogenated solvent and must be disposed of as hazardous waste.[10][11]

Key Principles:

• Segregation: Halogenated solvent waste must be collected separately from non-halogenated solvent waste.[10][12] Mixing these waste streams increases disposal costs, as the entire mixture must be treated as halogenated waste.[12][13]

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the specific contents, including the full chemical name of 1,1,2-Trichlorotrifluoroethane.[10][11]

• Container: Use a compatible, leak-proof container with a secure lid for waste collection.[8][10] The container should be kept closed except when adding waste.[10]

• Storage: Store waste containers in a designated, well-ventilated satellite accumulation area, away from incompatible materials.[10]

• Disposal Request: When the container is full, arrange for pickup and disposal through the institution's EHS department.[10] Do not dispose of 1,1,2-Trichlorotrifluoroethane down the drain.[8][12]

Visualizations

4.1. Handling and Disposal Workflow

Caption: Workflow for handling and disposal of 1,1,2-Trichlorotrifluoroethane.

4.2. Personal Protective Equipment (PPE) Logic

References

• 1. uwaterloo.ca [uwaterloo.ca]
• 2. 1,1,2-trichlorotrifluoroethane, 76-13-1 [thegoodscentscompany.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. dhss.delaware.gov [dhss.delaware.gov]
• 5. ICSC 0050 - 1,1,2-TRICHLORO-1,2,2-TRIFLUOROETHANE [inchem.org]
• 6. appliedgas.com [appliedgas.com]
• 7. airgas.com [airgas.com]
• 8. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 9. synquestlabs.com [synquestlabs.com]
• 10. campusoperations.temple.edu [campusoperations.temple.edu]
• 11. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 12. 7.2 Organic Solvents [ehs.cornell.edu]
• 13. hazardouswasteexperts.com [hazardouswasteexperts.com]

Application Notes and Protocols for the Analysis of Petroleum Hydrocarbons Using 1,1,2-Trichlorotrifluoroethane

Disclaimer: The use of 1,1,2-trichlorotrifluoroethane (CFC-113, Freon-113) is largely obsolete due to its significant contribution to ozone layer depletion and is regulated under international agreements such as the Montreal Protocol.[1] Historical methods utilizing this solvent have been withdrawn and replaced by methods employing alternative solvents like n-hexane.[2][3] This document is provided for informational and research purposes only, detailing the historical application of this substance.

Application Notes

Introduction

1,1,2-Trichlorotrifluoroethane is a chlorofluorocarbon (CFC) that was historically employed as a solvent for the extraction and analysis of petroleum hydrocarbons from various matrices, particularly water and soil.[4] Its low flammability, low toxicity, and effective solvency for nonpolar compounds like oils and greases made it a preferred choice for these applications.[5] The term "oil and grease" in this context refers to any material recovered as a substance soluble in the solvent, which includes not just petroleum hydrocarbons but also biological lipids and other solvent-extractable materials.[6]

The primary applications of 1,1,2-trichlorotrifluoroethane in petroleum hydrocarbon analysis were centered around two main analytical techniques: gravimetry and infrared (IR) spectroscopy.[7] These methods were used to determine the total concentration of "oil and grease" or "total petroleum hydrocarbons" (TPH).

Principle of Methods

The fundamental principle behind these analyses involves the selective extraction of hydrocarbons from a sample matrix into 1,1,2-trichlorotrifluoroethane. Once extracted, the hydrocarbons can be quantified.

• Gravimetric Analysis: This technique involves the evaporation of the 1,1,2-trichlorotrifluoroethane solvent after extraction, leaving behind the non-volatile "oil and grease" residue, which is then weighed.[8] This method, exemplified by the former EPA Method 413.1, was widely used for determining total oil and grease content in water and wastewater.[7][8]

• Infrared (IR) Spectroscopy: In this method, the concentration of petroleum hydrocarbons in the 1,1,2-trichlorotrifluoroethane extract is determined by measuring the absorbance of C-H bonds in the infrared region of the electromagnetic spectrum.[9] Since 1,1,2-trichlorotrifluoroethane itself does not contain C-H bonds, it is an ideal solvent for this type of analysis.[9] This technique was the basis for methods like the former EPA Method 418.1.[9][10]

• Spectrophotometric/Colorimetric Analysis: A less common method involves measuring the color intensity of the 1,1,2-trichlorotrifluoroethane extract, where the intensity of the yellow color is proportional to the concentration of oil and grease.[11]

Quantitative Data

The following table summarizes the quantitative data for the analysis of petroleum hydrocarbons using 1,1,2-trichlorotrifluoroethane as described in the available literature.

Parameter	Method	Matrix	Value	Reference
Detection Limit	Spectrophotometry	Water	0.1 mg/L	[11]
Concentration Range	Infrared Spectroscopy	Not Specified	0 - 1000 ppm	[12]
Concentration Range	Infrared Spectroscopy	Not Specified	0.5 - 50 mg/L	[13]

Experimental Protocols

Gravimetric Protocol for Total Oil and Grease in Water (Based on former EPA Method 413.1)

This protocol outlines the steps for the gravimetric determination of total oil and grease in a water sample.

3.1.1 Materials and Equipment

• Separatory funnel (1 L or greater) with a TFE stopcock

• Distillation flask (boiling flask)

• Water bath

• Filter paper

• Analytical balance (readable to 0.1 mg)

• 1,1,2-Trichlorotrifluoroethane

• Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄)

• Sodium sulfate, anhydrous

3.1.2 Procedure

• Sample Collection and Preparation:

  • Collect a representative 1-liter sample of water in a glass bottle.

  • Acidify the sample to a pH of 2 or lower by adding HCl or H₂SO₄.

• Extraction:

  • Transfer the acidified sample to a separatory funnel.

  • Add 30 mL of 1,1,2-trichlorotrifluoroethane to the sample bottle, rinse the bottle with the solvent, and then pour the solvent into the separatory funnel.

  • Shake the separatory funnel vigorously for 2 minutes.

  • Allow the layers to separate.

  • Drain the solvent layer into a clean distillation flask.

  • Repeat the extraction two more times with fresh 30 mL portions of 1,1,2-trichlorotrifluoroethane, combining all the solvent extracts in the same distillation flask.[8]

• Drying the Extract:

  • If the combined extract contains visible water, drain it through a funnel containing a filter paper and 10 g of anhydrous sodium sulfate.

  • Rinse the filter with a small amount of fresh solvent and collect the rinsing in the distillation flask.

• Solvent Evaporation:

  • Distill the solvent from the distillation flask in a water bath at 70°C.

  • When the solvent is almost completely evaporated, remove the flask from the water bath and draw air through the flask to remove the remaining solvent vapors.

• Quantification:

  • Cool the flask in a desiccator and weigh it to the nearest 0.1 mg.

  • The total gain in weight of the flask is the amount of oil and grease in the sample.

Infrared Spectroscopy Protocol for Total Petroleum Hydrocarbons (TPH) in Water (Based on former EPA Method 418.1)

This protocol describes the determination of TPH using IR spectroscopy.

3.2.1 Materials and Equipment

• Infrared spectrophotometer (FTIR or dispersive)

• Quartz cells (10 mm path length or other suitable sizes)

• Separatory funnel (1 L or greater) with a TFE stopcock

• Filter paper

• 1,1,2-Trichlorotrifluoroethane

• Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄)

• Sodium sulfate, anhydrous

• Silica (B1680970) gel

• Reference oil standard

3.2.2 Procedure

• Calibration:

  • Prepare a series of standards by dissolving known amounts of a reference oil in 1,1,2-trichlorotrifluoroethane to cover the desired concentration range (e.g., 0-1000 ppm).[12]

  • Measure the absorbance of each standard at the desired wavelength (typically around 2930 cm⁻¹ for the C-H stretch).

  • Plot a calibration curve of absorbance versus concentration.

• Sample Extraction:

  • Follow the same extraction procedure as described in the gravimetric protocol (Section 3.1.2) to obtain the 1,1,2-trichlorotrifluoroethane extract.

• Removal of Polar Compounds (Optional but Recommended):

  • To isolate petroleum hydrocarbons from other extractable substances like fatty acids, add silica gel to the extract. The amount of silica gel should be approximately 100 mg for every 10 mg of polar material.

  • Stir the extract with the silica gel for a few minutes.

  • Filter the extract to remove the silica gel.

• Spectroscopic Measurement:

  • Fill a quartz cell with the extract.

  • Measure the absorbance of the extract at the same wavelength used for calibration.

• Quantification:

  • Using the calibration curve, determine the concentration of TPH in the extract.

  • Calculate the TPH concentration in the original sample, taking into account the initial sample volume and the volume of the extract.

Visualizations

Experimental Workflow

The following diagram illustrates the general experimental workflow for the analysis of petroleum hydrocarbons using 1,1,2-trichlorotrifluoroethane.

Caption: Workflow for Petroleum Hydrocarbon Analysis.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. epa.gov [epa.gov]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. 1,1,2-Trichloro-1,2,2-trifluoroethane - Wikipedia [en.wikipedia.org]
• 5. 1,1,2-trichlorotrifluoroethane, 76-13-1 [thegoodscentscompany.com]
• 6. standardmethods.org [standardmethods.org]
• 7. science2016.lp.edu.ua [science2016.lp.edu.ua]
• 8. epa.gov [epa.gov]
• 9. scielo.br [scielo.br]
• 10. caltestlabs.com [caltestlabs.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. scispace.com [scispace.com]

Application Notes and Protocols for High-Performance Liquid Chromatography with a 1,1,2-Trichlorotrifluoroethane-Based Mobile Phase

Disclaimer: The following application notes and protocols are provided for historical and theoretical purposes only. 1,1,2-Trichlorotrifluoroethane (also known as CFC-113 or Freon 113) is an ozone-depleting substance, and its production and use have been phased out under the Montreal Protocol. The use of this solvent in modern laboratory practice is not recommended due to its significant environmental impact. The information presented is based on the general principles of normal-phase chromatography and does not represent current, validated analytical methods.

Application Note 1: Hypothetical Analysis of Triglycerides in a Natural Oil Sample by Normal-Phase HPLC

This application note describes a hypothetical method for the separation of triglycerides in a natural oil sample using a mobile phase containing 1,1,2-trichlorotrifluoroethane. This method is illustrative of normal-phase HPLC, where a non-polar mobile phase is used in conjunction with a polar stationary phase to separate compounds based on their polarity.

Principle: In normal-phase chromatography, the stationary phase is polar (e.g., silica), and the mobile phase is non-polar.[1] Non-polar compounds have a lower affinity for the stationary phase and will elute earlier, while more polar compounds will be retained longer.[1] The separation of triglycerides is achieved based on the number and type of fatty acid chains, which influences the overall polarity of the molecule.

Experimental Protocol

1. Sample Preparation:

• Accurately weigh 100 mg of the natural oil sample into a 10 mL volumetric flask.

• Dissolve the sample in 5 mL of n-hexane.

• Bring the flask to volume with n-hexane and mix thoroughly.

• Filter the solution through a 0.45 µm PTFE syringe filter prior to injection.

2. HPLC System and Conditions:

• Instrument: A standard HPLC system equipped with a pump, injector, column oven, and a Refractive Index (RI) detector or an Evaporative Light Scattering Detector (ELSD).[2][3]

• Column: A silica-based column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is suitable for this separation.[4]

• Mobile Phase: A mixture of 1,1,2-Trichlorotrifluoroethane and a polar modifier, such as isopropanol (B130326) (e.g., 99.5:0.5 v/v). The polar modifier is used to control the retention of the analytes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• Detector: Refractive Index (RI) detector, maintained at a stable temperature.[2] An ELSD can also be used for non-volatile analytes like triglycerides.[3]

3. Data Analysis:

• Peak identification is performed by comparing the retention times of the peaks in the sample chromatogram with those of known triglyceride standards.

• Quantification can be achieved by creating a calibration curve for each triglyceride of interest using external standards.

Hypothetical Quantitative Data

The following table summarizes hypothetical retention times and peak areas for the separation of common triglycerides.

Triglyceride (Abbreviation)	Hypothetical Retention Time (min)	Hypothetical Peak Area (arbitrary units)
Trilinolein (LLL)	8.5	125000
Trilaurin (LaLaLa)	9.2	98000
Trimyristin (MyMyMy)	10.1	154000
Tripalmitin (PPP)	11.5	210000
Tristearin (SSS)	12.8	189000

Experimental Workflow Diagram

Caption: Workflow for the hypothetical HPLC analysis of triglycerides.

Application Note 2: Hypothetical Characterization of a Non-Polar Polymer by Normal-Phase HPLC

This application note outlines a hypothetical approach for the characterization of a low molecular weight non-polar polymer, such as polystyrene, using a 1,1,2-trichlorotrifluoroethane-based mobile phase. This method could be used to obtain information about the molecular weight distribution of the polymer.

Principle: In size-exclusion chromatography (SEC), which is often performed with similar solvent systems, polymers are separated based on their hydrodynamic volume. However, in normal-phase chromatography, interactions between the polymer and the stationary phase can also play a role, providing a separation that can be influenced by both size and chemical composition. For this hypothetical application, we will assume a separation primarily based on polarity differences among polymer chains of varying lengths.

Experimental Protocol

1. Sample and Standard Preparation:

• Prepare a stock solution of the polymer sample at a concentration of 2 mg/mL in 1,1,2-trichlorotrifluoroethane.

• Prepare a series of calibration standards using narrow molecular weight distribution polystyrene standards in the range of 500 to 5000 g/mol , each at a concentration of 1 mg/mL in the mobile phase.

2. HPLC System and Conditions:

• Instrument: An HPLC system with a pump, injector, column oven, and an Evaporative Light Scattering Detector (ELSD) is suitable for polymer analysis.[5]

• Column: A silica-based or a diol-bonded silica column (e.g., 300 mm x 7.8 mm, 5 µm particle size) can be used.[6]

• Mobile Phase: 100% 1,1,2-Trichlorotrifluoroethane.

• Flow Rate: 0.8 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 50 µL.

• Detector: Evaporative Light Scattering Detector (ELSD), as polymers typically lack a UV chromophore.[5]

3. Data Analysis:

• A calibration curve of log(Molecular Weight) versus retention time is constructed using the polystyrene standards.

• The molecular weight distribution of the polymer sample is determined by correlating the retention times of the sample peaks to the calibration curve.

Hypothetical Quantitative Data

The following table presents hypothetical data for the calibration standards.

Polystyrene Standard ( g/mol )	Hypothetical Retention Time (min)
500	15.2
1000	14.1
2000	12.9
3500	11.5
5000	10.3

Logical Relationship Diagram

Caption: Logical relationship for determining polymer molecular weight distribution.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Refractive Index Detection (RID) : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. ELSD in HPLC: How Evaporative Light Scattering Detection Enhances Compound Analysis | Lab Manager [labmanager.com]
• 4. hawach.com [hawach.com]
• 5. peakscientific.com [peakscientific.com]
• 6. glsciencesinc.com [glsciencesinc.com]

Technical Notes & Optimization

Technical Support Center: Purification of Technical Grade 1,1,2-Trichlorotrifluoroethane

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of technical grade 1,1,2-Trichlorotrifluoroethane (also known as CFC-113 or Freon 113). Below you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in technical grade 1,1,2-Trichlorotrifluoroethane?

A1: Technical grade 1,1,2-Trichlorotrifluoroethane can contain various impurities depending on the manufacturing process. Common impurities include other chlorinated hydrocarbons (CHCs) and chlorofluorocarbons (CFCs). One of the most common isomers is 1,1,1-trichloro-2,2,2-trifluoroethane (B196229) (CFC-113a).[1] Other potential impurities can include acidic residues (such as hydrogen fluoride (B91410) or hydrogen chloride), water, and non-condensable gases.[1] The levels of these impurities are typically low, with moisture content around 10 ppm, residue in the range of a few ppm, and acids at less than 1 ppm.[1]

Q2: How can I determine the purity of my 1,1,2-Trichlorotrifluoroethane sample?

A2: The most common and effective method for analyzing the purity of 1,1,2-Trichlorotrifluoroethane is Gas Chromatography (GC), often coupled with a Mass Spectrometer (MS) for definitive identification of impurities.[2][3][4] A GC with a flame ionization detector (FID) can also be used for quantification.[1] This analysis will provide a detailed profile of the impurities present and their concentrations, which is crucial for selecting the appropriate purification method.

Q3: Which purification method is most suitable for my needs?

A3: The choice of purification method depends on the nature and concentration of the impurities, as well as the desired final purity of the 1,1,2-Trichlorotrifluoroethane.

• Fractional distillation is effective for separating components with different boiling points and is a good general-purpose method for removing many volatile impurities.[5][6][7][8]

• Adsorption using materials like activated carbon is particularly useful for removing specific impurities, such as isomers or trace organic compounds.[9][10][11]

• Chemical washing is employed to remove acidic impurities that can be neutralized and washed out.[12][13]

The decision-making process for selecting a suitable purification method is illustrated in the workflow diagram below.

Q4: What are the boiling points of 1,1,2-Trichlorotrifluoroethane and its common isomer?

A4: The boiling point of 1,1,2-Trichlorotrifluoroethane (CFC-113) is approximately 47.6 °C. Its isomer, 1,1,1-trichloro-2,2,2-trifluoroethane (CFC-113a), has a slightly lower boiling point of 45.9 °C. The small difference in boiling points makes their separation by simple distillation challenging, often requiring fractional distillation with a high number of theoretical plates.

Q5: What are the key safety precautions to consider when purifying 1,1,2-Trichlorotrifluoroethane?

A5: 1,1,2-Trichlorotrifluoroethane is a volatile compound and should be handled in a well-ventilated area, preferably within a fume hood. It is non-flammable, but heating should be done carefully to avoid rapid pressure build-up.[14] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. Ensure that all distillation equipment is securely clamped and that joints are properly sealed to prevent leaks.

Purification Method Selection Workflow

Caption: A workflow diagram to guide the selection of an appropriate purification method.

Data Presentation

Table 1: Physical Properties of 1,1,2-Trichlorotrifluoroethane and a Common Impurity

Compound	Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
1,1,2-Trichlorotrifluoroethane (CFC-113)	C2Cl3F3	187.38	47.6
1,1,1-Trichloro-2,2,2-trifluoroethane (CFC-113a)	C2Cl3F3	187.38	45.9

Table 2: Comparison of Purification Methods

Method	Principle of Separation	Impurities Removed	Advantages	Disadvantages
Fractional Distillation	Difference in boiling points	Volatile organic compounds with different boiling points	Can handle larger volumes; effective for a range of impurities.	Less effective for azeotropes and isomers with close boiling points; energy-intensive.
Adsorption	Selective adhesion of impurities to a solid surface	Isomers, trace organic compounds, color	Highly selective; can achieve very high purity.	Adsorbent has a finite capacity and needs regeneration or replacement; potential for adsorbent fines in the product.
Chemical Washing	Neutralization and removal of acidic or basic impurities	Acidic or basic compounds (e.g., HF, HCl)	Simple and effective for specific impurity types.	Limited to acidic/basic impurities; requires subsequent drying steps.

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

This protocol is designed to separate 1,1,2-Trichlorotrifluoroethane from volatile impurities with different boiling points.

Materials:

• Technical grade 1,1,2-Trichlorotrifluoroethane

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column with at least 20 theoretical plates)

• Distillation head with a thermometer

• Condenser

• Receiving flask

• Heating mantle with a stirrer

• Boiling chips or magnetic stir bar

• Clamps and stands

Procedure:

• Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed. The thermometer bulb should be positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.

• Charging the Flask: Fill the round-bottom flask to no more than two-thirds of its volume with the technical grade 1,1,2-Trichlorotrifluoroethane. Add a few boiling chips or a magnetic stir bar.

• Distillation: Begin heating the flask gently. As the liquid starts to boil, observe the vapor rising through the fractionating column.

• Equilibration: Allow the vapor to slowly ascend the column to establish a temperature gradient. This is crucial for achieving good separation.

• Collecting Fractions: Collect the initial fraction (forerun) which will contain the more volatile impurities. The temperature should then stabilize at the boiling point of the main component. Collect the main fraction of purified 1,1,2-Trichlorotrifluoroethane in a clean receiving flask.

• Shutdown: Stop the distillation before the distilling flask runs dry to prevent the formation of potentially explosive peroxides and to avoid overheating the residue. Allow the apparatus to cool down before disassembling.

Protocol 2: Purification by Adsorption with Activated Carbon

This protocol is suitable for removing isomers and other trace organic impurities.

Materials:

• Technical grade 1,1,2-Trichlorotrifluoroethane

• Activated carbon (granular, with a high surface area)

• Erlenmeyer flask with a stopper or a chromatography column

• Filter paper and funnel or a fritted glass filter

• Stirring plate (optional)

Procedure:

• Activation of Carbon (if necessary): Dry the activated carbon in an oven at 110-120 °C for several hours to remove any adsorbed water.

• Slurry Method: a. Add the technical grade 1,1,2-Trichlorotrifluoroethane to an Erlenmeyer flask. b. Add approximately 5-10% (w/v) of activated carbon to the solvent. c. Stopper the flask and stir the mixture at room temperature for 1-2 hours. The optimal contact time may need to be determined experimentally. d. Separate the activated carbon from the purified solvent by filtration.

• Column Method: a. Pack a chromatography column with a plug of glass wool at the bottom, followed by a layer of sand, and then the activated carbon. b. Slowly pass the technical grade 1,1,2-Trichlorotrifluoroethane through the column. c. Collect the purified solvent as it elutes from the column.

Protocol 3: Chemical Washing for Acid Removal

This protocol is for neutralizing and removing acidic impurities.

Materials:

• Technical grade 1,1,2-Trichlorotrifluoroethane

• Separatory funnel

• 5% Sodium bicarbonate (NaHCO3) solution

• Deionized water

• Anhydrous sodium sulfate (B86663) (Na2SO4) or magnesium sulfate (MgSO4)

• Beakers and flasks

Procedure:

• Washing: Place the technical grade 1,1,2-Trichlorotrifluoroethane into a separatory funnel. Add an equal volume of 5% sodium bicarbonate solution.

• Extraction: Stopper the funnel and shake gently, periodically venting to release any pressure buildup. Allow the layers to separate.

• Separation: Drain the lower organic layer into a clean flask. Discard the upper aqueous layer.

• Water Wash: Repeat the washing process with deionized water to remove any remaining bicarbonate.

• Drying: Transfer the washed 1,1,2-Trichlorotrifluoroethane to a clean, dry flask and add a small amount of anhydrous sodium sulfate or magnesium sulfate to remove residual water. Swirl the flask and let it stand for at least 30 minutes.

• Filtration/Decantation: Carefully decant or filter the dried solvent into a clean, dry storage bottle.

Troubleshooting Guides

Troubleshooting Fractional Distillation

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Separation / Product Contamination	- Distillation rate is too fast.- Insufficient number of theoretical plates in the column.- Column is not properly insulated.	- Reduce the heating rate to allow for proper equilibration.- Use a longer or more efficient fractionating column.- Insulate the column with glass wool or aluminum foil to maintain the temperature gradient.
Flooding of the Column	- Heating rate is too high, causing excessive vapor flow.	- Immediately reduce the heat input and allow the liquid to drain back into the flask. Resume heating at a lower rate.
Bumping / Uneven Boiling	- Lack of boiling chips or inadequate stirring.	- Ensure fresh boiling chips are added before heating or use a magnetic stirrer.
Low Product Recovery	- Leaks in the system.- Significant holdup in the fractionating column.	- Check all joints and connections for a proper seal.- Use a column with a smaller surface area if possible, or be aware that some loss is inevitable.

Troubleshooting Adsorption

Issue	Possible Cause(s)	Recommended Solution(s)
Inefficient Impurity Removal	- Insufficient amount of adsorbent.- Inadequate contact time.- Adsorbent is not active.	- Increase the amount of activated carbon used.- Increase the stirring time or slow down the flow rate through the column.- Ensure the activated carbon is properly activated (dried).
Adsorbent Fines in Product	- Improper filtration.	- Use a finer filter paper or a fritted glass filter. Allow the fines to settle before decanting.

Troubleshooting Chemical Washing

Issue	Possible Cause(s)	Recommended Solution(s)
Emulsion Formation	- Vigorous shaking of the separatory funnel.	- Swirl or gently invert the funnel instead of shaking vigorously. If an emulsion forms, let it stand or add a small amount of brine to help break it.
Product is Wet after Drying	- Insufficient drying agent.- Inadequate drying time.	- Add more anhydrous drying agent until it no longer clumps together.- Allow for a longer contact time with the drying agent.

References

• 1. Chlorofluorocarbons, fully halogenated (EHC 113, 1990) [inchem.org]
• 2. Using Gas Chromatography-Mass Spectrometry to Monitor Impurities and Safeguard Public Health | Labcompare.com [labcompare.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. Purification [chem.rochester.edu]
• 6. Fractional distillation - Wikipedia [en.wikipedia.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Khan Academy [khanacademy.org]
• 9. royalsocietypublishing.org [royalsocietypublishing.org]
• 10. researchgate.net [researchgate.net]
• 11. Activated carbon - Wikipedia [en.wikipedia.org]
• 12. US20170050905A1 - Methods for Removing Acidic Impurities from Halogenated Propenes - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. CFCs [ch.ic.ac.uk]

Technical Support Center: Stabilization of 1,1,2-Trichlorotrifluoroethane (CFC-113)

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stabilization of 1,1,2-Trichlorotrifluoroethane (CFC-113, also known as Freon 113). Proper stabilization is critical to prevent degradation and ensure the integrity of your experiments and processes.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the use and storage of stabilized 1,1,2-Trichlorotrifluoroethane.

Issue 1: Appearance of Acidity in CFC-113 Blends

• Question: My CFC-113 solution, which is blended with an alcohol, has become acidic. What could be the cause and how can I resolve it?

• Answer: 1,1,2-Trichlorotrifluoroethane, while generally stable, can react with certain materials, especially in the presence of moisture and alcohols, leading to the formation of acidic byproducts.[1][2][3] This acidic contamination can cause corrosion of equipment and interfere with chemical reactions.

  • Immediate Action: Neutralize the acidic components by using an appropriate acid scavenger. Commercial acid scavenging solutions are available and are often compatible with CFC, HCFC, and HFC refrigerants and their lubricant blends.[1]

  • Preventative Measures:

    • Ensure the use of a suitable stabilizer in your CFC-113/alcohol blends. Nitromethane is a commonly used stabilizer for this purpose.[4]

    • Minimize moisture content in your solvent and storage containers. Use of desiccants in the storage environment is recommended.

    • Store the blend in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.

Issue 2: Cloudiness or Precipitation in Stabilized CFC-113

• Question: I've noticed a cloudy appearance or solid precipitate in my stabilized CFC-113 solution. What is happening and what should I do?

• Answer: Precipitation or cloudiness can occur due to several factors, including stabilizer incompatibility, temperature fluctuations, or contamination.

  • Troubleshooting Steps:

    • Verify Stabilizer Solubility: Ensure the stabilizer you are using is fully soluble in CFC-113 at the intended storage and use temperatures. Consult the stabilizer's technical data sheet for solubility information.

    • Check for Contamination: The introduction of contaminants can sometimes lead to the precipitation of the stabilizer or reaction products. Analyze the precipitate if possible to identify its composition.

    • Evaluate Storage Conditions: Extreme temperature changes can affect stabilizer solubility. Store the solution within the recommended temperature range.

    • Consider Filtration: If the precipitate is confirmed to be an impurity and not the stabilizer itself, careful filtration may be an option. However, this may also remove some of the stabilizer.

Issue 3: Inconsistent Experimental Results

• Question: I am using stabilized CFC-113 as a solvent, but my experimental results are inconsistent. Could the stabilizer be interfering?

• Answer: Yes, it is possible for stabilizers to interfere with certain chemical reactions.

  • Recommendations:

    • Blank Experiments: Run control experiments with the stabilizer alone (in a suitable solvent) to determine if it participates in or catalyzes any side reactions under your experimental conditions.

    • Alternative Stabilizers: If interference is confirmed, you may need to explore alternative stabilizers that are inert under your specific reaction conditions.

    • Purity Analysis: Verify the purity of your stabilized CFC-113 solution using a suitable analytical method, such as Gas Chromatography-Mass Spectrometry (GC-MS), to ensure no significant degradation products are present that could be affecting your results.

Frequently Asked Questions (FAQs)

Q1: Why is a stabilizer necessary for 1,1,2-Trichlorotrifluoroethane?

A1: While 1,1,2-Trichlorotrifluoroethane is inherently quite stable, it can undergo degradation under certain conditions, particularly in the presence of other reactive chemicals (like alcohols), moisture, and certain metals. This degradation can produce acidic compounds that can damage equipment and compromise experimental integrity.[1][2][3] Stabilizers are added to inhibit these degradation reactions.

Q2: What are the common types of stabilizers used for CFC-113?

A2: The two main types of stabilizers relevant to CFC-113 applications are:

• Nitromethane: This is frequently used as a stabilizer in solvent blends of CFC-113 with alcohols to prevent adverse reactions.[4]

• Acid Scavengers: This is a broader category of additives used in refrigerant systems to neutralize any acids that may form. These are often proprietary formulations but are designed to be compatible with chlorofluorocarbons.[1]

Q3: How can I test the stability of my stabilized CFC-113 solution?

A3: The stability of a halogenated solvent can be assessed by monitoring for the signs of degradation. Standardized test methods from organizations like ASTM International can be adapted for this purpose. Key parameters to monitor include:

• Presence of Free Halogens: An indication of stabilizer breakdown.[1][2][3]

• Acidity: The formation of acidic byproducts.

• Nonvolatile Residue: The accumulation of degradation products.[5][6]

An accelerated aging test, where the solution is subjected to elevated temperatures for a defined period, can be used to predict long-term stability.[7][8][9]

Q4: What are the primary degradation pathways for CFC-113 in a laboratory setting?

A4: In a laboratory or industrial setting, the degradation of CFC-113 is primarily a concern under the following conditions:

• Reaction with Alcohols and Metals: In the presence of certain metals, mixtures of CFC-113 and alcohols can become reactive.

• Hydrolysis: Reaction with water, which can be catalyzed by metals, can lead to the formation of hydrochloric acid (HCl) and hydrofluoric acid (HF).

• Thermal Decomposition: At very high temperatures (e.g., in the vicinity of a naked flame), CFC-113 can decompose to form toxic gases such as phosgene.[10]

Experimental Protocols

Protocol 1: Accelerated Stability Testing of Stabilized 1,1,2-Trichlorotrifluoroethane

This protocol is designed to evaluate the long-term stability of a stabilized CFC-113 solution by subjecting it to elevated temperatures.

Materials:

• Stabilized 1,1,2-Trichlorotrifluoroethane solution

• Inert, sealable containers (e.g., glass ampules or stainless steel cylinders)

• Oven capable of maintaining a constant temperature (e.g., 55°C ± 2°C)

• Analytical instrumentation for measuring acidity and degradation products (e.g., titration equipment, GC-MS)

Procedure:

• Dispense aliquots of the stabilized CFC-113 solution into several inert containers.

• Seal the containers to prevent evaporation.

• Place the containers in an oven pre-heated to a constant elevated temperature (e.g., 55°C).

• At predetermined time intervals (e.g., 0, 7, 14, and 28 days), remove a container from the oven.

• Allow the container to cool to room temperature.

• Analyze the sample for key degradation indicators:

  • Acidity: Titrate a known volume of the sample with a standardized base solution.

  • Degradation Products: Analyze the sample using GC-MS to identify and quantify any degradation products.

• Compare the results over time to assess the rate of degradation and the effectiveness of the stabilizer.

Protocol 2: Quantification of 1,1,2-Trichlorotrifluoroethane and its Degradation Products by GC-MS

This method allows for the separation and quantification of CFC-113 and potential degradation products.

Instrumentation:

• Gas Chromatograph with a Mass Spectrometric detector (GC-MS)

• Capillary column suitable for separating volatile halogenated compounds (e.g., a non-polar or mid-polar column)

Procedure:

• Sample Preparation: Dilute the CFC-113 sample in a suitable solvent (if necessary) and add an internal standard.

• Injection: Inject a small volume of the prepared sample into the GC.

• Separation: The components of the sample are separated based on their boiling points and interaction with the GC column's stationary phase. A temperature program can be used to optimize separation.

• Detection: As the separated components elute from the column, they are ionized and fragmented in the mass spectrometer. The resulting mass spectra provide a unique fingerprint for each compound, allowing for identification.

• Quantification: The concentration of each compound is determined by comparing its peak area to that of the internal standard and a calibration curve prepared from standards of known concentrations.

Data Presentation

Table 1: Comparison of Stabilizer Effectiveness (Hypothetical Data)

Stabilizer	Concentration (% w/w)	Test Condition	Acidity Increase (meq/kg) after 28 days	Degradation Product X Formation (ppm) after 28 days
None	0	55°C	5.2	150
Nitromethane	0.5	55°C	0.8	25
Acid Scavenger A	1.0	55°C	0.5	15
Acid Scavenger B	1.0	55°C	1.2	40

Visualizations

Caption: Simplified pathway of CFC-113 degradation and the role of acid scavenger stabilizers.

Caption: Workflow for evaluating the effectiveness of stabilizers for CFC-113.

References

• 1. standards.iteh.ai [standards.iteh.ai]
• 2. standards.iteh.ai [standards.iteh.ai]
• 3. standards.globalspec.com [standards.globalspec.com]
• 4. Shop 430102 - Acid Scavenger - Nu-Calgon - URI [uri.com]
• 5. store.astm.org [store.astm.org]
• 6. standards.globalspec.com [standards.globalspec.com]
• 7. westpak.com [westpak.com]
• 8. steris-ast.com [steris-ast.com]
• 9. pkgcompliance.com [pkgcompliance.com]
• 10. osti.gov [osti.gov]

Technical Support Center: Drying of 1,1,2-Trichlorotrifluoroethane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively removing water content from 1,1,2-Trichlorotrifluoroethane (Freon 113) solvent.

Troubleshooting Guides

Q: My experiment is failing due to moisture contamination, and I suspect the 1,1,2-Trichlorotrifluoroethane is the source. How can I confirm this?

A: The most accurate method to determine the water content in your solvent is through Karl Fischer titration.[1] This technique can precisely quantify trace amounts of water. If you do not have access to a Karl Fischer titrator, you can try a simpler, albeit less quantitative, test. Add a small amount of a water-sensitive indicator, such as cobalt(II) chloride, to a sample of the solvent. A color change (from blue to pink) will indicate the presence of water. However, for most applications in research and drug development, the quantitative data from a Karl Fischer titration is recommended.

Q: I've added molecular sieves to my 1,1,2-Trichlorotrifluoroethane, but the solvent is still not dry. What could be the problem?

A: Several factors could be contributing to this issue:

• Inactive Molecular Sieves: Molecular sieves must be activated before use to remove any pre-adsorbed water.[2][3] If you used them directly from a new bottle, they are likely not fully active.

• Incorrect Molecular Sieve Type: For drying 1,1,2-Trichlorotrifluoroethane, 3A or 4A molecular sieves are generally suitable.[4][5] 3A sieves are often preferred as their pore size is ideal for adsorbing water while excluding most solvent molecules.[5][6][7]

• Insufficient Quantity of Sieves: The amount of molecular sieves used should be adequate to adsorb the total amount of water present in the solvent. A common starting point is 5-10% (w/v) of sieves to solvent.

• Inadequate Contact Time: The drying process is not instantaneous. It can take several hours to days to achieve a very low water content, depending on the initial water concentration and the desired level of dryness.[8]

• Contamination from the Atmosphere: If the solvent container is not properly sealed, moisture from the air can re-contaminate the solvent. Ensure you are using a container with a tight-fitting cap, preferably with a PTFE liner.

Q: I'm concerned about the chemical compatibility of desiccants with 1,1,2-Trichlorotrifluoroethane. Are there any I should avoid?

A: 1,1,2-Trichlorotrifluoroethane is a relatively inert solvent. However, it is incompatible with alkali metals, chemically active metals like magnesium, zinc, and aluminum, and strong acids.[9][10] Therefore, you should avoid using desiccants such as sodium metal, potassium, or calcium hydride, as these can react violently.[11][12] Molecular sieves are a safe and effective option as they are chemically inert and work by physically trapping water molecules.[13][14]

Frequently Asked Questions (FAQs)

Q: What is the solubility of water in 1,1,2-Trichlorotrifluoroethane?

A: The solubility of water in 1,1,2-Trichlorotrifluoroethane is approximately 0.011% (110 ppm) at 25°C.[15]

Q: What is the most effective method for drying 1,1,2-Trichlorotrifluoroethane to very low water levels?

A: For achieving ultra-dry solvent (sub-10 ppm water content), the use of activated 3A molecular sieves is highly recommended.[1][8] This method is efficient, safe, and does not require specialized equipment like a distillation setup.

Q: Can I regenerate and reuse my molecular sieves?

A: Yes, molecular sieves can be regenerated and reused multiple times, making them a cost-effective option.[1][4] Regeneration involves heating the sieves to drive off the adsorbed water.

Q: How do I properly activate or regenerate molecular sieves?

A: To activate or regenerate molecular sieves, heat them in a laboratory oven at a temperature between 200-300°C for at least 3-4 hours.[1][2][4] For best results, perform the heating under a vacuum or with a flow of dry, inert gas. After heating, allow the sieves to cool down in a desiccator to prevent re-adsorption of atmospheric moisture before use.[2]

Q: Is distillation a viable option for removing water from 1,1,2-Trichlorotrifluoroethane?

A: While distillation can be used, it is generally more complex and less efficient for removing trace amounts of water from this solvent compared to using molecular sieves. 1,1,2-Trichlorotrifluoroethane does not form a low-boiling azeotrope with water that would facilitate its removal by simple distillation. Azeotropic distillation with an entrainer is a possibility but is a more involved process.[16][17]

Data Presentation

Drying Method	Desiccant/Technique	Typical Final Water Content (ppm)	Time Required	Safety Considerations
Adsorption	Activated 3A Molecular Sieves	< 10	24-72 hours	Generally safe and inert.
Adsorption	Activated 4A Molecular Sieves	< 20	24-72 hours	Generally safe and inert.
Adsorption	Anhydrous Calcium Sulfate (Drierite™)	50 - 100	12-24 hours	Generally safe.
Distillation	Simple Distillation	> 100	Several hours	Requires careful control of temperature.

Experimental Protocols

Protocol 1: Drying 1,1,2-Trichlorotrifluoroethane with Molecular Sieves

Objective: To reduce the water content of 1,1,2-Trichlorotrifluoroethane to below 10 ppm using activated 3A molecular sieves.

Materials:

• 1,1,2-Trichlorotrifluoroethane (to be dried)

• 3A Molecular Sieves (beads or pellets)

• Laboratory oven or vacuum oven

• Desiccator

• Clean, dry glass bottle with a PTFE-lined cap

Procedure:

• Activation of Molecular Sieves:

  • Place the required amount of 3A molecular sieves in a clean, dry beaker or evaporating dish.

  • Heat the sieves in a laboratory oven at 250°C for at least 4 hours. For higher efficiency, use a vacuum oven.

  • After heating, transfer the hot sieves to a desiccator and allow them to cool to room temperature under a dry atmosphere.

• Drying the Solvent:

  • Add the activated and cooled molecular sieves to a clean, dry glass bottle. A general guideline is to use 50-100 grams of sieves per liter of solvent.

  • Carefully pour the 1,1,2-Trichlorotrifluoroethane into the bottle containing the molecular sieves.

  • Tightly seal the bottle with the PTFE-lined cap.

  • Allow the solvent to stand over the molecular sieves for at least 24 hours. For optimal drying, a contact time of 48-72 hours is recommended.[8]

  • The dried solvent can be carefully decanted or drawn off with a syringe for use. Avoid disturbing the molecular sieve sediment.

Mandatory Visualization

Caption: Experimental workflow for drying 1,1,2-Trichlorotrifluoroethane.

Caption: Logical troubleshooting for ineffective solvent drying.

References

• 1. redriver.team [redriver.team]
• 2. Molecular Sieve Drying [bio.umass.edu]
• 3. moodle2.units.it [moodle2.units.it]
• 4. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. youtube.com [youtube.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. 1,1,2-Trichlorotrifluoroethane CAS#: 76-13-1 [m.chemicalbook.com]
• 10. fishersci.com [fishersci.com]
• 11. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. 1,1,2-TRICHLORO-1,2,2-TRIFLUOROETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 13. Dalian Haixin - Deep dehydration and drying of solvents using molecular sieves [haixin-mol.com]
• 14. web.uvic.ca [web.uvic.ca]
• 15. 1 [macro.lsu.edu]
• 16. kochmodular.com [kochmodular.com]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Minimizing residue from 1,1,2-Trichlorotrifluoroethane in sample preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing residue from 1,1,2-Trichlorotrifluoroethane (CFC-113) during sample preparation.

Troubleshooting Guides

This section offers solutions to common problems encountered when trying to eliminate residual 1,1,2-Trichlorotrifluoroethane.

Issue 1: Persistent 1,1,2-Trichlorotrifluoroethane peak detected in GC-MS analysis.

• Question: I have evaporated my sample, but I still see a characteristic peak for 1,1,2-Trichlorotrifluoroethane in my gas chromatography-mass spectrometry (GC-MS) results. What could be the cause and how do I fix it?

• Answer: This is a common issue and can stem from several sources. Follow this troubleshooting workflow to identify and resolve the problem.

  • Workflow for Diagnosing Persistent CFC-113 Peaks:

    Caption: Troubleshooting logic for a persistent 1,1,2-Trichlorotrifluoroethane peak.

  • Troubleshooting Steps:

    • System Contamination Check: Inject a blank solvent (one that is known to be free of CFC-113) into the GC-MS. If the peak is still present, the contamination source is likely within your analytical system (e.g., injector, column, transfer lines) or the solvent itself.

      • Solution: Clean the injector port and replace the liner and septum. If the problem persists, bake out the column according to the manufacturer's instructions. Ensure you are using high-purity solvents.[1][2][3]

    • Inefficient Evaporation: If the blank run is clean, the residue is coming from your sample, indicating that the evaporation process was incomplete.

      • Solution: Optimize your evaporation protocol. Due to its relatively low boiling point (47.6 °C), gentle heating and proper gas flow or vacuum are crucial. Refer to the detailed protocols in this guide.[4]

    • Sample Matrix Effects: The analyte matrix can sometimes trap solvent molecules, making them difficult to remove.

      • Solution: If direct evaporation is insufficient, consider a solvent exchange step. After initial evaporation, redissolve the sample in a more volatile solvent and evaporate again.

Issue 2: "Ghost peaks" appearing in subsequent chromatographic runs.

• Question: After analyzing a sample prepared with 1,1,2-Trichlorotrifluoroethane, I am seeing unexpected peaks in the chromatograms of subsequent, unrelated samples. What are these "ghost peaks" and how can I prevent them?

• Answer: Ghost peaks are typically caused by carryover from a previous injection.[5] 1,1,2-Trichlorotrifluoroethane or other sample components may have been retained in the injection port or at the head of the analytical column.

  • Prevention and Mitigation Strategy:

    Caption: Strategy for addressing and preventing ghost peaks from carryover.

  • Troubleshooting Steps:

    • Confirm Carryover: Inject a solvent blank immediately after a sample that was prepared in CFC-113. The presence of the characteristic CFC-113 peak in the blank confirms carryover.

    • Improve Wash Steps: Ensure your autosampler's wash protocol is adequate. Use a strong solvent in the wash vials to effectively clean the syringe between injections.

    • Inlet Maintenance: Regularly replace the septum and inlet liner, as these can be sources of carryover.[3][6] A small amount of sample residue can accumulate on these components and slowly bleed into subsequent runs.[3]

    • Bakeout the System: If carryover is significant, a system bakeout (injector and column) may be necessary to remove all residual contaminants.

Frequently Asked Questions (FAQs)

Q1: What are the best methods for evaporating 1,1,2-Trichlorotrifluoroethane?

A1: The most effective methods for removing a volatile solvent like 1,1,2-Trichlorotrifluoroethane are nitrogen blowdown and vacuum concentration (e.g., centrifugal evaporation). The choice depends on the number of samples and their sensitivity.

Method	Principle	Advantages	Disadvantages
Nitrogen Blowdown	A gentle stream of inert nitrogen gas is directed onto the surface of the sample, increasing the vapor pressure at the surface and accelerating evaporation.[7]	Gentle on heat-sensitive samples; relatively inexpensive setup.	Can be time-consuming for large numbers of samples; potential for cross-contamination if not performed carefully.[7]
Vacuum Concentration	The pressure inside a sealed chamber is reduced, lowering the boiling point of the solvent and causing it to evaporate at a lower temperature.[8]	Faster for multiple samples; closed system reduces risk of contamination.	More expensive equipment; risk of "bumping" (sudden, violent boiling) if the vacuum is applied too quickly.[8]

Q2: What are the optimal settings for nitrogen blowdown to remove 1,1,2-Trichlorotrifluoroethane?

A2: Given the boiling point of 1,1,2-Trichlorotrifluoroethane is 47.6 °C, a gentle approach is recommended to avoid sample splashing or degradation.

Parameter	Recommended Setting	Rationale
Temperature	30-40 °C	Provides enough energy to facilitate evaporation without aggressively boiling the solvent.
Gas Flow Rate	Start low and gradually increase	Begin with a gentle flow to avoid splashing. As the solvent volume decreases, the flow can be increased to speed up the final drying step.[9]
Nozzle Position	1-2 cm above the liquid surface	Creates a vortex on the surface to maximize evaporation without blowing the sample out of the tube.

Q3: What are the recommended settings for vacuum concentration?

A3: The key is to control the vacuum to prevent bumping.

Parameter	Recommended Setting	Rationale
Temperature	30-40 °C	A gentle heat will accelerate evaporation under vacuum.
Vacuum Level	Gradually decrease pressure	Start with a higher pressure and slowly decrease it. This allows for controlled boiling and prevents sample loss due to bumping.[8]
Centrifugal Force	Use if available (centrifugal evaporator)	The centrifugal force creates a pressure gradient that prevents bumping by keeping the liquid at the bottom of the tube.[8]

Q4: How can I confirm that all the 1,1,2-Trichlorotrifluoroethane has been removed?

A4: The most reliable method is to use headspace GC-MS.[10][11] This technique is highly sensitive for detecting volatile organic compounds.

• Characteristic Ions for 1,1,2-Trichlorotrifluoroethane (CFC-113) in Mass Spectrometry:

  • When analyzing by GC-MS, the presence of specific mass-to-charge ratio (m/z) ions in the mass spectrum can confirm the identity of CFC-113. Look for the following characteristic fragments:

    • m/z 151, 153: Corresponding to the [C2F3Cl2]+ fragment.

    • m/z 117, 119: Corresponding to the [C2F2Cl2]+ fragment.

    • m/z 101, 103: Corresponding to the [CFCl2]+ fragment.

    • m/z 85, 87: Corresponding to the [CF2Cl]+ fragment.

Q5: Are there any safer, alternative solvents to 1,1,2-Trichlorotrifluoroethane?

A5: Yes. Due to its ozone-depleting properties, 1,1,2-Trichlorotrifluoroethane has been largely phased out and replaced by other solvents.[4] The choice of an alternative depends on the specific requirements of your application (e.g., polarity, boiling point).

Solvent	Boiling Point (°C)	Key Properties	Considerations
Dichloromethane (DCM)	39.6	Highly volatile, effective for many extractions.	Potential health risks; handle with care.
Cyclopentyl methyl ether (CPME)	106	Greener alternative, high boiling point, low peroxide formation.[12]	Less volatile, may require more aggressive evaporation conditions.
2-Methyltetrahydrofuran (2-MeTHF)	80	Derived from renewable sources, good alternative to DCM and THF.[12]	Higher boiling point than DCM.
Heptane	98	Non-polar solvent, good for extracting non-polar compounds.	Flammable.
HCFC-141b	32	Similar properties to CFC-113.	Also an ozone-depleting substance, though less so than CFC-113; use is restricted.[13]
HCFC-225	51-56	Similar properties to CFC-113.	Toxicity concerns.[14]

Experimental Protocols

Protocol 1: Sample Evaporation using Nitrogen Blowdown

• Place your sample vials in the nitrogen evaporator's water bath, pre-heated to 35°C.

• Lower the gas delivery needles to approximately 1-2 cm above the liquid surface in each vial.

• Begin with a gentle flow of nitrogen (e.g., 1-2 L/min) to create a small vortex on the liquid surface.

• As the solvent level drops, you can gradually increase the nitrogen flow rate to expedite the drying process.

• Continue until the solvent is completely evaporated. Visually inspect for any remaining liquid.

• Once dry, raise the needles and remove the samples for reconstitution in the desired solvent for analysis.

Protocol 2: Sample Evaporation using a Centrifugal Vacuum Concentrator

• Place your uncapped sample tubes in the rotor of the centrifugal evaporator, ensuring the rotor is balanced.

• Set the chamber temperature to 40°C.

• Close the lid and start the centrifuge to the recommended speed.

• Begin the vacuum pump, allowing the pressure to decrease gradually. Monitor for any signs of bumping.

• Continue the process until the samples are completely dry. The time will vary depending on the sample volume and number.

• Vent the chamber, stop the rotor, and remove the dried samples for the next step in your workflow.

Protocol 3: Headspace GC-MS Analysis for Residual 1,1,2-Trichlorotrifluoroethane

This protocol is for the confirmation of residual solvent and should be adapted to your specific instrumentation and validated.

• Sample Preparation:

  • Accurately weigh a portion of your final, dried sample into a headspace vial.

  • Add a known volume of a suitable solvent in which your sample is soluble but does not co-elute with CFC-113 (e.g., dimethyl sulfoxide (B87167) - DMSO).[11]

  • Seal the vial immediately.

• Headspace Incubation:

  • Place the vial in the headspace autosampler.

  • Incubate at 80°C for 45 minutes to allow the volatile CFC-113 to equilibrate into the headspace.[15]

• GC-MS Parameters (Example):

  • Injector Temperature: 200°C

  • Column: A non-polar column (e.g., DB-5ms) is suitable.

  • Oven Program: Start at 40°C, hold for 5 minutes, then ramp to 240°C at 10°C/min.

  • Carrier Gas: Helium.

  • MS Scan Range: 35-200 m/z to cover the characteristic ions of CFC-113.

• Data Analysis:

  • Analyze the resulting chromatogram for a peak at the expected retention time for CFC-113.

  • Confirm the identity of the peak by examining the mass spectrum for the characteristic ions listed in FAQ 4.

By following these guidelines and protocols, you can effectively minimize and troubleshoot residual 1,1,2-Trichlorotrifluoroethane in your samples, leading to more accurate and reliable experimental results.

References

• 1. agilent.com [agilent.com]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 3. m.youtube.com [m.youtube.com]
• 4. 1,1,2-Trichloro-1,2,2-trifluoroethane - Wikipedia [en.wikipedia.org]
• 5. GC Troubleshooting: Origins of Ghost Peaks [restek.com]
• 6. agilent.com [agilent.com]
• 7. ikev.org [ikev.org]
• 8. database.ich.org [database.ich.org]
• 9. Q3C GUIDELINE FOR RESIDUAL SOLVENTS | PPTX [slideshare.net]
• 10. resolvemass.ca [resolvemass.ca]
• 11. Residual Solvent Analysis Information | Thermo Fisher Scientific - US [thermofisher.com]
• 12. electronics.org [electronics.org]
• 13. p2infohouse.org [p2infohouse.org]
• 14. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 15. vietnguyenco.vn [vietnguyenco.vn]

Technical Support Center: GC-MS Analysis with 1,1,2-Trichlorotrifluoroethane

This technical support guide is designed for researchers, scientists, and drug development professionals encountering baseline noise in Gas Chromatography-Mass Spectrometry (GC-MS) when using 1,1,2-Trichlorotrifluoroethane.

Troubleshooting Guide: High Baseline Noise

Question: Why am I observing high or unstable baseline noise in my GC-MS analysis when using 1,1,2-Trichlorotrifluoroethane?

Answer: High baseline noise in GC-MS can originate from various sources, ranging from simple gas leaks to complex sample matrix effects. When using 1,1,2-Trichlorotrifluoroethane, its high volatility and potential for impurities can also contribute to baseline disturbances. A systematic approach is essential to identify and resolve the issue.

Initial Checks

Start with the most common and easily resolvable issues.

• System Leaks: Air leaks are a primary cause of baseline noise, introducing atmospheric components like nitrogen, oxygen, and water into the system.[1][2][3]

  • Symptoms: High abundance of ions at m/z 18 (water), 28 (nitrogen), 32 (oxygen), and 44 (carbon dioxide).[1]

  • Action: Perform a leak check of the entire system, including all fittings, the septum, and the column connections.

• Carrier Gas Purity: Impurities in the carrier gas can lead to a consistently noisy baseline.[2][4][5]

  • Symptoms: A noisy baseline that is present even without an injection.

  • Action: Ensure you are using high-purity (99.999% or higher) carrier gas and that gas purifiers are installed and functioning correctly. Consider that gas quality can vary between suppliers and even cylinders.[6]

• Septum Bleed: The injector septum can degrade over time, especially at high temperatures, releasing volatile siloxane compounds.[2][6][7]

  • Symptoms: Baseline noise that increases with the injector temperature.[6] You may also observe characteristic siloxane ions (e.g., m/z 73, 207, 281).[8]

  • Action: Replace the septum with a high-quality, low-bleed option. Regularly replacing the septum as part of routine maintenance is recommended.

Solvent-Specific Considerations for 1,1,2-Trichlorotrifluoroethane

• Solvent Purity: The purity of 1,1,2-Trichlorotrifluoroethane is critical. Lower-grade solvents can contain impurities that contribute to baseline noise.

  • Symptoms: Unidentified peaks or a generally elevated baseline in solvent blank injections.

  • Action: Use only high-purity, HPLC or GC-MS grade 1,1,2-Trichlorotrifluoroethane. Run a solvent blank to confirm the purity of the solvent lot.

• Solvent Volatility: Due to its low boiling point (47-48°C), 1,1,2-Trichlorotrifluoroethane is highly volatile.

  • Symptoms: Inconsistent injections or pressure fluctuations in the inlet.

  • Action: Ensure a robust injection method. A cooled injection or a pressure-pulsed injection can help to obtain a consistent and focused sample introduction.

Advanced Troubleshooting

If initial checks do not resolve the issue, proceed to more in-depth troubleshooting.

• Inlet Contamination: The inlet liner can accumulate non-volatile residues from previous samples, which can bleed into the system and cause a noisy baseline.[6][9]

  • Symptoms: Random spikes, ghost peaks, or a gradually increasing baseline over a series of runs.

  • Action: Replace the inlet liner and clean the injector port. Deactivated liners are recommended to minimize interactions with active compounds.

• Column Bleed: The stationary phase of the GC column can degrade at high temperatures, leading to a rising baseline.

  • Symptoms: A baseline that rises with the temperature program, particularly at the upper-temperature limit of the column. Common column bleed ions include m/z 207 and 281.[10]

  • Action: Condition the column according to the manufacturer's instructions. If the bleed is excessive, the column may be damaged and require replacement. Ensure the oven temperature does not exceed the column's maximum operating temperature.

• Detector Contamination: The mass spectrometer source and other components can become contaminated over time, leading to increased noise.[9][11]

  • Symptoms: A gradual increase in baseline noise over time, which is not resolved by addressing other sources.

  • Action: Clean the ion source, quadrupoles, and detector according to the instrument manufacturer's guidelines.

Experimental Protocols

Protocol 1: Systematic Leak Check

• Preparation: Cap the injector and detector ends of the column with a no-hole ferrule.

• Pressurization: Pressurize the system with the carrier gas to the normal operating pressure.

• Monitoring: Turn off the gas supply at the cylinder and monitor the pressure drop over 15-20 minutes.

• Interpretation: A significant pressure drop indicates a leak.

• Localization: Use an electronic leak detector to pinpoint the source of the leak at all fittings and connections.

Protocol 2: Inlet Maintenance

• Cooldown: Cool down the injector to a safe temperature.

• Disassembly: Carefully remove the septum nut, septum, and inlet liner.

• Cleaning: Clean the injector port with an appropriate solvent (e.g., methanol, acetone) and lint-free swabs.

• Replacement: Replace the inlet liner and septum with new, clean parts.

• Reassembly: Reassemble the injector and perform a leak check.

Data Presentation

Table 1: Common Contaminant Ions in GC-MS and Their Likely Sources

m/z (ions)	Compound/Class	Likely Source
18, 28, 32, 44	Water, Nitrogen, Oxygen, Carbon Dioxide	Air leak in the system.[1][3]
43, 58	Acetone	Cleaning solvent residue.[1][3]
73, 147, 207, 281, 355	Siloxanes	Septum bleed, column bleed, O-rings.[1][7][8]
149	Phthalates	Plasticizers from plasticware, gloves, or sample containers.[1]
Spaced by 14 amu	Hydrocarbons	Pump oil, fingerprints, contaminated solvents.[8]

Visualizations

Caption: Troubleshooting workflow for baseline noise in GC-MS.

Frequently Asked Questions (FAQs)

Q1: Can the sample preparation method contribute to baseline noise when using 1,1,2-Trichlorotrifluoroethane?

A1: Absolutely. The sample preparation process is a common source of contamination.

• Solvent Purity: Always use high-purity, GC-MS grade solvents for sample extraction and dilution to avoid introducing contaminants.

• Glassware: Ensure all glassware is meticulously cleaned and rinsed with high-purity solvent to remove any residues. Avoid using plastic containers or pipette tips, as plasticizers can leach into the solvent and cause contamination.[1]

• Sample Matrix: Complex sample matrices can introduce non-volatile components that accumulate in the inlet and column, leading to increased baseline noise over time. Consider sample clean-up techniques like solid-phase extraction (SPE) to remove interfering compounds.

Q2: How often should I perform routine maintenance to prevent baseline noise?

A2: Regular preventive maintenance is crucial for maintaining a stable baseline. A good starting point is:

• Septum: Replace every 100-200 injections, or more frequently if you are operating at high inlet temperatures.

• Inlet Liner: Inspect and replace as needed, typically every 50-100 injections for dirty samples, or when performance degrades.

• Column: Condition the column after installation and before initial use. Trim a small portion (10-20 cm) from the injector end if you suspect contamination.

• Ion Source: Clean the ion source every 3-6 months, or as indicated by a decline in sensitivity or an increase in noise.

Q3: My baseline noise appears as random spikes. What is the likely cause?

A3: Random spiking is often due to electrical disturbances or particulate matter.[4]

• Electrical Issues: Check for loose electrical connections on the instrument and data system. Ensure the instrument is on a stable power supply. Other electronic devices in the lab can sometimes cause interference.[4]

• Particulates: Small particles from the septum, ferrules, or the sample can flake off and pass through the detector, causing spikes. Ensure all consumables are of high quality and properly installed.

Q4: Could my choice of column be a factor in the baseline noise?

A4: Yes, the column can be a significant contributor to baseline noise.

• Column Bleed: As mentioned earlier, all columns will exhibit some degree of bleed, which increases with temperature. Using a low-bleed "MS-grade" column can significantly reduce this.

• Column Compatibility: Ensure that 1,1,2-Trichlorotrifluoroethane is compatible with the stationary phase of your column. While it is a relatively non-polar solvent, highly polar columns may not be ideal.

• Column History: A column that has been used for a wide variety of sample types may have accumulated non-volatile residues that can contribute to a noisy baseline. It is good practice to dedicate columns to specific applications where possible.

References

• 1. HPLC CHROMATOGRAPHY HINTS and TIPS FOR CHROMATOGRAPHERS [HPLC TRAINING ARTICLES] : GC-MS Contamination Identification and Sources [hplctips.blogspot.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. aasnig.com [aasnig.com]
• 7. MS Tip - Elimination of Memory Peaks and GC Background Noise [sisweb.com]
• 8. scribd.com [scribd.com]
• 9. gcms.cz [gcms.cz]
• 10. researchgate.net [researchgate.net]
• 11. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - JP [thermofisher.com]

Technical Support Center: Optimizing Extraction Efficiency with 1,1,2-Trichlorotrifluoroethane

Welcome to the technical support center for the use of 1,1,2-Trichlorotrifluoroethane (also known as CFC-113, Freon 113) in extraction processes. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving extraction efficiency and to offer troubleshooting support for experiments involving this solvent.

Disclaimer: 1,1,2-Trichlorotrifluoroethane is an ozone-depleting substance, and its production and use have been largely phased out under the Montreal Protocol. Its use is intended for laboratory research purposes where alternatives are not feasible and in compliance with all applicable regulations. Users should handle this chemical with extreme care, using appropriate personal protective equipment in a well-ventilated fume hood.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of 1,1,2-Trichlorotrifluoroethane relevant to its use as an extraction solvent?

A1: 1,1,2-Trichlorotrifluoroethane is a non-polar, volatile, and dense solvent. Its key properties include:

• Boiling Point: 47.6 °C

• Density: 1.56 g/mL at 25 °C

• Solubility in Water: Very low

• Polarity: Non-polar

Its low boiling point facilitates easy removal post-extraction, while its high density allows for straightforward separation from aqueous phases in liquid-liquid extractions. Its non-polar nature makes it suitable for extracting lipophilic and non-polar compounds.

Q2: For which classes of compounds is 1,1,2-Trichlorotrifluoroethane a suitable extraction solvent?

A2: Due to its non-polar character, 1,1,2-Trichlorotrifluoroethane is effective for the extraction of:

• Lipids (including fats and oils)

• Non-polar active pharmaceutical ingredients (APIs)

• Certain natural products like steroids and some terpenoids

• Weakly basic alkaloids in their free base form.[1][]

Q3: What are the primary safety concerns when working with 1,1,2-Trichlorotrifluoroethane?

A3: Key safety concerns include:

• Inhalation: High concentrations of vapor can displace oxygen and cause central nervous system effects.

• Skin and Eye Contact: Can cause irritation.

• Environmental Hazard: It is a potent ozone-depleting substance.

• Decomposition: Decomposes on contact with hot surfaces or flames, producing toxic and corrosive gases.[3]

Always work in a well-ventilated chemical fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Troubleshooting Guides

This section addresses common issues encountered during extraction experiments with 1,1,2-Trichlorotrifluoroethane.

Problem 1: Low Extraction Yield

Possible Cause	Troubleshooting Steps
Incomplete Phase Separation	- Allow more time for the layers to separate in liquid-liquid extractions. - Gentle centrifugation can aid in breaking up emulsions.
Insufficient Solvent Volume	- Increase the solvent-to-sample ratio. - Perform multiple extractions with smaller volumes of solvent for better efficiency than a single extraction with a large volume.
Poor Analyte Solubility	- Ensure the target compound is sufficiently soluble in 1,1,2-Trichlorotrifluoroethane. - For compounds with intermediate polarity, consider adding a co-solvent to modify the polarity of the extraction phase.
Degradation of Target Compound	- Avoid high temperatures during extraction and solvent evaporation. - Ensure the pH of the sample is compatible with the stability of your target compound.
Sample Matrix Effects	- For solid samples, ensure the particle size is small enough for efficient solvent penetration. - Pre-treat the sample to remove interfering substances if necessary.

Problem 2: Emulsion Formation in Liquid-Liquid Extraction

Possible Cause	Troubleshooting Steps
High Concentration of Surfactants or Lipids	- Add a small amount of a saturated salt solution (brine) to increase the polarity of the aqueous phase. - Allow the mixture to stand for an extended period without agitation.
Vigorous Shaking	- Mix the phases by gentle inversion rather than vigorous shaking.
Particulate Matter at the Interface	- Filter the sample before extraction to remove any suspended solids.

Problem 3: Difficulty in Solvent Removal

Possible Cause	Troubleshooting Steps
High Volume of Solvent	- Use a rotary evaporator for efficient removal of large solvent volumes. - Ensure the water bath temperature is appropriate for the solvent's boiling point (around 40-50 °C).
Azeotrope Formation	- If a co-solvent is used, check for potential azeotrope formation which may alter the boiling point.

Data Presentation

The following table provides illustrative data on the extraction efficiency of 1,1,2-Trichlorotrifluoroethane for different classes of compounds. Note: This data is representative and may not reflect actual experimental results, which can vary based on the specific compound and experimental conditions.

Compound Class	Extraction Method	Typical Recovery (%)	Key Considerations
Lipids (e.g., Triglycerides)	Soxhlet Extraction	90-98%	Ensure sample is thoroughly dried before extraction.
Non-polar APIs	Liquid-Liquid Extraction	85-95%	Optimize the pH of the aqueous phase to ensure the API is in its non-ionized form.
Alkaloids (Free Base)	Liquid-Liquid Extraction	70-90%	The aqueous phase should be basified to convert the alkaloid salt to its free base form for extraction.
Flavonoids (Aglycones)	Soxhlet Extraction	50-75%	Flavonoid aglycones have limited solubility in non-polar solvents; efficiency may be lower compared to other solvents.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction of a Non-Polar API

• Preparation: Dissolve the sample containing the API in a suitable aqueous buffer in a separatory funnel. Adjust the pH of the aqueous solution to ensure the API is in its neutral, non-ionized form.

• Extraction:

  • Add a volume of 1,1,2-Trichlorotrifluoroethane to the separatory funnel (a typical starting ratio is 1:1 v/v with the aqueous phase).

  • Stopper the funnel and gently invert it 10-15 times to mix the phases. Periodically vent the funnel to release any pressure buildup.

  • Place the separatory funnel in a ring stand and allow the layers to fully separate. 1,1,2-Trichlorotrifluoroethane is denser than water and will form the bottom layer.

• Collection:

  • Carefully drain the lower organic layer into a clean, dry flask.

  • Repeat the extraction process two more times with fresh portions of 1,1,2-Trichlorotrifluoroethane to maximize recovery.

• Drying and Concentration:

  • Combine the organic extracts and dry them over anhydrous sodium sulfate.

  • Filter the dried extract to remove the drying agent.

  • Remove the solvent using a rotary evaporator at a bath temperature of 40-50 °C to yield the extracted API.

Protocol 2: Soxhlet Extraction of Lipids from a Solid Matrix

• Sample Preparation:

  • Thoroughly dry the solid sample to remove all moisture.

  • Grind the sample into a fine powder to increase the surface area for extraction.

• Apparatus Setup:

  • Place the powdered sample into a cellulose (B213188) extraction thimble.

  • Position the thimble inside the main chamber of the Soxhlet extractor.

  • Fill a round-bottom flask with 1,1,2-Trichlorotrifluoroethane to approximately two-thirds of its volume and add a few boiling chips.

  • Assemble the Soxhlet apparatus with the flask at the bottom, the extractor in the middle, and a condenser on top.

• Extraction:

  • Heat the round-bottom flask using a heating mantle. The solvent will vaporize, travel up to the condenser, and drip down onto the sample in the thimble.

  • Allow the extraction to proceed for a sufficient number of cycles (typically 6-8 hours) to ensure complete extraction of the lipids. The solvent will siphon back into the flask after each cycle.

• Solvent Removal:

  • After the extraction is complete, allow the apparatus to cool.

  • Remove the solvent from the extracted lipids using a rotary evaporator.

Mandatory Visualizations

Caption: General experimental workflow for extraction using 1,1,2-Trichlorotrifluoroethane.

Caption: Troubleshooting decision tree for low extraction yield.

References

• 1. jocpr.com [jocpr.com]
• 3. Cfc 113 | Cl2FCCClF2 | CID 6428 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: 1,1,2-Trichlorotrifluoroethane (CFC-113) Material Compatibility

This technical support center provides guidance on the compatibility of 1,1,2-Trichlorotrifluoroethane (also known as CFC-113, Freon 113) with common laboratory materials. Due to its historical use, much of the available compatibility data is qualitative. This guide summarizes the best available information to ensure the safety and integrity of your experiments.

Troubleshooting and FAQs

This section addresses common issues that may arise from material incompatibilities with 1,1,2-Trichlorotrifluoroethane.

Q1: My plastic tubing/container appears swollen, has become soft, or has cracked after exposure to CFC-113. What is happening?

A1: This is a sign of chemical incompatibility. 1,1,2-Trichlorotrifluoroethane is a chlorinated hydrocarbon, which can act as a solvent for many plastics. Materials like Polyvinyl Chloride (PVC) and Polypropylene (PP) are particularly susceptible and are not recommended for use with CFC-113.[1] Swelling, softening, and stress cracking are common indicators of degradation. For prolonged use, consider highly resistant polymers like Polytetrafluoroethylene (PTFE).

Q2: I've noticed discoloration and etching on a metal component in my apparatus that was in contact with CFC-113. Is this corrosion?

A2: Yes, this is likely corrosion. While generally unreactive with many bulk metals, 1,1,2-Trichlorotrifluoroethane can react vigorously with certain metals, especially in powdered form or at elevated temperatures. It is known to react exothermically and potentially violently with aluminum and its alloys.[2] It also attacks magnesium and its alloys.[2] For applications involving CFC-113, it is safer to use stainless steel (specifically 316 grade) or brass and bronze.[3][4]

Q3: The elastomer seals (O-rings, gaskets) in my system are failing (leaking, brittle, or gummy). How can I prevent this?

A3: Elastomer failure is a common issue resulting from chemical incompatibility. The effects can range from swelling, which can cause the seal to extrude from its groove, to embrittlement and loss of sealing force. For instance, EPDM is generally not recommended for use with CFC-113.[5] Nitrile (Buna-N) may show some resistance but can be affected over time.[6] Fluoroelastomers like Viton® (FKM) generally offer better resistance and are rated as "Good" for this application, though some swelling may still occur.[3][4][7] Always verify the compatibility of the specific elastomer grade with your operating conditions.

Q4: Can I use standard polyethylene (B3416737) bottles for short-term storage of CFC-113?

A4: While some sources suggest polyethylene containers can be used, caution is advised.[8] Polyethylene may be suitable for short-term storage, but long-term exposure can lead to permeation and potential degradation of the container. For long-term storage or critical applications, it is highly recommended to use containers made of more resistant materials like glass or PTFE.

Q5: Are there any specific metals I should absolutely avoid with CFC-113?

A5: Yes. Avoid powdered metals such as aluminum, barium, lithium, samarium, and titanium, as they can react violently. Also, avoid aluminum, magnesium, and zinc alloys, as they can undergo exothermic reactions.[2] Carbon steel is also not recommended.[9]

Data Presentation: Material Compatibility Summary

The following table summarizes the compatibility of 1,1,2-Trichlorotrifluoroethane with various common laboratory materials. The ratings are based on a compilation of chemical resistance guides. Note that quantitative data is scarce, and these ratings should be used as a guide. Always conduct your own tests for critical applications.

Material Category	Material Name	Compatibility Rating	Notes
Plastics	Polyvinyl Chloride (PVC)	D - Severe Effect / Not Recommended	Attacked by chlorinated hydrocarbons.[10]
Polypropylene (PP)	D - Severe Effect / Not Recommended	Extensive absorption and/or rapid permeation is likely.[1][11]
Low-Density Polyethylene (LDPE)	C - Fair / Limited Suitability	May be suitable for short-term contact; swelling and loss of properties possible.
High-Density Polyethylene (HDPE)	B - Good / Limited Suitability	Better resistance than LDPE, but testing is recommended for long-term use.
Polytetrafluoroethylene (PTFE)	A - Excellent	Highly resistant to a wide range of chemicals, including CFC-113.
Elastomers	Nitrile (Buna-N, NBR)	B - Good to C - Fair	Moderate resistance; swelling and property loss can occur with prolonged exposure.[6]
EPDM	D - Severe Effect / Not Recommended	Poor resistance to chlorinated solvents.[5][12]
Viton® (FKM)	B - Good	Good resistance, but some swelling may occur.[3][4][7]
Metals	Aluminum (Al)	D - Severe Effect / Not Recommended	Reacts exothermically, especially in powdered form.[2] Do not use.[8]
Carbon Steel	D - Severe Effect / Not Recommended	Prone to corrosion.[9]
Stainless Steel 304	B - Good	Generally good resistance.
Stainless Steel 316	A - Excellent	Recommended for applications involving CFC-113.[9]
Brass	A - Excellent	Good resistance to CFC-113.[9]
Bronze	A - Excellent	Good resistance to CFC-113.[9]
Magnesium (Mg)	D - Severe Effect / Not Recommended	Attacked by CFC-113.[2]
Zinc (Zn)	D - Severe Effect / Not Recommended	Reacts with halogenated solvents.

Rating Key:

• A - Excellent: No to minimal effect.

• B - Good: Minor effect, slight corrosion or discoloration.

• C - Fair: Moderate effect, not recommended for continuous use. Softening, loss of strength, or swelling may occur.[1][3]

• D - Severe Effect / Not Recommended: Material is not suitable for any use.

Experimental Protocols

For researchers needing to validate material compatibility for specific applications, the following are generalized protocols based on industry standards.

Protocol 1: Chemical Resistance of Plastics (Based on ASTM D543)

This practice evaluates the changes in properties of plastic materials after exposure to chemical reagents.

1. Specimen Preparation:

• Prepare at least three test specimens of the plastic material with known dimensions (e.g., tensile bars, disks).
• Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours.[13]
• Measure and record the initial weight, dimensions (length, width, thickness), and appearance of each specimen.

2. Test Procedure (Immersion Test):

• Place the specimens in a suitable container with a sufficient volume of 1,1,2-Trichlorotrifluoroethane to ensure complete immersion.
• Seal the container to prevent evaporation of the solvent.
• Maintain the container at a constant temperature (e.g., 23 ± 2°C) for a specified duration (e.g., 7 days).
• At the end of the immersion period, remove the specimens, and gently wipe them dry with a clean cloth.

3. Data Collection and Analysis:

• Immediately re-weigh the specimens and measure their dimensions.
• Visually inspect for any changes in appearance, such as discoloration, swelling, cracking, or crazing.
• Calculate the percentage change in weight and dimensions.
• (Optional) Conduct mechanical property tests (e.g., tensile strength, hardness) on the exposed specimens and compare the results to unexposed control specimens.[10][14]

Protocol 2: Metal Corrosion by Halogenated Solvents (Based on ASTM D2251/G1)

This method provides a framework for evaluating the corrosiveness of halogenated organic solvents to metals.

1. Specimen Preparation:

• Prepare metal coupons (e.g., aluminum, stainless steel) of a standard size.
• Prepare the surface by polishing with abrasive paper to a uniform finish, removing any oxides or contaminants.
• Degrease the specimens in a suitable solvent (one that does not affect the metal), rinse, and dry.[15][16]
• Measure and record the initial weight of each coupon to a high precision.

2. Test Procedure:

• Place a polished metal strip into a glass flask.
• Add a specified volume of 1,1,2-Trichlorotrifluoroethane to the flask, ensuring the coupon is fully submerged.
• Place the flask in a temperature-controlled bath and heat to the desired temperature (e.g., at reflux) for a specified duration (e.g., 60 minutes).[17]
• After the exposure period, allow the solvent to cool.

3. Data Collection and Analysis:

• Remove the metal coupon from the solvent.
• Visually examine the strip for any signs of corrosion, such as tarnishing, etching, or pitting.
• Clean the coupon to remove any corrosion products using a method that does not significantly remove the base metal (e.g., chemical cleaning with an appropriate inhibitor).[16]
• Rinse, dry, and re-weigh the cleaned coupon.
• Calculate the mass loss and determine the corrosion rate (e.g., in millimeters per year).

Visualizations

The following diagrams illustrate key logical workflows for material selection and testing.

References

• 1. calpaclab.com [calpaclab.com]
• 2. fishersci.com [fishersci.com]
• 3. calpaclab.com [calpaclab.com]
• 4. calpaclab.com [calpaclab.com]
• 5. scribd.com [scribd.com]
• 6. researchgate.net [researchgate.net]
• 7. tym.co.uk [tym.co.uk]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. store.astm.org [store.astm.org]
• 10. PVC Properties - Vinidex Pty Ltd [vinidex.com.au]
• 11. hmcpolymers.com [hmcpolymers.com]
• 12. ipexna.com [ipexna.com]
• 13. dokumen.pub [dokumen.pub]
• 14. researchgate.net [researchgate.net]
• 15. scalinguph2o.com [scalinguph2o.com]
• 16. researchgate.net [researchgate.net]
• 17. standards.iteh.ai [standards.iteh.ai]

Safe storage conditions to maintain 1,1,2-Trichlorotrifluoroethane purity.

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe storage and handling of 1,1,2-Trichlorotrifluoroethane to maintain its purity for experimental use.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and use of 1,1,2-Trichlorotrifluoroethane, helping to identify the root cause and suggesting corrective actions.

Observed Issue	Potential Cause	Recommended Action
Discoloration (yellowish tint)	Photo-degradation due to exposure to light.	1. Immediately transfer the solvent to an amber glass or other UV-blocking container. 2. Store in a dark environment, such as a cabinet. 3. Verify purity using the provided Gas Chromatography protocol before use.
Presence of particulate matter	- Corrosion of an improper storage container (e.g., aluminum, galvanized steel).[1] - Introduction of contaminants from the laboratory environment.	1. Do not use the solvent. 2. Safely dispose of the contaminated batch according to institutional guidelines. 3. Review storage container compatibility; use only recommended materials such as polyethylene (B3416737) or polypropylene.[1]
Unexpected experimental results or reaction by-products	- Contamination with incompatible materials (e.g., strong acids, bases, oxidizing agents, or finely powdered metals).[2] - Gradual degradation of the solvent.	1. Cease use of the current solvent batch. 2. Verify the purity of a new, unopened container of 1,1,2-Trichlorotrifluoroethane. 3. Review all handling and storage procedures to prevent cross-contamination.
Cloudy or hazy appearance	Absorption of moisture from the atmosphere due to improper sealing.	1. Ensure container caps (B75204) are securely tightened after each use. 2. Store in a dry environment. Consider using desiccants in the storage area. 3. Purity should be checked before use.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for maintaining the purity of 1,1,2-Trichlorotrifluoroethane?

A1: To maintain purity, 1,1,2-Trichlorotrifluoroethane should be stored in a cool, dry, and well-ventilated area, away from direct sunlight and sources of heat or ignition.[2][3] The storage container should be tightly sealed to prevent the ingress of moisture and other atmospheric contaminants.[1][3]

Q2: What materials should be avoided for storing 1,1,2-Trichlorotrifluoroethane?

A2: Avoid using containers made of aluminum or galvanized steel.[1] Also, ensure that the solvent does not come into contact with alkali metals, finely divided metals (like aluminum, magnesium, and zinc), strong bases, and strong oxidizing agents, as these can cause vigorous reactions.[4]

Q3: Can I store 1,1,2-Trichlorotrifluoroethane in a standard laboratory refrigerator?

A3: Yes, storage in a refrigerator is acceptable and can help maintain stability, provided it is a laboratory-grade refrigerator designed for flammable materials if local regulations require it, even though 1,1,2-Trichlorotrifluoroethane itself is not flammable. Ensure the container is tightly sealed to prevent condensation and absorption of moisture.

Q4: What are the signs of degradation or contamination of 1,1,2-Trichlorotrifluoroethane?

A4: Visual indicators of degradation or contamination can include discoloration (developing a yellowish tint), the appearance of cloudiness or haze, or the presence of any particulate matter.[1] Any unexpected odors may also indicate contamination.

Q5: What happens if 1,1,2-Trichlorotrifluoroethane is exposed to high temperatures or UV light?

A5: Exposure to high temperatures or UV radiation can cause decomposition, leading to the formation of hazardous substances such as hydrogen chloride, hydrogen fluoride, and phosgene.[5] This will compromise the purity and safety of the material.

Q6: How does moisture affect the purity of 1,1,2-Trichlorotrifluoroethane?

A6: While generally stable, prolonged contact with moisture can potentially lead to the formation of acidic byproducts, which can affect experimental outcomes. It is crucial to keep the storage container tightly sealed.[1]

Experimental Protocol: Purity Analysis by Gas Chromatography

This protocol outlines a method for determining the purity of 1,1,2-Trichlorotrifluoroethane using Gas Chromatography with a Flame Ionization Detector (FID).

1. Objective: To quantify the purity of a 1,1,2-Trichlorotrifluoroethane sample and identify the presence of any volatile impurities.

2. Materials and Equipment:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID)

• Capillary column (e.g., DB-Wax or similar)

• Helium (carrier gas), Hydrogen (FID), and Air (FID)

• Autosampler or manual syringe

• Sample vials with septa

• 1,1,2-Trichlorotrifluoroethane sample to be analyzed

• High-purity 1,1,2-Trichlorotrifluoroethane reference standard

3. GC-FID Parameters:

Parameter	Setting
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium
Flow Rate	1.5 mL/min (constant flow)
Oven Program	Initial: 40 °C, hold for 5 min Ramp: 10 °C/min to 150 °C, hold for 2 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	300 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (Helium)	25 mL/min

4. Procedure:

• Prepare the GC-FID system according to the parameters in the table above.

• Run a blank (e.g., high-purity hexane) to ensure the system is clean.

• Inject the high-purity 1,1,2-Trichlorotrifluoroethane reference standard to establish the retention time of the main peak.

• Inject the 1,1,2-Trichlorotrifluoroethane sample to be analyzed.

• Collect the chromatogram for a total run time of approximately 20 minutes.

5. Data Analysis:

• Identify the main peak corresponding to 1,1,2-Trichlorotrifluoroethane based on the retention time from the reference standard.

• Identify any additional peaks as impurities.

• Calculate the area of all peaks in the chromatogram.

• Determine the purity of the sample by calculating the percentage of the area of the main peak relative to the total area of all peaks. Purity (%) = (Area of 1,1,2-Trichlorotrifluoroethane Peak / Total Area of All Peaks) x 100

Visualizations

Caption: Troubleshooting workflow for purity issues.

Caption: Degradation pathways of 1,1,2-Trichlorotrifluoroethane.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. airgas.com [airgas.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. 1,1,2-Trichloro-1,2,2-trifluoroethane - Wikipedia [en.wikipedia.org]

Troubleshooting phase separation issues with 1,1,2-Trichlorotrifluoroethane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing phase separation issues with 1,1,2-Trichlorotrifluoroethane (also known as CFC-113 or Freon 113).

Frequently Asked Questions (FAQs)

Q1: What is 1,1,2-Trichlorotrifluoroethane and why is it used?

1,1,2-Trichlorotrifluoroethane is a colorless, volatile liquid with a low boiling point.[1] Historically, it has been widely used as a cleaning agent for delicate electrical and electronic components due to its low flammability and toxicity.[1][2] In a laboratory setting, it can be used as a solvent for various applications, including extractions.

Q2: Why am I observing phase separation or emulsion formation with 1,1,2-Trichlorotrifluoroethane?

Phase separation, often in the form of a stable emulsion (a mixture of two or more liquids that are normally immiscible), is a common issue when using 1,1,2-Trichlorotrifluoroethane with aqueous solutions. This is primarily due to its very low solubility in water.[1] Emulsions can be stabilized by contaminants, high shear mixing, or the presence of surfactant-like molecules in your sample.

Q3: What are common contaminants that can cause phase separation issues?

Contaminants can act as emulsifying agents, stabilizing the interface between 1,1,2-Trichlorotrifluoroethane and an aqueous phase. Common culprits include:

• Surfactants or detergents: These are a primary cause of stable emulsions.

• Particulate matter: Fine solid particles can accumulate at the phase boundary.

• Reactive metals: 1,1,2-Trichlorotrifluoroethane can react violently with powdered metals such as aluminum, barium, lithium, and titanium, which could introduce species that affect phase behavior.[3]

• Acidic impurities: The presence of acids can sometimes contribute to emulsion formation.

Q4: Can the temperature of my experiment affect phase separation?

Yes, temperature can influence the stability of a mixture. Generally, increasing the temperature can help to break an emulsion by decreasing the viscosity of the continuous phase and increasing the solubility of the components. However, care must be taken as excessive heat can potentially degrade your sample.

Troubleshooting Guides

Issue: A stable emulsion has formed during a liquid-liquid extraction with an aqueous solution.

This is the most common phase separation problem encountered. The following steps provide a systematic approach to breaking the emulsion.

Visual Troubleshooting Workflow

Caption: A step-by-step decision tree for resolving emulsions.

Experimental Protocols

Protocol 1: Breaking an Emulsion with Saturated Salt Solution

This method increases the ionic strength of the aqueous phase, which can help to break the emulsion.

Methodology:

• Prepare a saturated solution of sodium chloride (brine) in deionized water.

• Add the brine solution dropwise to the emulsified mixture in your separatory funnel. Start with approximately 5-10% of the total volume of the aqueous phase.

• Gently swirl the separatory funnel. Do not shake vigorously as this can reform the emulsion.

• Allow the mixture to stand and observe for phase separation.

• If separation begins, continue to add small amounts of brine and swirl gently until the phases have completely separated.

Protocol 2: Breaking an Emulsion by Adjusting pH

If the emulsion is suspected to be caused by acidic or basic components acting as surfactants, adjusting the pH of the aqueous layer can help.

Methodology:

• Determine the approximate pH of the aqueous phase using pH indicator paper.

• If the aqueous phase is acidic, add a dilute basic solution (e.g., 0.1 M NaOH) dropwise while gently swirling.

• If the aqueous phase is basic, add a dilute acidic solution (e.g., 0.1 M HCl) dropwise while gently swirling.

• Monitor the pH and observe for any changes in the emulsion.

• Allow the mixture to stand and check for phase separation.

Protocol 3: Breaking an Emulsion by Centrifugation

This physical method can be effective for persistent emulsions.

Methodology:

• Carefully transfer the emulsified mixture into appropriate centrifuge tubes.

• Balance the centrifuge tubes.

• Centrifuge the mixture at a moderate speed (e.g., 2000-3000 rpm) for 10-15 minutes.

• Carefully remove the tubes and inspect for phase separation. The denser 1,1,2-Trichlorotrifluoroethane layer should be at the bottom.

• Pipette the separated layers.

Data Presentation

Table 1: Physical Properties of 1,1,2-Trichlorotrifluoroethane

Property	Value
Molecular Formula	C₂Cl₃F₃
Molar Mass	187.37 g/mol
Boiling Point	47.6 °C
Density	1.56 g/cm³ at 25 °C
Solubility in Water	170 mg/L at 25 °C[1]

Table 2: Troubleshooting Method Comparison

Method	Principle	Advantages	Disadvantages
Saturated Salt Addition	Increases ionic strength of aqueous phase	Simple, often effective	May not work for all emulsions
pH Adjustment	Neutralizes acidic/basic emulsifiers	Targets specific cause	Requires knowledge of sample composition
Centrifugation	Physical separation by density	Effective for many emulsions	Requires specific equipment
Gentle Heating	Reduces viscosity	Can be quick	Risk of sample degradation
Filtration	Physical separation of phases	Can be very effective	May lead to sample loss on filter medium

Signaling Pathways and Logical Relationships

Diagram 1: Factors Contributing to Emulsion Formation

Caption: Key factors leading to the formation of stable emulsions.

References

• 1. 1,1,2-Trichloro-1,2,2-trifluoroethane - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. Cfc 113 | Cl2FCCClF2 | CID 6428 - PubChem [pubchem.ncbi.nlm.nih.gov]

Optimizing flow rate for 1,1,2-Trichlorotrifluoroethane in chromatography

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the chromatographic analysis of 1,1,2-Trichlorotrifluoroethane (CFC-113).

Frequently Asked Questions (FAQs)

Q1: What is the optimal flow rate for analyzing 1,1,2-Trichlorotrifluoroethane using Gas Chromatography (GC)?

A1: The optimal flow rate, or more accurately, the optimal linear velocity of the carrier gas, is determined by the Van Deemter equation, which seeks to minimize plate height and maximize efficiency. For a typical capillary column used for CFC-113 analysis, the optimal flow rate will depend on the carrier gas being used. Hydrogen and helium are often preferred for their higher optimal linear velocities, which can lead to shorter analysis times without a significant loss in resolution.[1][2] It is recommended to perform a flow rate optimization study to determine the ideal conditions for your specific column and instrumentation.

Q2: How does changing the flow rate affect the retention time of 1,1,2-Trichlorotrifluoroethane?

A2: In isocratic separations, increasing the flow rate will decrease the retention time of 1,1,2-Trichlorotrifluoroethane proportionally.[3] Conversely, decreasing the flow rate will result in a longer retention time. This is because the analyte spends less time in the column at higher flow rates.[4] However, it is crucial to consider that altering the flow rate also impacts resolution and peak shape.

Q3: Can I simply increase the flow rate to speed up my analysis of 1,1,2-Trichlorotrifluoroethane?

A3: While increasing the flow rate will shorten the analysis time, it may come at the cost of reduced resolution and broader peaks.[4] At flow rates significantly above the optimum, the efficiency of the separation decreases, potentially leading to co-elution of 1,1,2-Trichlorotrifluoroethane with other components in the sample mixture.[5] It is a trade-off between speed and separation efficiency that must be carefully balanced.[4]

Q4: What are the common causes of peak tailing when analyzing 1,1,2-Trichlorotrifluoroethane?

A4: Peak tailing for 1,1,2-Trichlorotrifluoroethane can be caused by several factors, including:

• Active sites on the column: Residual silanol (B1196071) groups on a silica-based column can interact with the analyte, leading to tailing.[6][7]

• Column contamination: Accumulation of non-volatile residues from the sample matrix can create active sites.[7]

• Column overload: Injecting too much sample can saturate the stationary phase.[6]

• Dead volume: Excessive volume in the flow path outside of the column can cause peak broadening and tailing.[8]

Q5: What should I do if I observe peak fronting in my chromatogram of 1,1,2-Trichlorotrifluoroethane?

A5: Peak fronting is less common than tailing but can occur. Potential causes include:

• Column overload: Injecting a sample that is too concentrated is a common cause.[9][10]

• Sample solvent incompatibility: If the sample is dissolved in a solvent significantly stronger than the mobile phase (for HPLC) or has a very different polarity from the stationary phase (for GC), it can lead to peak fronting.[10][11]

• Poor column packing or a column void: A physical issue with the column can distort the peak shape.[12]

Troubleshooting Guides

Issue 1: Poor Resolution or Co-elution

Symptoms:

• Peaks for 1,1,2-Trichlorotrifluoroethane and other components are not well separated.

• Resolution value is below the desired level (typically < 1.5).

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps	Expected Outcome
Sub-optimal Flow Rate	Perform a flow rate optimization study. Start with the column manufacturer's recommended flow rate and then analyze the sample at incrementally higher and lower flow rates.	Identify the flow rate that provides the best balance between resolution and analysis time.
Inappropriate Column Temperature (GC)	Optimize the oven temperature or temperature program. A lower initial temperature or a slower ramp rate can improve the separation of volatile compounds like CFC-113.[1]	Improved separation of early-eluting peaks.
Incorrect Mobile Phase Composition (HPLC)	Adjust the mobile phase composition to increase the retention and separation of the analyte.	Enhanced selectivity and resolution between peaks.
Column Degradation	Replace the column with a new one of the same type.	Restoration of expected resolution and peak shape.

Issue 2: Asymmetrical Peak Shape (Tailing or Fronting)

Symptoms:

• The peak for 1,1,2-Trichlorotrifluoroethane is not symmetrical.

• Tailing factor or asymmetry factor is outside the acceptable range (typically > 1.2 for tailing).[13]

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps	Expected Outcome
Column Overload	Reduce the injection volume or dilute the sample.[9]	Symmetrical peak shape is restored.
Active Sites on Column/Liner	Use a deactivated liner (GC) or a column with end-capping (HPLC). If the column is old, consider replacing it.[6]	Reduced peak tailing due to minimized secondary interactions.
Sample Solvent Mismatch	Ensure the sample is dissolved in a solvent that is compatible with the mobile phase (HPLC) or stationary phase (GC).[10][11]	Elimination of peak fronting or splitting.
Column Void or Contamination	Visually inspect the column inlet for a void. Trim a small portion of the column inlet (for capillary GC) or replace the column.[7]	Improved peak shape and column efficiency.

Data Presentation

The following table illustrates the hypothetical effect of varying the carrier gas flow rate on the analysis of 1,1,2-Trichlorotrifluoroethane in a gas chromatography system.

Table 1: Effect of Flow Rate on GC Analysis of 1,1,2-Trichlorotrifluoroethane

Flow Rate (mL/min)	Retention Time (min)	Peak Width (min)	Resolution (Rs)
0.8	5.25	0.18	1.45
1.0	4.20	0.15	1.80
1.2	3.50	0.14	1.95
1.5 (Optimal)	2.80	0.12	2.10
2.0	2.10	0.16	1.70
2.5	1.68	0.20	1.30

Note: This data is for illustrative purposes and actual results may vary depending on the specific instrument, column, and experimental conditions.

Experimental Protocols

Gas Chromatography (GC) Method for 1,1,2-Trichlorotrifluoroethane Purity Analysis

This protocol is a general guideline for the analysis of 1,1,2-Trichlorotrifluoroethane. Optimization may be required for specific applications.

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A non-polar capillary column, such as one with a polydimethylsiloxane (B3030410) stationary phase (e.g., SP-2100), is often suitable.[14]

• Carrier Gas: Helium or Hydrogen.[1]

• Injection:

  • Injector Temperature: 200 °C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1 (can be adjusted based on concentration)

• Oven Program:

  • Initial Temperature: 40 °C, hold for 2 minutes

  • Ramp Rate: 10 °C/min

  • Final Temperature: 150 °C, hold for 2 minutes

• Detector:

  • Detector Temperature: 250 °C

  • Hydrogen Flow: 30 mL/min

  • Air Flow: 300 mL/min

  • Makeup Gas (Nitrogen): 25 mL/min

• Flow Rate Optimization:

  • Set the initial carrier gas flow rate to the column manufacturer's recommendation.

  • Inject a standard solution of 1,1,2-Trichlorotrifluoroethane.

  • Record the retention time, peak width, and resolution.

  • Repeat the injection at several different flow rates (e.g., in 0.2 mL/min increments above and below the initial setting).

  • Plot the plate height (HETP) versus the linear velocity (Van Deemter plot) to determine the optimal flow rate that gives the minimum plate height (maximum efficiency).

Mandatory Visualization

References

• 1. 2-3 Other Factors Affecting the Analysis | Technical Information | GL Sciences [glsciences.com]
• 2. gcms.cz [gcms.cz]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. m.youtube.com [m.youtube.com]
• 5. effect of flow rate?? - Chromatography Forum [chromforum.org]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 11. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 14. osti.gov [osti.gov]

Reference Data & Comparative Studies

A Comparative Analysis of 1,1,2-Trichlorotrifluoroethane (CFC-113) and Modern Solvents for Precision Cleaning Applications

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Cleaning Effectiveness

Historically, 1,1,2-Trichlorotrifluoroethane (CFC-113) was the solvent of choice for critical cleaning applications across various scientific and industrial sectors, including aerospace, electronics, and medical device manufacturing.[1][2][3][4] Its desirable properties, such as non-flammability, low toxicity, and excellent material compatibility, made it a seemingly ideal solution for removing contaminants without damaging sensitive components.[1][2] However, the significant role of CFC-113 in the depletion of the stratospheric ozone layer led to its phase-out under the Montreal Protocol, necessitating the development and adoption of modern alternative solvents.[3][5]

This guide provides an objective comparison of the cleaning effectiveness of CFC-113 and its modern replacements, supported by experimental data and detailed protocols. The focus is on providing researchers, scientists, and drug development professionals with the necessary information to make informed decisions for their specific cleaning validation and precision cleaning needs.

Key Performance Indicators in Solvent Cleaning

The effectiveness of a cleaning solvent is evaluated based on several key performance indicators:

• Cleaning Efficiency: The ability of the solvent to remove a specific contaminant from a surface. This is often expressed as a percentage of soil removed.

• Non-Volatile Residue (NVR): The amount of residue left on a surface after the solvent has evaporated. Lower NVR values indicate a cleaner surface.[6][7][8]

• Particle Removal Efficiency: The ability of the solvent to remove particulate matter from a surface.

• Material Compatibility: The extent to which a solvent affects the physical and chemical properties of the material being cleaned.

Comparative Analysis of Cleaning Effectiveness

Modern solvents have been engineered to match or exceed the cleaning performance of CFC-113 while offering a significantly improved environmental and safety profile. The following tables summarize the comparative cleaning effectiveness based on available experimental data.

Table 1: Cleaning Efficiency of Various Solvents on Common Contaminants

Contaminant	Substrate	CFC-113 (% Removal)	Hydrofluoroether (HFE-7100) (% Removal)	Aqueous Cleaner (% Removal)	HCFC-225ca/cb (% Removal)
Cutting/Tapping Fluids	Stainless Steel	~100%	>95%	>95% (with agitation)	~100%
Heavy Grease	Aluminum	~90%	~85-95%	>90% (with saponifiers)	>95%
Silicone Oil	Stainless Steel	~98%	~95-99%	Variable (formulation dependent)	~98%
Rosin Flux	Printed Circuit Board	~99%	~97-99%	>98% (with saponifiers)	~99%
Fingerprint Oils	Glass	>99%	>99%	~95%	>99%

Note: Cleaning efficiency can be highly dependent on the specific formulation of the aqueous cleaner and the cleaning process parameters (e.g., temperature, agitation).[9][10]

Table 2: Non-Volatile Residue (NVR) Levels After Cleaning

Solvent	Substrate	NVR Level (µg/cm²)
CFC-113	Stainless Steel	< 0.1
Hydrofluoroether (HFE-7100)	Stainless Steel	< 0.1
Aqueous Cleaner (DI water rinse)	Stainless Steel	< 0.5 (highly dependent on rinse quality)
HCFC-225ca/cb	Stainless Steel	< 0.1

Note: Achieving low NVR levels with aqueous cleaners requires a thorough rinsing step with high-purity deionized water.

Material Compatibility

A critical aspect of solvent selection is its compatibility with the materials being cleaned, particularly plastics and elastomers, which are common in medical devices and scientific instrumentation.

Table 3: Material Compatibility - Elastomer Swell

Elastomer	CFC-113 (% Volume Swell)	Hydrofluoroether (HFE-7100) (% Volume Swell)
Viton®	< 5%	< 3%
Silicone Rubber	10-20%	5-15%
Neoprene	< 10%	< 8%
Buna-N	< 5%	< 4%
EPDM	5-15%	3-10%

Note: Lower percentage swell indicates better compatibility. Excessive swelling can compromise the integrity of seals and other critical components.[11]

Experimental Protocols

To ensure objective and reproducible results, standardized test methods are crucial. The following protocols, based on ASTM standards, are fundamental to evaluating cleaning effectiveness and material compatibility.

Experimental Protocol 1: Evaluation of Cleaning Effectiveness (Based on ASTM G121 & G122)

This protocol outlines the steps for preparing contaminated test coupons and evaluating the cleaning effectiveness of a solvent.

• Coupon Preparation (ASTM G121):

  • Select standard test coupons of the desired substrate (e.g., stainless steel, aluminum).[12][13][14][15]

  • Thoroughly clean and dry the coupons to establish a baseline cleanliness level.

  • Apply a known amount of a specific contaminant (e.g., hydrocarbon grease, silicone oil) uniformly to a defined area of the coupon.[16]

  • Allow the contaminant to set or dry under controlled conditions.

• Cleaning Procedure (ASTM G122):

  • Immerse the contaminated coupons in the test solvent for a specified time and at a controlled temperature.[17][18][19][20]

  • Incorporate agitation (e.g., ultrasonic, mechanical stirring) as required by the cleaning process being evaluated.

  • Remove the coupons and rinse them according to the specified procedure (e.g., with deionized water for aqueous cleaners, or a clean solvent rinse).

  • Dry the coupons using a standardized method (e.g., nitrogen blow-dry, oven bake).

• Analysis:

  • Gravimetric Analysis: Weigh the coupons before contamination, after contamination, and after cleaning to determine the percentage of soil removal.

  • Non-Volatile Residue (NVR) Analysis: Rinse the cleaned coupon with a high-purity solvent, collect the rinse, evaporate the solvent, and weigh the remaining residue.[8]

  • Particle Counting: Analyze the rinse solution from the NVR analysis for particulate matter using a liquid particle counter.

Cleaning Effectiveness Evaluation Workflow

Experimental Protocol 2: Material Compatibility - Immersion Test (Based on ASTM D543)

This protocol is used to assess the compatibility of a solvent with various materials, particularly polymers and elastomers.

• Specimen Preparation:

  • Cut test specimens of the material to be evaluated into standard dimensions.

  • Measure and record the initial weight, dimensions, and hardness of each specimen.

• Immersion Procedure:

  • Completely immerse the test specimens in the solvent in a sealed container to prevent evaporation.[21][22][23][24][25]

  • Maintain the container at a constant, specified temperature for a predetermined duration (e.g., 24, 48, or 72 hours).

• Post-Immersion Analysis:

  • Remove the specimens from the solvent and gently pat them dry.

  • Immediately re-measure and record the weight, dimensions, and hardness.

  • Calculate the percentage change in weight (swell) and dimensions.

  • Visually inspect the specimens for any signs of degradation, such as cracking, crazing, or discoloration.

Material Compatibility Immersion Test Workflow

Conclusion

The transition from CFC-113 to modern cleaning solvents has been driven by critical environmental concerns. Fortunately, the development of alternatives such as hydrofluoroethers, advanced aqueous cleaners, and other solvent systems has provided effective, and often superior, cleaning solutions. For researchers, scientists, and drug development professionals, the selection of an appropriate cleaning solvent requires a careful evaluation of cleaning effectiveness, material compatibility, and the specific requirements of the application.

Modern solvents like HFE-7100 and certain aqueous formulations demonstrate excellent cleaning performance, often comparable to or exceeding that of CFC-113, while offering the significant advantages of zero ozone depletion potential and low global warming potential. By adhering to standardized testing protocols, such as those provided by ASTM and other regulatory bodies, professionals can confidently validate their cleaning processes and ensure the integrity and reliability of their critical components and products.

References

• 1. p2infohouse.org [p2infohouse.org]
• 2. p2infohouse.org [p2infohouse.org]
• 3. epa.gov [epa.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. ntrs.nasa.gov [ntrs.nasa.gov]
• 6. ntrs.nasa.gov [ntrs.nasa.gov]
• 7. osti.gov [osti.gov]
• 8. mt.com [mt.com]
• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 10. 6 Factors to Get the Best Aqueous Cleaning Results [magnaflux.eu]
• 11. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 12. standards.iteh.ai [standards.iteh.ai]
• 13. store.astm.org [store.astm.org]
• 14. standards.iteh.ai [standards.iteh.ai]
• 15. store.astm.org [store.astm.org]
• 16. pharmamachines.com [pharmamachines.com]
• 17. scribd.com [scribd.com]
• 18. "ASTM G122: 2020 Cleaning Agent Effectiveness Test Method" [bsbedge.com]
• 19. scribd.com [scribd.com]
• 20. standards.iteh.ai [standards.iteh.ai]
• 21. infinitalab.com [infinitalab.com]
• 22. Immersion test | Sirris - Testlabs [testlabs.sirris.be]
• 23. Chemical Compatibility ASTM D543 [intertek.com]
• 24. powdermetallurgy.com [powdermetallurgy.com]
• 25. en.psgraw.com [en.psgraw.com]

Comparative analysis of CFC-113 and HCFC-141b as cleaning agents.

A Guide for Researchers and Drug Development Professionals

This guide provides an objective comparison of 1,1,2-Trichloro-1,2,2-trifluoroethane (CFC-113) and 1,1-Dichloro-1-fluoroethane (HCFC-141b), two solvents historically significant in precision cleaning applications. The analysis focuses on their performance characteristics, physical and chemical properties, environmental impact, and the experimental methodologies used for their evaluation. This document is intended to serve as a technical resource for professionals in research, science, and drug development who require a historical and technical perspective on these phased-out cleaning agents.

Introduction

Historically, CFC-113 was a dominant solvent in precision cleaning, particularly in the electronics and aerospace industries, due to its excellent cleaning efficacy, material compatibility, low toxicity, and non-flammability.[1][2] It was highly effective at removing oils, greases, and waxes from delicate components without causing damage.[1] However, its significant contribution to stratospheric ozone depletion led to its phase-out under the Montreal Protocol.[3][4]

HCFC-141b was developed as a transitional replacement for CFC-113.[5][6] While it also possesses strong solvency, it was recognized as an interim solution because it still has an Ozone Depletion Potential (ODP), albeit much lower than that of CFC-113. HCFC-141b also found use as a solvent in electronic and precision cleaning applications and as a blowing agent for polyurethane foams.[5][7][8][9] The use and production of HCFC-141b have also been progressively phased out globally.[10][11]

Physical and Chemical Properties

The fundamental properties of a solvent dictate its performance in cleaning applications. Key differences in boiling point, density, and vapor pressure affect process parameters and solvent recovery.

Property	CFC-113 (1,1,2-Trichloro-1,2,2-trifluoroethane)	HCFC-141b (1,1-Dichloro-1-fluoroethane)
Chemical Formula	C₂Cl₃F₃	C₂H₃Cl₂F
Molecular Weight	187.37 g/mol [2]	116.95 g/mol [12]
Boiling Point	47.7 °C[2][13]	32.0 °C[12][14]
Melting Point	-35 °C[2][15]	-103.5 °C[14][16]
Density	1.56 g/mL (at 25 °C)[2]	1.25 g/cm³ (at 20 °C)[14]
Vapor Pressure	285 mmHg (at 20 °C)[2]	10 psia / 517 mmHg (at 20 °C)[16]
Water Solubility	170 mg/L (at 25 °C)[13]	4 g/L (at 20 °C)[14]
Odor	Sweet, ether-like[17]	Faint, ethereal[5][12]
Flammability	Non-flammable[2]	Non-flammable, no flash point[18]

Cleaning Performance and Applications

CFC-113 was the solvent of choice for a multitude of precision cleaning tasks. Its low surface tension allowed it to penetrate tight spaces, and its high density assisted in dislodging and removing particulate matter.[1] Key applications included:

• Electronics: De-fluxing computer boards, critical cleaning of semiconductor components, and degreasing printed circuit boards.[1]

• Aerospace and Precision Engineering: Cleaning gyroscopes, guidance systems, missile hardware, and other delicate parts where residue-free drying was critical.[1][19]

• Medical: Cleaning of medical instruments and supplies.[13]

• Dry Cleaning: Used as a specialty dry-cleaning solvent for delicate fabrics.[2]

HCFC-141b was engineered as a substitute for CFC-113 in many of these applications.[6] Its excellent solvency made it effective for similar cleaning tasks.[7] However, differences in physical properties, such as its lower boiling point, sometimes required modifications to existing cleaning equipment and processes.[6] It was primarily used for:

• Solvent Cleaning: Acting as a replacement for CFC-113 in metal cleaning and electronics.[5][20]

• Foam Blowing: A major application was as a blowing agent for producing rigid polyurethane (PU) insulation foams.[8]

Environmental Impact and Regulatory Status

The primary driver for the transition from CFC-113 to HCFC-141b and beyond was environmental regulation aimed at protecting the stratospheric ozone layer. The Montreal Protocol established a global schedule for phasing out ozone-depleting substances.

Parameter	CFC-113	HCFC-141b
Ozone Depletion Potential (ODP)	0.8 - 1.0[21]	0.086 - 0.12[12][14]
Global Warming Potential (GWP, 100-yr)	~6130[21]	~725[14]
Atmospheric Lifetime	~85 years[21]	~9.4 years[22]
Regulatory Status	Production phased out globally under the Montreal Protocol.[3]	Production and import phased out in developed and developing countries.[8][10][11]

Note: ODP is relative to CFC-11, which has a value of 1.0. GWP is relative to CO₂, which has a value of 1.0.

Experimental Protocols

Evaluating the efficacy of a cleaning agent requires a standardized and reproducible methodology. Below is a detailed protocol for a typical gravimetric analysis used to compare solvent cleaning performance.

Objective: To quantitatively determine the cleaning efficiency of a solvent in removing a specific contaminant from a standardized surface.

Materials:

• Test coupons (e.g., 304 stainless steel, 5cm x 5cm)

• Contaminant (e.g., MIL-PRF-680 Type II oil, rosin-based soldering flux)

• Test solvents (CFC-113, HCFC-141b)

• Analytical balance (readable to 0.01 mg)

• Ultrasonic bath with temperature control

• Forced-air oven

• Beakers, forceps, and other standard laboratory glassware

• Hexane (for residue extraction, if needed for alternative analysis methods)

Methodology:

• Coupon Preparation: a. Clean all test coupons thoroughly with a baseline solvent (e.g., isopropyl alcohol) in an ultrasonic bath for 10 minutes. b. Rinse with fresh isopropyl alcohol and dry in a forced-air oven at 100°C for 30 minutes. c. Allow coupons to cool to ambient temperature in a desiccator.

• Initial Mass Measurement: a. Weigh each clean, dry coupon on an analytical balance. Record this mass as M₁.

• Contaminant Application: a. Apply a controlled amount (e.g., 50-100 mg) of the selected contaminant evenly across the surface of each coupon. b. Weigh the contaminated coupon. Record this mass as M₂. The initial mass of the contaminant is (M₂ - M₁).

• Cleaning Process: a. Immerse the contaminated coupon in a beaker containing the test solvent (e.g., 200 mL of CFC-113 or HCFC-141b). b. Place the beaker in an ultrasonic bath set to a specific temperature (e.g., 25°C) and sonicate for a defined period (e.g., 5 minutes).

• Drying and Final Mass Measurement: a. Remove the coupon from the solvent using clean forceps. b. Allow the coupon to air dry completely in a fume hood. For solvents with higher boiling points, a brief, low-temperature oven drying step may be used, ensuring it doesn't evaporate the contaminant. c. Weigh the cleaned and dried coupon. Record this final mass as M₃. The mass of the remaining contaminant is (M₃ - M₁).

• Data Analysis: a. Calculate the Cleaning Efficiency (CE) as a percentage using the following formula: CE (%) = [ ( (M₂ - M₁) - (M₃ - M₁) ) / (M₂ - M₁) ] * 100

Visualizations

The following diagrams illustrate the experimental workflow for evaluating cleaning agents and the logical hierarchy that governed the transition away from CFC-113.

Caption: Experimental workflow for gravimetric analysis of cleaning agent performance.

Caption: Decision logic for the transition from CFC-113 to HCFC-141b and beyond.

References

• 1. books.rsc.org [books.rsc.org]
• 2. 1,1,2-Trichloro-1,2,2-trifluoroethane - Wikipedia [en.wikipedia.org]
• 3. oehha.ca.gov [oehha.ca.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. 1,1-Dichloro-1-fluoroethane (HCFC-141b): Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. echemi.com [echemi.com]
• 7. High-Quality HCFC-141B Refrigerant for Cleaning and Foaming [zjfotech.com]
• 8. epa.gov [epa.gov]
• 9. HCFC-141b--Foaming Agent--Hangzhou Fine Fluorotech Co., Ltd [fluorotech.com.cn]
• 10. India completes phase-out of ozone depleting chemical HCFC-141b: Environment Ministry | India News - The Indian Express [indianexpress.com]
• 11. Do We Have Any HCFC-141bs Left | MicroCare [microcare.com]
• 12. rhodia-refrigerants.co.uk [rhodia-refrigerants.co.uk]
• 13. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 14. 1,1-Dichloro-1-fluoroethane - Wikipedia [en.wikipedia.org]
• 15. FLUOROCARBON 113 - Emergency and Continuous Exposure Limits for Selected Airborne Contaminants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. hkw1615e5-pic43.websiteonline.cn [hkw1615e5-pic43.websiteonline.cn]
• 17. Cfc 113 | Cl2FCCClF2 | CID 6428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. en.xinsuvn.com [en.xinsuvn.com]
• 19. ntrs.nasa.gov [ntrs.nasa.gov]
• 20. Dichlorofluoroethane HCFC-141B CAS 1717-00-6 – Manufature of PU foam Material and Products [leticiachem.com]
• 21. epa.gov [epa.gov]
• 22. A renewed rise in global HCFC-141b emissions between 2017–2021 - PMC [pmc.ncbi.nlm.nih.gov]

Safer Alternatives to 1,1,2-Trichlorotrifluoroethane for Laboratory Applications: A Comparative Guide

The phasing out of ozone-depleting substances has necessitated the search for safer, effective alternatives to chemicals like 1,1,2-Trichlorotrifluoroethane (CFC-113). This guide provides a comprehensive comparison of viable alternatives for laboratory applications, focusing on their performance in cleaning and extraction, supported by experimental data and detailed protocols.

Executive Summary

Historically, CFC-113 was a solvent of choice in laboratories due to its excellent cleaning efficacy, chemical stability, low toxicity, and non-flammability.[1][2] However, its detrimental impact on the ozone layer has led to its discontinuation. This guide explores several alternatives, including hydrochlorofluorocarbons (HCFCs), hydrofluorocarbons (HFCs), and other solvent classes. The ideal substitute should not only match the performance of CFC-113 but also present a significantly better safety and environmental profile.

Comparison of Physical and Chemical Properties

A solvent's performance is intrinsically linked to its physical and chemical properties. The following table summarizes key properties of CFC-113 and its potential alternatives.

Property	1,1,2-Trichlorotrifluoroethane (CFC-113)	Dichloro-1-fluoroethane (HCFC-141b)	Dichloropentafluoropropane (HCFC-225 ca/cb)	1,1,1,2,3,4,4,5,5,5-Decafluoropentane (HFC-43-10mee)	trans-1-chloro-3,3,3-trifluoropropene	n-Hexane
Chemical Formula	C₂Cl₃F₃	C₂H₃Cl₂F	C₃HCl₂F₅	C₅H₂F₁₀	C₃H₂ClF₃	C₆H₁₄
Boiling Point (°C)	47.6	32	51-56	55	19	69
Density (g/mL @ 25°C)	1.57	1.23	1.55	1.56	1.28	0.66
Vapor Pressure (kPa @ 20°C)	37.9	63.3	30.7	30.1	120	16
Surface Tension (dynes/cm @ 25°C)	17.3	19.4	16.2	13.6	~19	18.4
Kauri-Butanol (Kb) Value	31	56	31	10	84	~30
Flash Point (°C)	None	None	None	None	-28	-23
Ozone Depletion Potential (ODP)	0.8	0.11	0.02-0.03	0	~0.00034	0
Global Warming Potential (GWP, 100-yr)	6130	725	122-595	1640	1	~0

Performance in Laboratory Applications

The suitability of a solvent is determined by its effectiveness in specific applications. This section compares the performance of CFC-113 alternatives in cleaning and extraction, supported by experimental findings.

Cleaning Performance

Cleaning efficiency is a critical parameter for solvents used in precision cleaning of laboratory equipment and components. The Kauri-Butanol (Kb) value provides a standardized measure of a solvent's cleaning power, with a higher value indicating stronger solvency.

Solvent	Kauri-Butanol (Kb) Value	Cleaning Performance Summary
1,1,2-Trichlorotrifluoroethane (CFC-113)	31	Effective for a wide range of contaminants, particularly oils and greases.
Dichloro-1-fluoroethane (HCFC-141b)	56	Higher solvency than CFC-113, effective for a broader range of soils.
Dichloropentafluoropropane (HCFC-225 ca/cb)	31	Similar solvency to CFC-113, considered a close "drop-in" replacement in terms of performance.
1,1,1,2,3,4,4,5,5,5-Decafluoropentane (HFC-43-10mee)	10	Milder solvent, suitable for delicate components and light cleaning.
trans-1-chloro-3,3,3-trifluoropropene	84	High solvency, effective for removing a wide range of soils.
Bio-surfactant (W/O SME)	Not Applicable	A study on cleaning oil-contaminated brake pads showed that a water-in-oil soybean methyl ester (W/O SME) bio-surfactant exhibited approximately 99% cleaning efficiency, outperforming trichloroethylene.[3]

Extraction Performance

In laboratory extractions, the goal is to efficiently isolate target compounds from a sample matrix. The choice of solvent is crucial for achieving high recovery rates.

Solvent	Application Example	Extraction Efficiency (% Recovery/Yield)
1,1,2-Trichlorotrifluoroethane (CFC-113)	General purpose extraction	Baseline
n-Hexane	Oil recovery from refinery waste	A study comparing different solvents for oil recovery from refinery sludge using the Soxhlet method found that n-hexane achieved a recovery of 33.4%.[4]
Cyclopentyl methyl ether (CPME)	Fenugreek seed oil extraction	A study demonstrated that CPME yielded a significantly higher oil extraction of 7.23% compared to 4.25% with n-hexane.[5]

Experimental Protocols

To ensure objective and reproducible comparisons of solvent performance, standardized experimental protocols are essential.

Cleaning Efficiency Evaluation (Based on ASTM G121 & G122)

This protocol outlines a standardized method for evaluating the cleaning effectiveness of a solvent.

• Coupon Preparation (ASTM G121):

  • Select standardized test coupons of a material relevant to the laboratory application (e.g., stainless steel, glass).

  • Thoroughly clean and dry the coupons to establish a baseline weight.

  • Apply a known amount of a specific contaminant (e.g., a standard oil or grease) uniformly to the coupon surface.

  • Allow the contaminant to set under controlled conditions (time and temperature).

  • Re-weigh the contaminated coupon to determine the initial amount of soil.

• Cleaning Procedure (ASTM G122):

  • Immerse the contaminated coupon in the test solvent for a specified time and at a controlled temperature. Agitation (e.g., ultrasonic bath) can be applied to simulate specific cleaning processes.

  • Remove the coupon and allow it to dry completely.

  • Re-weigh the cleaned coupon.

• Calculation of Cleaning Efficiency:

  • The cleaning efficiency is calculated as the percentage of soil removed:

    • Cleaning Efficiency (%) = [(Initial Soil Weight - Final Soil Weight) / Initial Soil Weight] x 100

Figure 1: Experimental workflow for determining cleaning efficiency.

Solvent Power Determination (Based on ASTM D1133)

The Kauri-Butanol (Kb) value is determined by titrating a standard solution of kauri resin in n-butanol with the solvent being tested.

• Preparation: A standard solution of kauri gum in n-butanol is prepared.

• Titration: The solvent being tested is slowly added from a burette to a known volume of the kauri-butanol solution.

• Endpoint: The titration is continued until the solution becomes cloudy or turbid to a defined point.

• Measurement: The volume of the solvent used to reach the endpoint is the Kauri-Butanol value. A higher volume indicates a stronger solvent.

Figure 2: Workflow for determining the Kauri-Butanol (Kb) value.

Solvent Extraction Efficiency

This protocol provides a general framework for assessing the extraction efficiency of a solvent.

• Sample Preparation: A known amount of a solid or liquid sample containing the target analyte is prepared.

• Extraction: The sample is mixed with a measured volume of the test solvent and agitated for a specific period to allow for the transfer of the analyte into the solvent.

• Phase Separation: The solvent phase containing the extracted analyte is separated from the sample matrix.

• Analysis: The concentration of the analyte in the solvent is determined using an appropriate analytical technique (e.g., chromatography, spectroscopy).

• Calculation of Extraction Efficiency:

  • Extraction Efficiency (%) = (Amount of Analyte in Solvent / Initial Amount of Analyte in Sample) x 100

Figure 3: General workflow for determining solvent extraction efficiency.

Safety and Environmental Considerations

A critical aspect of selecting an alternative to CFC-113 is its safety and environmental impact.

Solvent	Health Hazards	Environmental Hazards
1,1,2-Trichlorotrifluoroethane (CFC-113)	Low acute toxicity, but high concentrations can cause cardiac arrhythmia and asphyxiation.[6]	High Ozone Depletion Potential (ODP) and Global Warming Potential (GWP).[7]
Dichloro-1-fluoroethane (HCFC-141b)	Inhalation may cause heart irregularities, unconsciousness, or death.[8] Can cause eye irritation and drying of the skin.[8]	Moderate ODP and GWP.[9]
Dichloropentafluoropropane (HCFC-225 ca/cb)	Low acute toxicity.	Low ODP, but still an ozone-depleting substance. Moderate GWP.[9]
1,1,1,2,3,4,4,5,5,5-Decafluoropentane (HFC-43-10mee)	Low toxicity.	Zero ODP, but has a significant GWP.[10]
trans-1-chloro-3,3,3-trifluoropropene	Low acute toxicity.	Very low ODP and very low GWP.[11]
n-Hexane	Neurotoxic, especially the n-hexane isomer.[12]	No ODP, low GWP, but is a Volatile Organic Compound (VOC).

Conclusion

The selection of a safer alternative to 1,1,2-Trichlorotrifluoroethane requires a careful evaluation of performance, safety, and environmental impact. For precision cleaning, trans-1-chloro-3,3,3-trifluoropropene and HCFC-225 ca/cb (where regulations permit) offer solvency comparable to or greater than CFC-113. For applications requiring a milder solvent, HFC-43-10mee is a suitable option. In the realm of extraction, solvents like n-hexane and innovative green solvents such as cyclopentyl methyl ether (CPME) have demonstrated high efficiency in specific applications.

It is imperative for researchers and laboratory professionals to consult the latest safety data sheets and regulatory guidelines before adopting any new solvent. The experimental protocols outlined in this guide provide a framework for conducting in-house evaluations to determine the most appropriate and effective alternative for a given laboratory application, ensuring both scientific rigor and a commitment to safety and environmental responsibility.

References

• 1. p2infohouse.org [p2infohouse.org]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Assessment of CPME as Sustainable Low VOC Alternative to Hexane: Optimization of Extraction Efficiency and Bioactive Compound Yield from Fenugreek Seed Oil Using Computational and Experimental Methods | MDPI [mdpi.com]
• 6. Preventing Death from Excessive Exposure to Chlorofluorocarbon 113 (CFC-113) | NIOSH | CDC [cdc.gov]
• 7. oehha.ca.gov [oehha.ca.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Executive Summary - Toxicity of Alternatives to Chlorofluorocarbons - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Towards Substitution of Hexane as Extraction Solvent of Food Products and Ingredients with No Regrets - PMC [pmc.ncbi.nlm.nih.gov]

The Dubious Silence of a "Negative" Control: Evaluating 1,1,2-Trichlorotrifluoroethane in Experimental Biology

For decades, the ideal negative control in biological experiments has been a substance that is chemically inert, exerting no influence on the intricate dance of cellular processes. 1,1,2-Trichlorotrifluoroethane (CFC-113), a chlorofluorocarbon, has occasionally been employed in this role, largely due to its perceived low reactivity. However, a comprehensive review of available toxicological data reveals that its reputation as a truly "negative" control is questionable, prompting a critical comparison with alternative compounds.

This guide provides researchers, scientists, and drug development professionals with a comparative analysis of 1,1,2-Trichlorotrifluoroethane and its potential alternatives as negative controls in experimental settings. While direct, peer-reviewed studies validating CFC-113 as a negative control with detailed experimental data are scarce, a wealth of toxicological information allows for an informed assessment of its suitability.

1,1,2-Trichlorotrifluoroethane (CFC-113): A Profile of Unexpected Biological Activity

Contrary to the requirements of a true negative control, 1,1,2-Trichlorotrifluoroethane is not biologically inert. Exposure to CFC-113 can lead to a range of physiological and cellular effects, making its use as a silent bystander in experiments problematic.

Summary of Known Biological Effects of 1,1,2-Trichlorotrifluoroethane (CFC-113):

Biological System	Observed Effects	Concentration/Exposure Levels
Cardiovascular	Cardiac sensitization, potentially leading to arrhythmias.[1]	Reported at 1,200 ppm and higher in dogs.[1]
Central Nervous	Drowsiness, dizziness, narcosis, reduced alertness, lack of coordination, and vertigo.[2]	High concentrations.[2]
Respiratory	Irritation of the throat and lungs.[2]	Inhalation of vapors.[2]
Hepatic	Enlargement of the liver (hepatomegaly).[1]	Chronic exposure to doses as low as 2,000 ppm in rats.[1]
Ocular & Dermal	Severe eye irritation and skin burns upon direct contact.[2]	Direct contact.[2]
Cellular	Inhibition of reductive dechlorination by certain bacteria.[3]	76 µM in a bacterial consortium.[3]

Alternative Solvents: A Search for True Inertness

The quest for a genuinely inert negative control has led to the investigation of several alternatives to CFC-113. However, these substitutes also present their own sets of biological activities that researchers must consider.

Hydrochlorofluorocarbons (HCFCs): HCFC-141b and HCFC-225

HCFC-141b (1,1-dichloro-1-fluoroethane) and HCFC-225 (a mix of dichloropentafluoropropane isomers, -ca and -cb) have been considered as replacements for CFCs in various applications. However, toxicological data indicate they are not without biological effects.

Summary of Known Biological Effects of HCFC-141b and HCFC-225:

Compound	Biological System	Observed Effects
HCFC-141b	Testicular	Increased incidence of benign interstitial cell tumors and hyperplasia in male rats.
HCFC-225ca/cb	Central Nervous	Narcotic-like and irritant effects during exposure.
Hepatic	Increased liver weight and hepatocyte hypertrophy in rats.
Genetic	Clastogenic in chromosomal aberration assays with human lymphocytes in the absence of S-9 metabolic activation.[2]
Cardiovascular	Cardiac sensitization response at 15,000-20,000 ppm.[2]

Perfluorocarbons (PFCs): A More Promising, Yet Unproven, Alternative

Perfluorocarbons, such as perfluorodecalin (B110024) and perfluorohexane, are a class of compounds known for their chemical and biological inertness.[4][5][6][7][8] Their high gas-dissolving capacity and hydrophobicity make them distinct from many biological molecules. While they are considered biocompatible and have been explored for various biomedical applications, their validation as negative controls in a wide range of specific assays is not extensively documented in publicly available literature. It is important to note that some studies have shown that certain perfluoroalkyl substances (PFAS), a broader class that includes PFCs, can have biological effects, including neurotoxicity.

Experimental Considerations and Protocols

The selection of an appropriate negative control is a critical step in experimental design. The ideal control should be the vehicle in which the experimental compound is delivered, and it should have no biological effect on its own.

General Experimental Workflow for Validating a Negative Control

The following workflow illustrates the steps necessary to validate a substance for use as a negative control in a cell-based assay.

Caption: Workflow for validating a negative control.

Detailed Methodologies

Cell Viability Assay (MTT Assay):

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Expose cells to a serial dilution of the candidate negative control solvent. Include untreated cells and cells treated with a known cytotoxic agent (positive control).

• Incubation: Incubate the plate for a period relevant to the main experiment (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Solubilization: Add a solubilizing agent (e.g., DMSO or acidified isopropanol) to dissolve the formazan (B1609692) crystals.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Analysis: Calculate cell viability as a percentage of the untreated control. A valid negative control should not cause a significant decrease in cell viability.

Cytokine Release Assay (ELISA):

• Cell Culture: Culture immune cells (e.g., peripheral blood mononuclear cells - PBMCs) in appropriate multi-well plates.

• Treatment: Treat the cells with the candidate negative control solvent at the final concentration to be used in the experiment. Include untreated cells and cells stimulated with a known cytokine inducer (e.g., lipopolysaccharide - LPS) as controls.

• Incubation: Incubate the cells for a time sufficient to allow for cytokine production (e.g., 18-24 hours).

• Supernatant Collection: Centrifuge the plates and collect the cell culture supernatant.

• ELISA: Perform an enzyme-linked immunosorbent assay (ELISA) for the cytokine of interest according to the manufacturer's protocol.

• Analysis: Quantify the concentration of the cytokine in each sample. A valid negative control should not induce a significant release of the cytokine compared to the untreated control.

Conclusion: A Call for Rigorous Validation

The evidence strongly suggests that 1,1,2-Trichlorotrifluoroethane is not a suitable negative control for most biological experiments due to its demonstrated biological activity. Its use can introduce confounding variables that may lead to the misinterpretation of experimental results. While alternatives like HCFC-141b and HCFC-225 also exhibit toxicity, the class of perfluorocarbons appears to hold more promise for inertness, though they require more extensive validation for specific applications.

Ultimately, the responsibility lies with the researcher to rigorously validate any substance used as a negative control within the specific context of their experimental system. This includes performing preliminary cytotoxicity assays and ensuring that the vehicle control does not influence the specific biological endpoint being measured. The absence of an effect is a result that must be experimentally demonstrated, not assumed. The silent bystander in an experiment must be proven to be truly silent.

References

• 1. mdpi.com [mdpi.com]
• 2. epa.gov [epa.gov]
• 3. Isolated Perfused Hearts for Cardiovascular Research: An Old Dog with New Tricks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Practical High-Throughput Experimentation for Chemists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Langendorff Isolated Heart Perfusion Model for Functional Studies in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Post-CFC-113 Landscape: A Comparative Guide to Analytical Alternatives

For decades, 1,1,2-Trichlorotrifluoroethane (CFC-113) was a stalwart in the analytical laboratory, prized for its unique properties as a solvent for extraction, a mobile phase component in chromatography, and a cleaning and verification agent for critical applications. However, its significant contribution to ozone depletion led to its global phase-out under the Montreal Protocol. This guide provides a comprehensive cross-validation of analytical results historically obtained with CFC-113 against modern, more environmentally benign alternatives, offering researchers, scientists, and drug development professionals the data and methodologies needed to transition their practices effectively.

This publication presents a comparative analysis of CFC-113 and its primary replacements, focusing on quantitative performance data, detailed experimental protocols for established alternative methods, and a clear visualization of the solvent selection and validation workflow. The aim is to equip analytical scientists with the necessary information to maintain data quality and consistency while adhering to environmental regulations.

Comparative Analysis of Solvent Properties

The selection of an appropriate solvent is critical for the success of any analytical method. The following table summarizes the key physical and chemical properties of CFC-113 and its common alternatives. This data is essential for understanding the potential impact of solvent substitution on extraction efficiency, chromatographic separation, and overall method performance.

Property	1,1,2-Trichlorotrifluoroethane (CFC-113)	n-Hexane	S-316 (Dimer/trimer of chlorotrifluoroethylene)
Formula	C2Cl3F3	C6H14	(C2ClF3)n
Molar Mass ( g/mol )	187.37	86.18	N/A
Boiling Point (°C)	47.6	69	N/A
Density (g/mL at 20°C)	1.57	0.659	N/A
Water Solubility	170 mg/L	Insoluble	Insoluble
Vapor Pressure (mmHg at 20°C)	285	124	N/A
Primary Hazards	Ozone Depleting	Flammable, Neurotoxin	N/A
Regulatory Status	Phased out under Montreal Protocol	Widely used, with some safety restrictions	Ozone-friendly alternative

Performance Comparison in Analytical Applications

The transition from CFC-113 necessitates a thorough evaluation of the performance of alternative solvents in specific analytical applications. This section provides a comparative overview of results obtained in key analytical techniques.

Extraction of Oil and Grease from Water

One of the most common applications for CFC-113 was the determination of oil and grease in water, as outlined in former EPA methods 413.2 and 418.1. The current standard, EPA Method 1664A, utilizes n-hexane as the extraction solvent. Studies have shown that results from Method 1664A are generally comparable to those from the previous CFC-113-based methods.[1] Another alternative is ASTM D7066-04, which employs the solvent S-316 and infrared analysis, offering a similar extraction procedure to the older Freon-based methods.[2][3]

Analytical Method	Solvent	Technique	Performance Summary
Former EPA Methods 413.2/418.1	CFC-113	Infrared Spectroscopy	Historical baseline for oil and grease determination.
EPA Method 1664A	n-Hexane	Gravimetry	Produces results generally comparable to CFC-113 methods.[1]
ASTM D7066-04	S-316	Infrared Spectroscopy	Extraction efficiency is comparable to Freon/infrared methods.[3]

Lipid and Natural Product Extraction

While direct comparative data for CFC-113 in lipid and natural product extraction is limited due to its phase-out, the performance of modern solvents provides a benchmark for current methodologies. The choice of solvent polarity is crucial for extraction efficiency. For instance, a mixture of a polar and a non-polar solvent often yields higher lipid recovery from biological matrices compared to a single non-polar solvent.

Application	Solvent System	Matrix	Key Findings
Microalgal Lipid Extraction	Hexane (B92381)	Microalgae	Lower extraction efficiency compared to mixed-polarity systems.
Microalgal Lipid Extraction	Hexane:Ethanol	Microalgae	Nearly three times higher lipid extraction yield than hexane alone.[4]
Photosynthetic Tissue Lipid Extraction	Chloroform:Methanol	Plant Material	Highest total fatty acid content compared to hexane/isopropanol and ethanol.[5]
Natural Product Extraction	Ethyl Acetate vs. Poly-Benzyl-Resin	Bacterial Culture	Both methods extracted the same target compounds, but the resin extract contained more media components.[6][7]

Experimental Protocols for Key Alternative Methods

To facilitate the adoption of modern, compliant analytical techniques, detailed protocols for two key replacement methods for the determination of oil and grease in water are provided below.

EPA Method 1664A: n-Hexane Extractable Material (HEM) and Silica (B1680970) Gel Treated n-Hexane Extractable Material (SGT-HEM)

1. Principle: This method determines n-hexane extractable material (HEM), commonly referred to as oil and grease, and n-hexane extractable material that is not adsorbed by silica gel (SGT-HEM), which is a measure of non-polar material, in aqueous samples. The determination is gravimetric.[8][9]

2. Apparatus:

• Separatory funnel, 2-L, with TFE stopcock.

• Distilling flask, 125-mL.

• Water bath, heated, for solvent evaporation.

• Vacuum pump or other source of vacuum.

• Analytical balance, capable of weighing to 0.1 mg.

• Drying oven.

• Desiccator.

3. Reagents and Materials:

• n-Hexane, 85% minimum purity, residue less than 1 mg/L.

• Hydrochloric acid (HCl) or Sulfuric acid (H2SO4), 1:1.

• Sodium sulfate (B86663), anhydrous, granular.

• Silica gel, 60-200 mesh, dehydrated.

• Quality control standards (hexadecane and stearic acid).

4. Procedure:

• Sample Collection and Preservation: Collect a 1-liter grab sample in a glass bottle. If analysis is delayed, acidify the sample to a pH < 2 with HCl or H2SO4.[8]

• Extraction:

  • Transfer the sample to a separatory funnel.

  • Add 30 mL of n-hexane to the sample bottle, cap, and shake vigorously to rinse the inner surfaces.

  • Transfer the n-hexane rinse to the separatory funnel.

  • Shake the separatory funnel vigorously for 2 minutes with periodic venting.

  • Allow the phases to separate for a minimum of 10 minutes.

  • Drain the aqueous layer back into the sample bottle.

  • Drain the n-hexane layer through a funnel containing a filter paper and 10 g of anhydrous sodium sulfate into a clean, pre-weighed distilling flask.

  • Repeat the extraction two more times with 30 mL portions of n-hexane, combining all extracts in the distilling flask.

• Solvent Evaporation:

  • Distill the n-hexane from the flask in a water bath at 85°C.

  • Draw air through the flask with an applied vacuum for the last minute of distillation.

• Gravimetric Determination:

  • Cool the flask in a desiccator for at least 30 minutes and weigh to the nearest 0.1 mg.

  • The result is the total HEM.

• SGT-HEM (Non-polar Material) Determination (Optional):

  • Re-dissolve the HEM in 100 mL of n-hexane.

  • Add 3 g of silica gel and stir with a magnetic stirrer for 5-10 minutes.

  • Filter the solution and re-distill the solvent as in step 3.

  • The resulting weight is the SGT-HEM.

ASTM D7066-04: Oil and Grease and Nonpolar Material by Infrared Determination using S-316 Solvent

1. Principle: This method determines oil and grease and non-polar material in water and wastewater by infrared (IR) analysis of an extract obtained using the solvent S-316 (dimer/trimer of chlorotrifluoroethylene). The concentration is determined by measuring the absorption at the C-H stretching frequency around 2930 cm-1.

2. Apparatus:

• Separatory funnel.

• Infrared Spectrometer (FTIR or fixed filter analyzer).

• Quartz cuvettes.

• Magnetic stirrer and stir bars.

• Filter paper.

3. Reagents and Materials:

• S-316 solvent.

• Hydrochloric acid (HCl) or Sulfuric acid (H2SO4).

• Sodium sulfate, anhydrous.

• Silica gel (for non-polar material determination).

• Calibration standards.

4. Procedure:

• Sample Collection and Preservation: Collect and acidify the sample to pH < 2 as in EPA Method 1664A.

• Extraction:

  • Transfer a known volume of the sample to a separatory funnel.

  • Add a specified volume of S-316 solvent.

  • Shake vigorously for 2 minutes.

  • Allow the phases to separate and drain the lower S-316 layer.[3]

• Infrared Analysis for Total Oil and Grease (TOG):

  • Place the S-316 extract directly into a quartz cuvette.

  • Measure the infrared absorbance at 2930 cm-1.

  • Quantify the concentration using a calibration curve prepared with known standards.

• Analysis for Total Petroleum Hydrocarbons (TPH) / Non-polar Material (Optional):

  • Pass the S-316 extract through silica gel to remove polar substances.

  • Measure the infrared absorbance of the treated extract as in step 3.

Visualization of Analytical Workflows

To further clarify the processes involved in transitioning from older to modern analytical methods, the following diagrams, generated using the DOT language, illustrate the key decision-making and experimental workflows.

Diagram 1: Workflow for Cross-Validation of an Alternative Analytical Solvent

Diagram 2: Decision Pathway for Replacing CFC-113 in Analytical Extraction

References

• 1. interchim.fr [interchim.fr]
• 2. fms-inc.com [fms-inc.com]
• 3. bcluae.com [bcluae.com]
• 4. epa.gov [epa.gov]
• 5. researchgate.net [researchgate.net]
• 6. NEMI Method Summary - 1664A [nemi.gov]
• 7. epa.gov [epa.gov]
• 8. ASTM D7066 - eralytics [eralytics.com]
• 9. standards.iteh.ai [standards.iteh.ai]

A Comparative Analysis of the Environmental Impact of 1,1,2-Trichlorotrifluoroethane and Dichloromethane

For Researchers, Scientists, and Drug Development Professionals: A Guide to Solvent Selection Based on Environmental Impact

The selection of solvents in research, development, and manufacturing processes carries significant environmental implications. This guide provides a detailed comparison of the environmental impact of two common solvents: 1,1,2-Trichlorotrifluoroethane (also known as CFC-113) and dichloromethane (B109758) (DCM). This objective analysis, supported by experimental data, aims to inform environmentally responsible decision-making within the scientific community.

Quantitative Environmental Impact Data

The following table summarizes key environmental indicators for 1,1,2-Trichlorotrifluoroethane and dichloromethane, providing a clear comparison of their potential to contribute to ozone depletion and global warming.

Environmental Indicator	1,1,2-Trichlorotrifluoroethane (CFC-113)	Dichloromethane (DCM)
Ozone Depletion Potential (ODP)	0.8 - 1.0[1][2]	~0.0107 - 0.02[3][4]
Global Warming Potential (GWP, 100-year)	6,130[5][6]	8.7 - 9[5][7]
Atmospheric Lifetime	~90 years[8]	~0.4 - 0.5 years[7][9]

Environmental Impact Profile

1,1,2-Trichlorotrifluoroethane (CFC-113) is a chlorofluorocarbon (CFC) with a severe environmental impact. Its high Ozone Depletion Potential (ODP) of 0.8 to 1.0 indicates that it is a potent destroyer of the stratospheric ozone layer, which protects the Earth from harmful ultraviolet radiation.[1][2] The long atmospheric lifetime of approximately 90 years allows it to persist in the atmosphere, reach the stratosphere, and cause significant ozone depletion.[8] Furthermore, its Global Warming Potential (GWP) is exceptionally high, making it a powerful greenhouse gas that contributes to climate change.[5][6] Due to these detrimental effects, its production and use have been largely phased out under the Montreal Protocol.[2]

Dichloromethane (DCM) , an organochlorine compound, is classified as a Very Short-Lived Substance (VSLS).[7][9] Its atmospheric lifetime is significantly shorter than that of CFC-113, lasting on average about 0.4 to 0.5 years.[7][9] Consequently, its ODP is considerably lower, though not entirely negligible, with recent estimates around 0.0107 to 0.02.[3][4] While its direct impact on the ozone layer is less severe than that of long-lived CFCs, increasing atmospheric concentrations of DCM are a growing concern for their potential to delay ozone layer recovery.[10][11] The GWP of dichloromethane is also substantially lower than that of CFC-113, indicating a much smaller contribution to global warming.[5][7]

Visualizing the Environmental Impact Comparison

The following diagram illustrates the key differences in the environmental profiles of 1,1,2-Trichlorotrifluoroethane and Dichloromethane.

Caption: Comparative environmental impact of CFC-113 and DCM.

Experimental Protocols

The determination of ODP and GWP values involves a combination of laboratory measurements and atmospheric modeling.

Ozone Depletion Potential (ODP) Determination

The ODP of a substance is a relative measure of its ability to destroy stratospheric ozone compared to a reference compound, typically CFC-11 (trichlorofluoromethane), which is assigned an ODP of 1.[3] The calculation of ODP is a complex process that relies on several key parameters determined through experimental and modeling studies.[12]

Key Experimental and Modeling Steps:

• Kinetic Studies: Laboratory experiments are conducted to determine the rate constants of the chemical reactions that break down the substance in the atmosphere. For chlorinated and fluorinated compounds, a crucial reaction is with the hydroxyl (OH) radical in the troposphere.[12] An example of an experimental protocol for determining the reaction rates with ozone involves monitoring the decay of ozone in the presence of the test compound in a reaction chamber.[13]

• Photolysis Cross-Sections: The efficiency with which a substance is broken down by solar ultraviolet radiation in the stratosphere is measured. This is particularly important for substances that are not readily destroyed in the troposphere.

• Atmospheric Lifetime Calculation: The data from kinetic studies and photolysis experiments are used in atmospheric models to calculate the atmospheric lifetime of the substance. This is the average time a molecule of the substance remains in the atmosphere.

• Atmospheric Modeling: Two- and three-dimensional atmospheric chemistry and transport models are used to simulate the distribution of the substance in the atmosphere and its transport to the stratosphere. These models incorporate the experimentally determined chemical reaction rates and photolysis data.

• ODP Calculation: The models then calculate the extent of ozone depletion caused by the substance relative to the ozone depletion caused by the same mass of CFC-11.[14]

Global Warming Potential (GWP) Determination

The GWP is a measure of how much heat a greenhouse gas traps in the atmosphere over a specific time horizon (typically 100 years), relative to carbon dioxide (CO2), which has a GWP of 1.[15][16]

Key Experimental and Modeling Steps:

• Radiative Efficiency Measurement: The first step is to determine the radiative efficiency of the gas, which is its ability to absorb infrared radiation.[17][18] This is typically measured in a laboratory using techniques such as Fourier-transform infrared (FTIR) spectroscopy. The absorption spectrum of the gas is measured across the range of infrared wavelengths that are important for the Earth's energy balance.

• Atmospheric Lifetime Determination: As with ODP, the atmospheric lifetime of the gas is a critical parameter. It is determined through kinetic studies of its reactions with atmospheric oxidants (like the OH radical) and photolysis rates.[18]

• GWP Calculation: The GWP is calculated by integrating the radiative forcing of a pulse emission of the gas over a chosen time horizon and dividing it by the integrated radiative forcing of a pulse emission of the same mass of CO2 over the same period.[17][18] This calculation takes into account both the radiative efficiency and the atmospheric lifetime of the gas. The Intergovernmental Panel on Climate Change (IPCC) regularly evaluates and provides standardized GWP values based on the latest scientific understanding.[16]

Conclusion

The data unequivocally demonstrates that 1,1,2-Trichlorotrifluoroethane (CFC-113) has a significantly more detrimental environmental impact than dichloromethane. Its high ODP and GWP, coupled with a long atmospheric lifetime, make it a substance to be avoided in all applications where alternatives exist. While dichloromethane has a much lower environmental footprint, its potential contribution to ozone depletion, particularly with rising global emissions, warrants careful consideration and responsible management. For researchers, scientists, and drug development professionals, prioritizing the use of solvents with lower ODP and GWP values is a critical step towards more sustainable scientific practices.

References

• 1. Cfc 113 | Cl2FCCClF2 | CID 6428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. cdnservices.industrialchemicals.gov.au [cdnservices.industrialchemicals.gov.au]
• 4. acp.copernicus.org [acp.copernicus.org]
• 5. Greenhouse Gas Molecules [chemistry.beloit.edu]
• 6. Emission Factor: CFC-113 (1.1.2-trichloro-1.2.2-trifluoroethane) | Refrigerants and Fugitive Gases | Refrigerants and Fugitive Gases | Global | Climatiq [climatiq.io]
• 7. chlorinated-solvents.eu [chlorinated-solvents.eu]
• 8. 1,1,2-Trichloro-1,2,2-trifluoroethane - Wikipedia [en.wikipedia.org]
• 9. Dichloromethane - Wikipedia [en.wikipedia.org]
• 10. The increasing threat to stratospheric ozone from dichloromethane. [repository.cam.ac.uk]
• 11. expert reaction to study looking at dichloromethane and the ozone layer | Science Media Centre [sciencemediacentre.org]
• 12. benchchem.com [benchchem.com]
• 13. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 14. ozone.unep.org [ozone.unep.org]
• 15. Global warming potential - Wikipedia [en.wikipedia.org]
• 16. epa.gov [epa.gov]
• 17. downloads.regulations.gov [downloads.regulations.gov]
• 18. Global warming potential | Minimum.com [minimum.com]

Performance Showdown: CFC-113 and its Chlorofluorocarbon Solvent Counterparts

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of industrial solvents, chlorofluorocarbons (CFCs) once held a prominent position due to their favorable properties, including low toxicity, non-flammability, and high stability. Among them, CFC-113 (1,1,2-trichloro-1,2,2-trifluoroethane) was a widely utilized solvent for precision cleaning in various sectors, including the pharmaceutical and electronics industries. However, the significant role of CFCs in stratospheric ozone depletion led to their phase-out under the Montreal Protocol, prompting a shift towards alternative solvents. This guide provides an objective performance comparison of CFC-113 with other key chlorofluorocarbon solvents—CFC-11, CFC-12, CFC-114, and CFC-115—supported by experimental data and detailed methodologies.

Quantitative Performance Comparison

The following tables summarize the key physical and performance properties of CFC-113 and its counterparts. This data is essential for understanding their behavior and suitability for various solvent applications.

Table 1: Physical Properties of Selected Chlorofluorocarbon Solvents

Property	CFC-113	CFC-11	CFC-12	CFC-114	CFC-115
Chemical Formula	C2Cl3F3	CCl3F	CCl2F2	C2Cl2F4	C2ClF5
Molecular Weight ( g/mol )	187.38	137.37	120.91	170.92	154.47
Boiling Point (°C)	47.6	23.8	-29.8	3.8	-38.7
Density (g/cm³ at 20°C)	1.57	1.48	1.33 (liquid at boiling point)	1.46	1.26 (liquid at boiling point)
Vapor Pressure (kPa at 20°C)	37.9	89	568	190	790
Surface Tension (dynes/cm at 25°C)	17.3	18.0	9.0	11.0	6.0

Table 2: Solvency and Environmental Impact of Selected Chlorofluorocarbon Solvents

Property	CFC-113	CFC-11	CFC-12	CFC-114	CFC-115
Kauri-Butanol (KB) Value	31[1]	60	18	Data not available	Data not available
Ozone Depletion Potential (ODP)	0.8	1.0	1.0	1.0	0.6
Global Warming Potential (GWP, 100-year)	6130	4750	10900	10000	7370

Experimental Protocols

To ensure a comprehensive understanding of how these solvents are evaluated, detailed methodologies for key performance-related experiments are provided below.

Experimental Protocol 1: Determination of Kauri-Butanol (KB) Value (Based on ASTM D1133)

The Kauri-Butanol value is a measure of the solvency power of a hydrocarbon solvent. A higher KB value indicates a stronger solvent.

1. Preparation of Kauri-Butanol Standard Solution: a. Prepare a standard solution by dissolving a specified amount of kauri resin in n-butanol. b. The standard solution should be clear and free of any suspended particles.

2. Titration Procedure: a. Dispense a precise volume of the Kauri-Butanol standard solution into a titration flask. b. Slowly add the chlorofluorocarbon solvent being tested from a burette while continuously swirling the flask. c. Continue the titration until the solution becomes cloudy or turbid to a defined point (often determined by the inability to read printed text through the solution). d. Record the volume of the solvent added.

3. Calculation: a. The Kauri-Butanol value is calculated based on the volume of the solvent required to reach the turbidity point, corrected against a standard solvent (toluene).

Experimental Protocol 2: Gravimetric Determination of Cleaning Effectiveness

This method quantifies the ability of a solvent to remove a specific contaminant from a surface.

1. Substrate Preparation: a. Use standardized coupons of a relevant material (e.g., stainless steel, aluminum). b. Pre-clean the coupons thoroughly to remove any existing residues and weigh them accurately using an analytical balance.

2. Contaminant Application: a. Apply a known amount of a standard contaminant (e.g., a specific oil, grease, or flux) evenly onto the surface of the pre-weighed coupons. b. Weigh the contaminated coupons again to determine the exact mass of the applied contaminant.

3. Cleaning Process: a. Immerse the contaminated coupons in the chlorofluorocarbon solvent for a specified time and at a controlled temperature. Agitation (e.g., ultrasonic bath) may be applied to simulate industrial cleaning processes. b. Alternatively, for wipe cleaning evaluation, a standardized wiping procedure with a solvent-impregnated cloth can be used.

4. Post-Cleaning Analysis: a. After cleaning, carefully dry the coupons to ensure complete evaporation of the solvent. b. Weigh the cleaned and dried coupons. c. The cleaning effectiveness is calculated as the percentage of the contaminant mass removed.

Experimental Protocol 3: Vapor Degreasing Process

Vapor degreasing is a common industrial cleaning method that utilizes the solvent's vapor to clean parts.

1. Equipment Setup: a. A vapor degreaser typically consists of a sump where the solvent is boiled, a vapor zone above the sump, and cooling coils at the top to condense the vapor.

2. Cleaning Cycle: a. The parts to be cleaned are placed in a basket and lowered into the vapor zone. b. The hot solvent vapor condenses on the cooler surface of the parts, dissolving the contaminants. c. The condensed solvent, carrying the dissolved contaminants, drips back into the sump. d. This process continues until the parts reach the temperature of the vapor, at which point condensation ceases. e. For a final rinse, the parts can be passed through a spray of freshly distilled solvent or immersed in a second sump containing clean, distilled solvent.

3. Drying: a. The cleaned parts are slowly raised out of the vapor zone, allowing the residual solvent to flash off, leaving the parts clean and dry.

Visualizing Workflows and Relationships

To further clarify the processes and concepts discussed, the following diagrams have been generated using Graphviz.

References

• 1. electronics.org [electronics.org]

The Search for Greener Extractions: Evaluating a New Generation of Solvents to Replace 1,1,2-Trichlorotrifluoroethane

For decades, 1,1,2-Trichlorotrifluoroethane, also known as CFC-113 or Freon 113, was a cornerstone of extraction processes in research and pharmaceutical development due to its unique properties, including low toxicity and non-flammability. However, its significant contribution to ozone layer depletion has necessitated a shift towards more environmentally benign alternatives. This guide provides a comprehensive comparison of the efficacy of various substitutes, offering researchers, scientists, and drug development professionals the data-driven insights needed to select the most appropriate replacement for their specific applications.

The phasing out of chlorofluorocarbons (CFCs) has spurred the investigation and adoption of a range of alternative solvents and technologies. This guide delves into the performance of several key substitutes, including hydrochlorofluorocarbons (HCFCs), hydrocarbon solvents, and the innovative technology of supercritical fluid extraction (SFE). The following sections present a detailed analysis of their extraction efficiency, physicochemical properties, and the experimental protocols for their evaluation.

Comparative Efficacy of Freon 113 Substitutes

The ideal substitute for Freon 113 should not only match its extraction performance but also offer a superior environmental and safety profile. Below is a summary of quantitative data comparing the extraction efficiency of various alternatives.

Table 1: Physicochemical Properties of Freon 113 and Its Substitutes

Solvent/Technique	Chemical Formula	Boiling Point (°C)	Density (g/mL)	Polarity (Dielectric Constant)	Ozone Depletion Potential (ODP)	Global Warming Potential (GWP, 100-yr)
1,1,2-Trichlorotrifluoroethane (Freon 113)	C2Cl3F3	47.6	1.56	2.4	0.8	6130
n-Hexane	C6H14	69	0.655	1.88	0	~5
Dichloromethane (B109758) (DCM)	CH2Cl2	39.6	1.33	9.08	0	9
1,1-dichloro-1-fluoroethane (HCFC-141b)	C2H3Cl2F	32	1.23	10.3	0.11	725
Dichloropentafluoropropane (HCFC-225ca/cb)	C3HCl2F5	51-56	1.55	2.9	0.025/0.033	122/595
Supercritical CO2 (SFE)	CO2	31.1 (critical temp)	Variable	Tunable	0	1

Note: Data is compiled from various sources. Polarity can be influenced by temperature and pressure, especially for supercritical fluids.

Table 2: Comparative Extraction Efficiency Data

Analyte	Matrix	Freon 113 Recovery (%)	n-Hexane Recovery (%)	DCM Recovery (%)	HCFC-141b Recovery (%)	Supercritical CO2 Recovery (%)	Reference
Lipids	Biological Tissue	95 ± 5	92 ± 6	96 ± 4	94 ± 5	98 ± 3	Fictionalized Data for Illustration
Pesticide Residues	Soil	90 ± 7	85 ± 8	92 ± 6	88 ± 7	95 ± 4	Fictionalized Data for Illustration
Active Pharmaceutical Ingredient (API)	Excipient Blend	98 ± 2	80 ± 10 (low solubility)	97 ± 3	96 ± 3	99 ± 1	Fictionalized Data for Illustration

Disclaimer: The data in Table 2 is illustrative and fictionalized to demonstrate a comparative format. Actual recovery percentages will vary significantly based on the specific analyte, matrix, and experimental conditions.

Experimental Protocols

To ensure reproducibility and accurate comparison, detailed experimental methodologies are crucial. The following are generalized protocols for evaluating the extraction efficiency of a Freon 113 substitute.

Protocol 1: Solvent-Based Extraction of Lipids from Biological Tissue

• Sample Preparation: Homogenize 1 gram of biological tissue in a suitable solvent-resistant tube.

• Solvent Addition: Add 10 mL of the test solvent (e.g., n-Hexane, DCM, HCFC-141b) to the homogenized tissue.

• Extraction: Vortex the mixture for 2 minutes, followed by sonication in a water bath for 15 minutes at room temperature.

• Phase Separation: Centrifuge the sample at 3000 x g for 10 minutes to separate the solvent layer containing the extracted lipids from the tissue pellet.

• Collection: Carefully pipette the supernatant (solvent layer) into a pre-weighed collection vial.

• Solvent Evaporation: Evaporate the solvent under a gentle stream of nitrogen at 40°C.

• Quantification: Weigh the collection vial to determine the mass of the extracted lipids. Calculate the extraction efficiency as a percentage of the total lipid content, determined by a reference method (e.g., Folch extraction).

Protocol 2: Supercritical Fluid Extraction (SFE) of Pesticide Residues from Soil

• Sample Preparation: Mix 5 grams of soil with a drying agent (e.g., diatomaceous earth) and pack it into a high-pressure extraction vessel.

• SFE System Setup:

  • Fluid: Supercritical Carbon Dioxide (CO2)

  • Pressure: 300 bar

  • Temperature: 60°C

  • Flow Rate: 2 mL/min

  • Modifier (optional): 5% Methanol in CO2

• Extraction: Perform a 10-minute static extraction (no flow) followed by a 30-minute dynamic extraction (with flow).

• Analyte Collection: The extracted analytes are trapped in a collection solvent (e.g., acetonitrile) or on a solid-phase trap.

• Analysis: The collected extract is then analyzed using a suitable analytical technique, such as Gas Chromatography-Mass Spectrometry (GC-MS), to quantify the pesticide residues.

• Efficiency Calculation: Compare the amount of pesticide recovered to the known amount spiked into a control sample.

Visualizing the Workflow

To better understand the logical flow of selecting and validating a substitute for Freon 113, the following diagrams illustrate the decision-making process and a typical experimental workflow.

Caption: A logical workflow for selecting and validating a suitable substitute for Freon 113.

Caption: A typical experimental workflow for comparing the efficacy of different extraction methods.

Conclusion

The transition away from 1,1,2-Trichlorotrifluoroethane presents both a challenge and an opportunity for the scientific community. While no single "drop-in" replacement exists for all applications, a thorough evaluation of the available alternatives can lead to the adoption of more sustainable and equally effective extraction methods. Solvents like n-hexane and dichloromethane offer viable, though more hazardous, alternatives for certain applications. HCFCs provide a closer match in properties but are also being phased out. Supercritical fluid extraction with CO2 emerges as a highly promising, green alternative with tunable selectivity and high efficiency.

Ultimately, the choice of a substitute will depend on a careful consideration of the specific extraction requirements, including the nature of the analyte and matrix, regulatory constraints, and the safety and environmental priorities of the laboratory. The data and protocols presented in this guide aim to equip researchers with the necessary tools to make an informed decision in this critical endeavor.

A Guide to Inter-laboratory Comparison of 1,1,2-Trichlorotrifluoroethane Measurements

For Researchers, Scientists, and Drug Development Professionals

Experimental Protocols

The primary analytical technique for the determination of 1,1,2-Trichlorotrifluoroethane is Gas Chromatography (GC). The following protocols are based on established methods.

Sample Collection and Preparation

For analyses of environmental samples, such as air or water, specific collection procedures are necessary to ensure sample integrity.

• Air Sampling: Air samples can be collected using personal sampling pumps with sorbent tubes, such as those containing activated coconut shell charcoal.[1][2] A known volume of air is drawn through the tube to trap the analyte.

• Water Sampling: For seawater analysis, samples are typically collected in glass ampoules and flame-sealed to prevent atmospheric contact.[3]

• Desorption/Extraction: For charcoal tubes, desorption is achieved by adding a solvent, commonly carbon disulfide (CS₂), and allowing it to stand for a period (e.g., 30 minutes) to extract the analyte.[1] For water samples, a purge and trap system is often employed, where an inert gas (e.g., ultra-pure nitrogen) is used to strip the dissolved CFCs from the water.[3] The extracted gases are then cryogenically trapped.[3]

Gas Chromatography (GC) Analysis

The extracted sample is then introduced into a gas chromatograph for separation and detection.

• Injection: A small volume (e.g., 1 µL) of the desorbed sample is injected into the GC.[1]

• Separation: The separation of 1,1,2-Trichlorotrifluoroethane from other components is typically achieved on a capillary or packed column.

• Detection: A Flame Ionization Detector (FID) or an Electron Capture Detector (ECD) is commonly used for detection.[1][3][4] Mass Spectrometry (MS) can also be coupled with GC for more definitive identification and quantification.[5][6]

Data Presentation: GC Parameters for 1,1,2-Trichlorotrifluoroethane Analysis

The following table summarizes various GC parameters that have been used for the analysis of 1,1,2-Trichlorotrifluoroethane, providing a basis for method development and comparison.

Parameter	Description	Source
Column Type	Fused silica (B1680970) capillary (e.g., DB-Wax/Stabilwax) or packed column (e.g., PEG 400 or dinonylphthalate on a solid support).	[1][4]
Column Dimensions	Length: 2.75 m to 30 m; Internal Diameter: 0.32 mm to 0.5 cm.	[1][4]
Carrier Gas	Nitrogen or Helium.	[1][4]
Detector	Flame Ionization Detector (FID), Electron Capture Detector (ECD), or Mass Spectrometry (MS).	[1][3][4][5]
Temperatures	Injection Port: ~250 °C; Detector: ~300 °C; Column: Temperature programmed (e.g., 32 °C to 90 °C at 5 °C/min) or isothermal (e.g., 50 °C).	[1][4]
Internal Standard	2-bromo-2-chloro-1,1,1-trifluoroethane (halothane) can be used as an internal standard.	[4]

Inter-laboratory Comparison: Statistical Framework

A key aspect of any inter-laboratory comparison is the statistical analysis of the reported data to assess laboratory performance. The following table outlines the essential statistical metrics.

Metric	Description	Purpose	Source
Z-score	A standardized measure of a laboratory's deviation from the consensus mean. It is calculated as: Z = (x - X) / σ, where x is the laboratory's result, X is the consensus mean, and σ is the standard deviation for proficiency assessment.	To assess the bias of a laboratory's measurement compared to the consensus value. A Z-score between -2.0 and +2.0 is generally considered satisfactory.	[7][8]
Precision	The closeness of agreement between independent test results obtained under stipulated conditions. In inter-laboratory comparisons, this can be assessed by the repeatability of measurements on duplicate samples.	To evaluate a laboratory's measurement repeatability.	[7]
Mandel's h & k statistics	Graphical methods to survey the consistency of data from different laboratories. Mandel's h statistic is used to identify differences between the mean values of the laboratories, while Mandel's k statistic evaluates the variance of each laboratory compared to the others.	To visually assess inter-laboratory consistency in terms of both mean values and variance.	[8]

Visualizing the Workflow

To facilitate a clear understanding of the processes involved, the following diagrams illustrate the workflows for an inter-laboratory comparison and a typical GC analysis.

Caption: Workflow for an inter-laboratory comparison study.

Caption: Typical workflow for GC analysis of 1,1,2-Trichlorotrifluoroethane.

References

• 1. cdc.gov [cdc.gov]
• 2. osha.gov [osha.gov]
• 3. Simultaneous determination of CFC-11, CFC-12 and CFC-113 in seawater samples using a purge and trap gas-chromatographic system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fao.org [fao.org]
• 5. LOGOS - NOAA Global Monitoring Laboratory [gml.noaa.gov]
• 6. ozone.unep.org [ozone.unep.org]
• 7. benchmark-intl.com [benchmark-intl.com]
• 8. pe100plus.com [pe100plus.com]

Justification for using 1,1,2-Trichlorotrifluoroethane over alternative solvents in specific assays

For Researchers, Scientists, and Drug Development Professionals

Historically, 1,1,2-Trichlorotrifluoroethane (CFC-113) was a solvent of choice in various scientific assays due to its unique physicochemical properties, including high density, low toxicity, non-flammability, and volatility. However, its significant environmental impact, specifically its role in ozone depletion, has led to its global phase-out under the Montreal Protocol. Consequently, a variety of alternative solvents have been adopted. This guide provides a comparative analysis of CFC-113 and its common alternatives in specific historical and modern analytical applications, supported by experimental data and detailed protocols. This information is intended to offer a rationale for its historical use and to aid researchers in understanding the transition to and validation of alternative solvents.

Section 1: Comparison of Solvent Properties

A fundamental justification for the use of any solvent lies in its physical and chemical properties. CFC-113 possessed a unique combination of characteristics that made it highly suitable for specific laboratory applications.

Property	1,1,2-Trichlorotrifluoroethane (CFC-113)	n-Hexane	Dichloromethane (DCM)	Methanol	Acetonitrile
Formula	C2Cl3F3	C6H14	CH2Cl2	CH3OH	C2H3N
Boiling Point (°C)	47.6	69	39.6	64.7	81.6
Density (g/mL)	1.57	0.655	1.33	0.792	0.786
Polarity Index	1.0	0.1	3.1	5.1	5.8
Flammability	Non-flammable	Highly flammable	Non-flammable	Highly flammable	Flammable
Toxicity	Low (but high environmental impact)	Neurotoxin, respiratory irritant	Carcinogen, irritant	Toxic (can cause blindness)	Toxic
UV Cutoff (nm)	235	210	233	205	190

Section 2: Application in Lipid Extraction

The extraction of lipids from biological matrices is a critical step in many research and diagnostic assays. The choice of solvent significantly impacts the efficiency and selectivity of the extraction. While the Folch and Bligh & Dyer methods, traditionally using a chloroform (B151607)/methanol mixture, are considered gold standards, the principles can be extended to understand the utility of CFC-113.

Justification for CFC-113 in Lipid Extraction:

• Effective for Nonpolar Lipids: Due to its nonpolar nature, CFC-113 was effective at dissolving nonpolar lipids such as triglycerides and cholesterol esters.

• High Density: Its high density facilitates phase separation, allowing for easy removal of the lipid-containing organic layer from the aqueous layer and protein pellet.

• Inertness: CFC-113 is chemically inert, minimizing the risk of reacting with the extracted lipids and preserving their integrity for downstream analysis.

• Safety (at the time): Its non-flammability was a significant advantage over highly flammable solvents like hexane (B92381).

Comparative Extraction Efficiency:

Direct comparative studies between CFC-113 and modern solvent systems for lipid extraction are scarce due to its phased-out status. However, we can infer its performance by comparing the well-documented performance of other chlorinated solvents (like chloroform) with non-chlorinated alternatives.

Lipid Class	Chloroform/Methanol (Analogous to CFC-113 system)	Hexane/Isopropanol	Methanol/tert-Butyl Methyl Ether (MTBE)
Total Lipid Yield	High	Moderate-High	High
Triacylglycerols (TAGs)	High	High	High
Cholesterol Esters (CEs)	High	High	High
Phosphatidylcholines (PCs)	High	Moderate	High
Phosphatidylethanolamines (PEs)	High	Low	High
Free Fatty Acids (FFAs)	Moderate	High	Moderate

Data synthesized from studies comparing various lipid extraction methods. The performance of a CFC-113 based system is inferred to be similar to the chloroform-based system due to similar solvent properties.

Experimental Protocol: Modified Bligh & Dyer Lipid Extraction

This protocol is a modification of the classic Bligh & Dyer method and is suitable for extracting total lipids from plasma or tissue homogenates.

• Homogenization: Homogenize 1 mL of plasma or tissue sample with 3.75 mL of a 1:2 (v/v) mixture of Chloroform:Methanol (or historically, a CFC-113:Methanol mixture).

• Phase Separation: Add 1.25 mL of chloroform and vortex. Then, add 1.25 mL of 0.9% NaCl solution and vortex again.

• Centrifugation: Centrifuge the mixture at 1000 x g for 10 minutes to separate the phases.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

• Drying: Dry the collected lipid extract under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipids in a suitable solvent for downstream analysis (e.g., hexane for Normal-Phase HPLC).

Section 3: Application in High-Performance Liquid Chromatography (HPLC)

CFC-113 was historically used as a component of the mobile phase in normal-phase HPLC for the separation of nonpolar compounds, particularly lipids.

Justification for CFC-113 in HPLC:

• Unique Selectivity: Its unique polarity and interactions with stationary phases provided specific selectivity for certain classes of compounds that might be difficult to achieve with other nonpolar solvents.

• Compatibility with Detectors: Its relatively high UV cutoff was acceptable for detection at wavelengths where many lipids do not absorb, and its volatility was suitable for evaporative light scattering detectors (ELSD).

• Non-flammability: A significant safety advantage in a laboratory setting compared to hexane.

Hypothetical Performance Comparison:

Experimental Protocol: Normal-Phase HPLC for Lipid Class Separation

This protocol is designed for the separation of major neutral lipid classes.

• Column: Silica, 5 µm, 4.6 x 250 mm

• Mobile Phase A: Hexane (or historically, a mobile phase containing CFC-113)

• Mobile Phase B: Isopropanol

• Gradient: 100% A to 95% A / 5% B over 20 minutes

• Flow Rate: 1.0 mL/min

• Detection: Evaporative Light Scattering Detector (ELSD)

• Injection Volume: 20 µL

Section 4: Application in Nuclear Magnetic Resonance (NMR) Spectroscopy

For certain specialized applications, particularly in ¹⁹F NMR, the choice of solvent is critical to avoid interfering signals and to ensure proper dissolution of the analyte.

Justification for CFC-113 in ¹⁹F NMR:

• Fluorine Content: As a fluorinated solvent, it could be used in situations where protonated solvents might interfere with the analysis of fluorinated analytes. While deuterated solvents are the modern standard, CFC-113 offered a proton-free environment.

• Solubility: It was a good solvent for many fluorinated organic compounds.

• Chemical Shift Reference: In some historical contexts, it may have served as an external or internal standard for ¹⁹F NMR. The chemical shift of fluorine is highly sensitive to the solvent environment.

Visualizing Workflows and Relationships

Lipid Extraction Workflow

Caption: A generalized workflow for the extraction of lipids from biological samples.

Solvent Selection Logic for Assays

Caption: Key considerations for selecting an appropriate solvent for a given analytical assay.

Conclusion

While 1,1,2-Trichlorotrifluoroethane is no longer a viable solvent for routine laboratory use due to its severe environmental consequences, understanding its historical applications and the justifications for its use provides valuable context for modern analytical chemistry. Its unique combination of non-flammability, low (acute) toxicity, and specific solvency properties made it a preferred choice for certain assays where alternatives posed safety risks or failed to provide the necessary analytical performance. The transition to alternative solvents has necessitated rigorous validation to ensure that the quality and reliability of analytical data are maintained. This guide serves as a resource for researchers to appreciate the evolution of solvent use in scientific assays and to inform the continued development of safer and more environmentally benign analytical methods.

Safety & Regulatory Compliance

Navigating the Safe Disposal of 1,1,2-Trichlorotrifluoroethane: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of laboratory chemicals is a paramount concern, ensuring both personal safety and environmental protection. This guide provides essential, step-by-step procedures for the safe disposal of 1,1,2-Trichlorotrifluoroethane (also known as CFC-113 or Freon 113), a substance recognized for its potential environmental impact. Adherence to these protocols is critical for regulatory compliance and responsible chemical management.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 1,1,2-Trichlorotrifluoroethane with appropriate care. Always operate in a well-ventilated area and wear the necessary personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1][2] Avoid direct contact with the liquid and inhalation of its vapors.[2][3] In the event of a spill, absorb the material with an inert substance like vermiculite (B1170534) or sand, and place it in a suitable, sealed container for disposal.[3][4]

Waste Classification and Regulatory Compliance

1,1,2-Trichlorotrifluoroethane is classified as a hazardous waste under the Resource Conservation and Recovery Act (RCRA) in the United States.[3] Chemical waste generators are responsible for determining if a discarded chemical is classified as hazardous and must consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification.[3][5]

Key regulatory considerations include:

• Ozone-Depleting Substance: As a chlorofluorocarbon (CFC), 1,1,2-Trichlorotrifluoroethane is an ozone-depleting substance.[3] Knowingly venting or releasing it into the atmosphere is prohibited under the Clean Air Act.[6]

• Hazardous Waste Codes: The U.S. Environmental Protection Agency (EPA) has assigned specific waste codes to materials containing 1,1,2-Trichlorotrifluoroethane. These are typically F001 and F002, which designate spent halogenated solvents.[7][8][9][10][11]

Quantitative Data Summary

Parameter	Specification	Citation
EPA Hazardous Waste Codes	F001, F002	[7][8][9][10][11]
Container Material	Polyethylene or polypropylene (B1209903). Avoid aluminum or galvanized containers.	[1]
Storage Conditions	Store in a cool, dry, well-ventilated area away from incompatible materials. Keep containers securely sealed.	[1][5]
Incompatible Materials	Alkali metals, finely divided metals (e.g., aluminum, magnesium, zinc), strong bases, and strong oxidizing agents.	[2]

Step-by-Step Disposal Protocol

The proper disposal of 1,1,2-Trichlorotrifluoroethane is a multi-step process that requires careful planning and execution.

• Waste Identification and Segregation:

  • Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "1,1,2-Trichlorotrifluoroethane."

  • Do not mix with other types of waste, especially other chlorinated or non-chlorinated solvents, unless specifically instructed to do so by your institution's environmental health and safety (EHS) department.[12]

• Containerization:

  • Use only approved, leak-proof containers for waste storage. Polyethylene or polypropylene containers are recommended.[1]

  • Ensure containers are tightly sealed to prevent the release of vapors.[1][5]

  • Do not overfill containers.

• Storage:

  • Store waste containers in a designated, well-ventilated, and secure hazardous waste accumulation area.

  • The storage area should be away from sources of heat, ignition, and incompatible materials.[1]

• Arranging for Disposal:

  • Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

  • Provide the contractor with a complete and accurate description of the waste, including its chemical composition and quantity.

• Disposal Methodologies:

  • The primary recommended disposal method is through a licensed chemical destruction facility or by controlled incineration with flue gas scrubbing.[13]

  • Recycling or reclamation of the solvent is a viable and encouraged option to reduce environmental impact.[1][12]

Experimental Protocols

While direct "experiments" for disposal are not performed in a laboratory setting, the verification of waste characteristics before disposal is a critical protocol.

Protocol: Waste Characterization for Disposal

• Objective: To confirm the identity and purity of the waste 1,1,2-Trichlorotrifluoroethane to ensure proper classification and disposal.

• Methodology:

  • If the waste stream is not from a single, known source, a representative sample may need to be analyzed.

  • Gas Chromatography-Mass Spectrometry (GC-MS) is a standard analytical method to identify and quantify the components of the waste.

  • The analysis will confirm the presence and concentration of 1,1,2-Trichlorotrifluoroethane and identify any contaminants that may affect its disposal classification.

• Data Analysis:

  • Compare the analytical results to the RCRA F-listed waste definitions to confirm the appropriate waste codes.

  • Provide the analytical data to the hazardous waste disposal contractor.

Disposal Workflow

The following diagram illustrates the logical flow of the proper disposal procedure for 1,1,2-Trichlorotrifluoroethane.

Caption: Logical workflow for the proper disposal of 1,1,2-Trichlorotrifluoroethane.

By adhering to these detailed procedures, laboratory professionals can ensure the safe and compliant disposal of 1,1,2-Trichlorotrifluoroethane, thereby minimizing health risks and protecting the environment.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. synquestlabs.com [synquestlabs.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. fishersci.com [fishersci.com]
• 6. ehs.osu.edu [ehs.osu.edu]
• 7. my.alfred.edu [my.alfred.edu]
• 8. dec.vermont.gov [dec.vermont.gov]
• 9. Waste Code [rcrainfo.epa.gov]
• 10. media.clemson.edu [media.clemson.edu]
• 11. wku.edu [wku.edu]
• 12. Freon/CFC (Chlorofluorocarbon) - Spokane Kootenai Waste & Recycle DirectorySpokane Kootenai Waste & Recycle Directory [spokaneriver.net]
• 13. chemicalbook.com [chemicalbook.com]

Personal protective equipment for handling 1,1,2-Trichlorotrifluoroethane

This guide provides critical safety and logistical information for the handling and disposal of 1,1,2-Trichlorotrifluoroethane (CFC-113), a colorless, volatile liquid. Adherence to these procedures is essential for ensuring the safety of laboratory personnel and minimizing environmental impact. This document is intended for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are the first lines of defense against exposure to 1,1,2-Trichlorotrifluoroethane. The following recommendations are based on established safety protocols.

Eye and Face Protection:

• Wear chemical splash goggles that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

• A face shield may be required for operations with a higher risk of splashing.

Skin Protection:

• Gloves: Wear appropriate chemical-resistant gloves.[2] Based on the Chemwatch Performance Index, the following materials are recommended[3]:

  • Best Selection: PE/EVAL/PE (Polyethylene/Ethylene Vinyl Alcohol/Polyethylene), TEFLON, NITRILE.

  • Satisfactory: PVA (Polyvinyl alcohol); may degrade after 4 hours of continuous immersion.

  • Poor to Dangerous Choice (for other than short-term immersion): NEOPRENE/NATURAL, NEOPRENE, PE, NAT+NEOPR+NITRILE, NATURAL+NEOPRENE.

• Protective Clothing: Wear appropriate protective clothing to minimize skin contact.[1][4] This may include a lab coat, apron, or coveralls depending on the scale of the operation.

Respiratory Protection:

• Use in a well-ventilated area.[3] Engineering controls such as local exhaust ventilation should be used to keep airborne concentrations below exposure limits.

• If exposure limits are exceeded, a NIOSH/MSHA-approved respirator is required.[4] The selection of the respirator type depends on the airborne concentration of the substance[3][5]:

  • Up to 2000 ppm: Any supplied-air respirator (APF = 10) or any self-contained breathing apparatus (SCBA) with a full facepiece (APF = 50).[5]

  • Emergency or planned entry into unknown concentrations or IDLH conditions: Any SCBA with a full facepiece operated in a pressure-demand or other positive-pressure mode (APF = 10,000), or a supplied-air respirator with a full facepiece in combination with an auxiliary self-contained positive-pressure breathing apparatus.[5]

  • Escape: Any air-purifying, full-facepiece respirator (gas mask) with a chin-style, front- or back-mounted organic vapor canister (APF = 50).[5]

Exposure Limits

Monitoring the work environment is crucial to ensure that exposure levels remain below the established limits.

Organization	TWA	STEL
ACGIH	1000 ppm (7670 mg/m³)[6]	1250 ppm (9590 mg/m³)[6]
OSHA (PEL)	1000 ppm (7600 mg/m³)[7]	1250 ppm (9500 mg/m³)[6]
NIOSH (REL)	1000 ppm (7600 mg/m³)[6]	1250 ppm (9500 mg/m³)[6]

TWA: Time-Weighted Average over an 8-hour workday. STEL: Short-Term Exposure Limit, a 15-minute TWA that should not be exceeded at any time during a workday. PEL: Permissible Exposure Limit. REL: Recommended Exposure Limit.

Handling and Storage

• Handling: Use in a well-ventilated area and avoid inhalation of vapors.[3] Do not eat, drink, or smoke when handling this chemical.[3][8] Wash hands thoroughly after handling.[3] Avoid contact with incompatible materials such as alkali metals, chemically active metals (magnesium, zinc, aluminum), and strong acids.[1][9]

• Storage: Store in a cool, dry, well-ventilated area in tightly closed original containers.[1][3] Keep away from heat and sources of ignition.[1] Do not use aluminum or galvanized containers.[3]

Disposal Plan

• Waste Disposal: Dispose of this chemical and its container in accordance with local, regional, and national regulations.[2] It should be treated as hazardous waste. Do not allow it to enter drains or the environment.[8][10]

• Container Disposal: Empty containers may retain product residue and should be handled with care. Recycle containers if possible, or dispose of them in an authorized landfill.[3]

Experimental Protocols

While specific experimental protocols for determining PPE for 1,1,2-Trichlorotrifluoroethane are not detailed in the provided search results, the selection of appropriate PPE is generally based on standardized testing methods. For instance, glove selection is often guided by permeation and degradation data obtained through standardized tests like ASTM F739 (Standard Test Method for Permeation of Liquids and Gases through Protective Clothing Materials under Conditions of Continuous Contact). The "Forsberg Clothing Performance Index" mentioned in one of the sources is a compilation of such data.[3]

PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate personal protective equipment when handling 1,1,2-Trichlorotrifluoroethane.

Caption: PPE selection workflow for 1,1,2-Trichlorotrifluoroethane.

References

• 1. fishersci.com [fishersci.com]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. CDC - NIOSH Pocket Guide to Chemical Hazards - 1,1,2-Trichloro-1,2,2-trifluoroethane [cdc.gov]
• 6. airgas.com [airgas.com]
• 7. synquestlabs.com [synquestlabs.com]
• 8. ICSC 0050 - 1,1,2-TRICHLORO-1,2,2-TRIFLUOROETHANE [inchem.org]
• 9. uwaterloo.ca [uwaterloo.ca]
• 10. appliedgas.com [appliedgas.com]